Glycine-15N,d2

Core Science & Biosynthesis

Glycine-15N,d2: A Technical Guide for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycine-15N,d2 is a stable isotope-labeled form of the amino acid glycine, where the nitrogen atom is replaced with its heavy isotope, ¹⁵N, and the two hydrogen atoms on the α-carbon are replaced with deuterium (d2). This isotopic labeling makes it a powerful tool in various research fields, particularly in metabolomics, proteomics, and drug development. Its key advantage lies in its ability to be distinguished from its naturally abundant, unlabeled counterpart by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. This allows for precise tracing and quantification in complex biological systems. This guide provides an in-depth overview of the primary applications of Glycine-15N,d2, complete with experimental protocols and data presentation.

Core Applications in Research

The utility of Glycine-15N,d2 in research can be categorized into three main areas:

• Metabolic Tracer for Flux Analysis: Tracking the incorporation of the ¹⁵N and deuterium labels into various metabolic pathways to elucidate their dynamics.

• Internal Standard for Quantitative Mass Spectrometry: Serving as a spike-in standard for the accurate quantification of endogenous glycine and related metabolites.

• Probe for Biomolecular NMR Spectroscopy: Aiding in the structural and dynamic studies of proteins and other macromolecules.

Glycine-15N,d2 as a Metabolic Tracer

As a metabolic tracer, Glycine-15N,d2 is introduced into a biological system (cell culture, animal models, or human subjects) to trace the metabolic fate of glycine. Glycine is a crucial precursor for the synthesis of proteins, purines (and therefore DNA and RNA), and other nitrogen-containing metabolites.[1] Abnormalities in glycine metabolism have been linked to diseases such as cancer.[2]

Key Applications in Metabolic Tracing:

• Mapping Metabolic Flux: Quantifying the rate at which glycine's nitrogen and carbon backbone are incorporated into downstream metabolites.[1]

• Elucidating Biosynthetic Pathways: Identifying the contributions of glycine to the synthesis of purines, glutathione, and other key biomolecules.[2]

• Evaluating Therapeutic Efficacy: Assessing how drugs targeting amino acid metabolism impact specific metabolic pathways.[1]

Experimental Workflow: Metabolic Tracing in Cell Culture

Caption: Experimental workflow for in vitro metabolic tracing with labeled glycine.

Detailed Experimental Protocol: Tracing Glycine Metabolism in A549 Cancer Cells

• Cell Culture: A549 human lung carcinoma cells are cultured in standard DMEM with 10% fetal bovine serum until they reach approximately 80% confluency.

• Media Preparation: Prepare DMEM supplemented with 10% dialyzed fetal bovine serum. Just before the experiment, add Glycine-15N,d2 to the desired final concentration.

• Tracer Introduction: Remove the standard growth medium, wash the cells once with phosphate-buffered saline (PBS), and add the Glycine-15N,d2-containing medium.

• Incubation: Incubate the cells for a specified time course (e.g., 0, 4, 8, 12, 24 hours) to allow for the uptake and metabolism of the labeled glycine.

• Metabolism Quenching: At each time point, rapidly aspirate the medium and wash the cells with ice-cold PBS. Immediately add 1 mL of pre-chilled 80% methanol to quench all metabolic activity.

• Metabolite Extraction: Scrape the cells in the methanol solution and transfer to a microcentrifuge tube. Vortex thoroughly and centrifuge at high speed to pellet cell debris. The supernatant contains the extracted metabolites.

• LC-MS/MS Analysis: Analyze the metabolite extract using high-resolution liquid chromatography-mass spectrometry (LC-MS/MS). Monitor for the mass shift in known downstream metabolites of glycine. The ¹⁵N label will result in a +1 Da shift for each incorporated nitrogen atom.

• Data Analysis: Determine the isotopic enrichment in metabolites over time to calculate the rate of incorporation (flux) of glycine into these pathways.

Glycine's Central Role in Metabolism

Caption: Metabolic fate of Glycine-¹⁵N,d2 in major biosynthetic pathways.

Glycine-15N,d2 as an Internal Standard in Mass Spectrometry

In quantitative mass spectrometry, Glycine-15N,d2 is used as an internal standard (IS) for the precise measurement of endogenous glycine levels in biological samples like plasma, urine, and cerebrospinal fluid (CSF). The IS is chemically identical to the analyte (glycine) but has a different mass due to the isotopic labels.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

• A known amount of Glycine-15N,d2 (the IS) is added to the biological sample.

• The sample is processed (e.g., protein precipitation, derivatization). Any loss of analyte during sample preparation will be mirrored by a proportional loss of the IS.

• The sample is analyzed by LC-MS/MS. The instrument measures the signal intensity of both the endogenous glycine (analyte) and the Glycine-15N,d2 (IS).

• The concentration of the endogenous glycine is calculated from the ratio of the analyte signal to the IS signal, relative to a calibration curve.

Experimental Workflow for Glycine Quantification

Caption: Workflow for quantitative analysis of glycine using an internal standard.

Detailed Experimental Protocol: Quantification of Glycine in Human Plasma

• Sample Preparation: To 500 µL of human plasma, add a known concentration of Glycine-15N,d2 as the internal standard.

• Protein Precipitation: Add methanol to the plasma sample to precipitate proteins. Vortex and then centrifuge to pellet the proteins.

• Purification (Optional): The supernatant can be further purified using an ion-exchange resin, such as Dowex 50W-X8, to isolate the amino acids.

• Derivatization: To improve chromatographic separation and ionization efficiency, the amino acids are derivatized. A common two-step procedure involves:

  • Esterification with butanol-acetyl chloride at 100°C.

  • Trifluoroacetylation with trifluoroacetic anhydride at 60°C.

• LC-MS/MS Analysis: The derivatized sample is injected into an LC-MS/MS system. The separation is typically performed on a C18 column. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect specific precursor-product ion transitions for both endogenous glycine and the Glycine-15N,d2 internal standard.

• Quantification: A calibration curve is generated using known concentrations of unlabeled glycine with a fixed concentration of the internal standard. The concentration of glycine in the plasma sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Quantitative Data and MS Parameters

Parameter	Typical Value/Range	Reference
Calibration Curve Range	100–10,000 ng/mL
Lower Limit of Quantitation (LLOQ)	100 nM
Ionization Mode	Positive Electrospray Ionization (ESI)
Mass Spectrometer	Triple Quadrupole

Glycine-15N,d2 in Biomolecular NMR Spectroscopy

In protein NMR, uniform or selective isotopic labeling is essential for structure determination, dynamics studies, and ligand binding analysis, especially for proteins larger than ~15 kDa. While uniform ¹⁵N labeling (using ¹⁵NH₄Cl as the sole nitrogen source) is common, selective labeling with specific ¹⁵N-labeled amino acids, like Glycine-¹⁵N, can help in the assignment of resonances in complex spectra. The addition of deuterium (d2) on the alpha-carbon can be beneficial in reducing relaxation rates, leading to sharper NMR signals.

Applications in Protein NMR:

• Resonance Assignment: The unique chemical shifts of the ¹⁵N-labeled glycine backbone amide can help to unambiguously identify glycine residues in a protein's spectrum.

• Structural Studies: The assigned glycine resonances can provide structural constraints for determining the three-dimensional structure of the protein.

• Dynamics Studies: Changes in the chemical environment of specific glycine residues upon ligand binding or conformational changes can be monitored.

Experimental Protocol: Selective ¹⁵N-Labeling of a Protein in E. coli

• Culture Medium: Prepare a minimal medium (e.g., M9 medium) for bacterial growth. This medium should contain all necessary salts and a carbon source (e.g., glucose), but initially lacks a nitrogen source.

• Pre-culture: Grow a starter culture of the E. coli strain containing the expression plasmid for the protein of interest in a rich medium (e.g., LB).

• Main Culture: Inoculate the minimal medium with the pre-culture. Add a mixture of unlabeled amino acids, but omit glycine. Instead, add ¹⁵N,d2-Glycine.

• Induction: When the cell culture reaches the desired optical density (OD₆₀₀), induce protein expression with an appropriate inducer (e.g., IPTG).

• Harvesting and Purification: After the expression period, harvest the cells by centrifugation. Lyse the cells and purify the labeled protein using standard chromatography techniques (e.g., affinity, ion-exchange, size-exclusion).

• NMR Spectroscopy: Prepare the purified, labeled protein in a suitable NMR buffer. Acquire NMR spectra, such as a ¹H-¹⁵N HSQC experiment, to observe the signals from the labeled glycine residues.

Conclusion

Glycine-15N,d2 is a versatile and indispensable tool for researchers in the life sciences. Its applications as a metabolic tracer, an internal standard for quantitative mass spectrometry, and a probe in NMR spectroscopy provide deep insights into biological processes at the molecular level. The detailed protocols and workflows presented in this guide offer a framework for leveraging the power of this stable isotope-labeled compound in advanced research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Tracing the nitrogen metabolites of glycine using (15)N-glycine and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Glycine-15N,d2 chemical properties and structure

An In-depth Technical Guide to Glycine-15N,d2: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and analytical methodologies for Glycine-15N,d2, a stable isotope-labeled version of the non-essential amino acid, glycine. This isotopologue is a valuable tool in a wide range of research applications, particularly in metabolic studies, proteomics, and as an internal standard in mass spectrometry-based quantification.

Chemical Properties and Structure

Glycine-15N,d2 is a derivative of glycine where the nitrogen atom is replaced with its stable isotope, ¹⁵N, and the two hydrogen atoms on the α-carbon are replaced with deuterium (²H or D). This labeling provides a distinct mass shift, allowing it to be differentiated from its unlabeled counterpart in various analytical techniques.

Structure:

• IUPAC Name: 2-Aminoacetic acid-¹⁵N,2,2-d₂

• Molecular Formula: C₂H₃D₂¹⁵NO₂[1]

• SMILES: O=C(O)C([2H])([2H])[15NH2]

Physicochemical Properties

The physicochemical properties of Glycine-15N,d2 are largely comparable to those of unlabeled glycine.

Property	Value	Source
Molecular Weight	78.07 g/mol	[1]
Accurate Mass	78.042 Da
Appearance	White solid	[2]
Melting Point	Decomposes at ~240 °C	[3]
Solubility in Water	24.99 g/100 mL at 25 °C
pKa (Carboxyl)	~2.34
pKa (Amino)	~9.6
Storage	2-8°C or Room Temperature

Experimental Protocols

Synthesis of ¹⁵N-Labeled Glycine

A common method for the synthesis of ¹⁵N-labeled glycine involves the amination of a haloacid with ¹⁵N-labeled ammonia.

Materials:

• Chloroacetic acid

• ¹⁵N-labeled aqueous ammonia (e.g., 25% m/v)

• Deionized water

• Methanol (for purification)

Procedure:

• Reaction Setup: Dissolve 25 g of chloroacetic acid in 25 mL of deionized water.

• Amination: Slowly add the chloroacetic acid solution to a flask containing a stirred, excess of ¹⁵N-labeled aqueous ammonia. The reaction is exothermic and should be controlled.

• Reaction Completion: Allow the reaction to proceed to completion. The exact time and temperature may vary and should be optimized.

• Purification:

  • The resulting solution contains ¹⁵N-glycine, ammonium chloride, and excess ammonia.

  • The excess ammonia can be recovered through distillation.

  • The glycine can be purified from the salt by recrystallization, often using methanol.

Workflow for the synthesis of ¹⁵N-labeled glycine.

Analysis by Mass Spectrometry

Gas chromatography-mass spectrometry (GC-MS) is a sensitive method for the analysis of glycine. This typically requires derivatization to increase volatility.

Derivatization Protocol (Esterification and Trifluoroacetylation):

• Purification: Purify the amino acid sample using a Dowex 50W-W8 exchange resin. Elute with 4M NH₄OH.

• Esterification: Add a solution of butanol-acetyl chloride (4:1 v/v) to the dried sample. Heat at 100 °C for 1 hour.

• Trifluoroacetylation: After cooling, add 100 µL of trifluoroacetic anhydride and heat at 60 °C for 20 minutes.

• Analysis: The derivatized sample is then ready for GC-MS analysis.

GC-MS Parameters:

• Column: Rtx-5MS capillary column (30 m × 0.25 mm, 0.25 µm film thickness)

• Temperature Program:

  • Initial: 50 °C for 1 min

  • Ramp 1: 6 °C/min to 100 °C

  • Ramp 2: 4 °C/min to 200 °C

  • Ramp 3: 20 °C/min to 310 °C (hold for 5 min)

• Injector Temperature: 200 °C

• Transfer Line Temperature: 250 °C

• Ion Source Temperature: 250 °C

• Ionization Energy: 70 eV

Workflow for the GC-MS analysis of Glycine-¹⁵N,d₂.

Analysis by NMR Spectroscopy

Solid-state Nuclear Magnetic Resonance (NMR) spectroscopy can be used to characterize the structure of labeled glycine.

Solid-State ¹⁵N CP/MAS NMR Parameters:

• Spectrometer: Bruker Avance 300

• Technique: Cross-polarization/magic-angle-spinning (CP/MAS)

• Rotor: 4-mm zirconia rotor

• Spin Rate: 5 kHz

Applications in Research

Glycine-15N,d2 serves as a crucial tool in various research domains:

• Metabolic Research: It is used as a tracer to study amino acid metabolism and protein turnover in vivo.

• Proteomics: In Stable Isotope Labeling with Amino acids in Cell culture (SILAC), labeled glycine can be incorporated into proteins for quantitative analysis.

• Clinical Mass Spectrometry: It is frequently used as an internal standard for the accurate quantification of glycine in biological samples.

• Biomolecular NMR: The isotopic labels aid in structural and dynamic studies of proteins and peptides.

The use of stable isotopes like ¹⁵N and ²H in Glycine-15N,d2 offers a safe and reliable alternative to radioactive isotopes for tracing biological processes.

References

• 1. scbt.com [scbt.com]
• 2. asianpubs.org [asianpubs.org]
• 3. 2-Aminoacetic acid (Glycine) - Ataman Kimya [atamanchemicals.com]

In-Depth Technical Guide: Synthesis and Purity of Glycine-15N,d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purity analysis of doubly labeled Glycine-15N,d2. This isotopically labeled amino acid is a valuable tool in various research applications, including metabolic studies, proteomics, and as an internal standard in mass spectrometry-based quantification. This document outlines a detailed synthetic protocol, methods for purity assessment, and presents quantitative data in a structured format.

Synthesis of Glycine-15N,d2

The synthesis of Glycine-15N,d2 is typically achieved through a two-stage process. The first stage involves the synthesis of Glycine-15N from a commercially available 15N-labeled nitrogen source. The second stage is the deuteration of the α-carbon of the synthesized Glycine-15N.

Stage 1: Synthesis of Glycine-15N

A common and effective method for the synthesis of 15N-labeled glycine is the amination of a haloacetic acid with 15N-labeled ammonia.[1]

Experimental Protocol:

• Reaction Setup: In a well-ventilated fume hood, a solution of chloroacetic acid in water is prepared.

• Amination: A stoichiometric excess of aqueous 15N-labeled ammonia (15NH3) is slowly added to the chloroacetic acid solution under constant agitation. The reaction is typically carried out at room temperature for 24 hours.[2]

• Concentration: The reaction mixture is then concentrated under reduced pressure to remove excess water and ammonia.

• Purification: The resulting crude Glycine-15N is purified by crystallization. Methanol is added to the concentrated solution to precipitate the Glycine-15N, leaving the more soluble ammonium chloride impurity in the solution.[3] This recrystallization step can be repeated to enhance purity.

• Drying: The purified Glycine-15N crystals are collected by filtration and dried under vacuum.

Stage 2: Deuteration of Glycine-15N

The deuteration of the α-carbon of Glycine-15N can be achieved through a catalyzed hydrogen-deuterium exchange reaction in heavy water (D2O).[4]

Experimental Protocol:

• Reaction Mixture: The synthesized Glycine-15N is dissolved in high-purity deuterium oxide (D2O). A platinum-on-carbon (Pt/C) catalyst is added to the solution.

• Heating: The reaction mixture is heated in a sealed, high-pressure reactor to a temperature of approximately 200°C for 24 hours with continuous stirring.

• Catalyst Removal: After cooling to room temperature, the Pt/C catalyst is removed by filtration through celite.

• Purification: The filtrate is evaporated to dryness under reduced pressure to yield the crude Glycine-15N,d2. The product can be further purified by recrystallization from a mixture of D2O and ethanol to remove any remaining impurities.

• Drying: The final product, Glycine-15N,d2, is dried under vacuum to remove any residual solvent.

Purity Analysis

The purity of the synthesized Glycine-15N,d2 is assessed for both its chemical purity and its isotopic enrichment. The primary analytical techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Isotopic Enrichment Analysis

Mass Spectrometry (MS):

Mass spectrometry is a fundamental technique for determining the isotopic enrichment of labeled compounds. For Glycine-15N,d2, high-resolution mass spectrometry can distinguish between the unlabeled, single-labeled, and double-labeled species. The relative abundances of the ions corresponding to these species are used to calculate the percentage of isotopic enrichment for both 15N and deuterium.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectroscopy can be used to determine the degree of deuteration at the α-carbon. The disappearance or significant reduction of the signal corresponding to the α-protons indicates successful deuteration. ¹⁵N NMR spectroscopy provides direct evidence of the incorporation of the 15N isotope and can be used to quantify its enrichment.

Chemical Purity Analysis

High-Performance Liquid Chromatography (HPLC):

HPLC is a standard method for assessing the chemical purity of the final product. The sample is analyzed on a suitable column, and the chromatogram is examined for the presence of any impurities. The purity is typically reported as the percentage of the main peak area relative to the total peak area.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra are used to confirm the chemical structure of the synthesized glycine and to detect any organic impurities. The absence of unexpected signals in the spectra is an indicator of high chemical purity.

Quantitative Data

The following tables summarize the typical quantitative data for the purity of synthesized Glycine-15N,d2.

Table 1: Isotopic Enrichment of Glycine-15N,d2

Isotope	Method	Typical Enrichment (%)
¹⁵N	Mass Spectrometry	≥ 98
²H (d)	¹H NMR / Mass Spectrometry	≥ 98

Table 2: Chemical Purity of Glycine-15N,d2

Parameter	Method	Specification
Chemical Purity	HPLC	≥ 98%
Organic Impurities	¹H NMR	No significant impurities detected
Water Content	Karl Fischer Titration	≤ 0.5%
Residual Solvents	GC-HS	Conforms to ICH guidelines

Visualizations

The following diagrams illustrate the synthesis workflow and the logical relationship of the purity analysis.

Caption: Synthetic workflow for Glycine-15N,d2.

Caption: Purity analysis workflow for Glycine-15N,d2.

References

• 1. researchgate.net [researchgate.net]
• 2. Stereospecific assignments of glycine in proteins by stereospecific deuteration and 15N labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ando-cap.mac.titech.ac.jp [ando-cap.mac.titech.ac.jp]
• 4. mdpi.com [mdpi.com]

The Precision Tracers: A Technical Guide to Glycine-15N,d2 vs. Unlabeled Glycine in Experimental Research

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of metabolic research and drug development, the ability to trace and quantify molecular pathways with high precision is paramount. Glycine, the simplest amino acid, plays a central role in a myriad of physiological processes, including protein synthesis, one-carbon metabolism, and neurotransmission. Distinguishing endogenous molecules from experimentally introduced ones is a fundamental challenge. This technical guide provides an in-depth exploration of the use of the stable isotope-labeled analog, Glycine-15N,d2, in comparison to its unlabeled counterpart in various experimental settings. The strategic incorporation of both a heavy nitrogen isotope (¹⁵N) and deuterium (d2) offers a powerful tool for researchers, providing enhanced specificity and analytical sensitivity.

Core Principles: The Advantage of Isotopic Labeling

Unlabeled glycine, while essential for biological systems, presents a significant challenge in tracer studies due to its natural abundance. When introduced into a biological system, it becomes indistinguishable from the endogenous pool, making precise quantification of metabolic fluxes and pathway contributions difficult.

Glycine-15N,d2 overcomes this limitation by introducing a distinct mass shift. The naturally most abundant isotope of nitrogen is ¹⁴N, and for hydrogen, it is ¹H. By replacing these with the heavier, stable isotopes ¹⁵N and deuterium (²H or d), the molecular weight of glycine is increased by three Daltons (one for ¹⁵N and two for the two deuterium atoms on the α-carbon). This mass difference is readily detectable by mass spectrometry, allowing for the precise differentiation and quantification of the labeled glycine and its metabolic products from the unlabeled pool.

Applications in Mass Spectrometry

The primary advantage of using Glycine-15N,d2 in mass spectrometry-based experiments is the significant reduction in background interference. Unlabeled glycine can be a common contaminant in laboratory settings, originating from various sources including dust and keratin.[1] This contamination can interfere with the analysis of low-abundance samples. By using a labeled internal standard like Glycine-15N,d2, researchers can confidently distinguish the signal of the tracer from any background noise.

In quantitative proteomics, stable isotope labeling by amino acids in cell culture (SILAC) is a widely used technique.[2] While SILAC traditionally uses amino acids labeled with ¹³C or ¹⁵N, the use of Glycine-15N,d2 can offer an additional layer of specificity, particularly in complex experimental designs involving multiple labeling strategies.

Experimental Workflow: Isotope Dilution Mass Spectrometry

A common application for Glycine-15N,d2 is in isotope dilution mass spectrometry for the accurate quantification of glycine in biological fluids.

Isotope dilution mass spectrometry workflow.

Metabolic Tracing: Unraveling Complex Pathways

Glycine is a key player in one-carbon metabolism, serving as a precursor for the synthesis of serine, purines, and glutathione.[3][4][5] Tracing the fate of the ¹⁵N and deuterium labels from Glycine-15N,d2 provides invaluable insights into these pathways.

Glycine-Serine Interconversion

The enzyme serine hydroxymethyltransferase (SHMT) catalyzes the reversible conversion of serine to glycine. By using Glycine-15N,d2 as a tracer, researchers can monitor the incorporation of the ¹⁵N label into serine, quantifying the flux through this pathway. The deuterium atoms on the α-carbon of glycine are transferred to the methylene group of 5,10-methylenetetrahydrofolate, a key one-carbon donor.

Glutathione Synthesis

Glutathione, a critical antioxidant, is a tripeptide composed of glutamate, cysteine, and glycine. Dietary glycine can be a rate-limiting factor for glutathione synthesis. Studies using labeled glycine have demonstrated its incorporation into the glutathione molecule, allowing for the quantification of glutathione synthesis rates in various physiological and pathological states.

Tracing Glycine-15N into Serine and Glutathione.

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing stable isotope-labeled glycine to investigate metabolic fluxes.

Metabolic Flux	Tracer Used	Measured Flux (μmol/kg/h)	Reference
Total Glycine Flux	[1,2-¹³C₂]glycine	463 ± 55
Glycine to Serine Flux (via SHMT)	[1,2-¹³C₂]glycine	193 ± 28
Glycine Decarboxylation (via GCS)	[1,2-¹³C₂]glycine	190 ± 41
Glycine Decarboxylation	[1-¹³C]glycine	96 ± 8
CO₂ formation from glycine 2-carbon	[1,2-¹³C]glycine vs. [1-¹³C]glycine	51 ± 40

GCS: Glycine Cleavage System; SHMT: Serine Hydroxymethyltransferase

Study Focus	Tracer	Key Finding	Reference
Whole-body protein turnover	[¹⁵N]glycine	Primed, constant infusion allows for reliable estimates of protein kinetics.
Serine biosynthesis in fetal hepatocytes	[1-¹³C₁]glycine or [2-¹³C₁]glycine	~30% of serine production comes from glycine.
Glutathione Synthesis	N-acetylcysteine (NAC) and glycine	Red blood cell total glutathione rose from 1.26 mmol/L to 2.23 mmol/L.

Applications in NMR Spectroscopy

In Nuclear Magnetic Resonance (NMR) spectroscopy, the use of ¹⁵N-labeled glycine is crucial for protein structure and dynamics studies. The ¹⁵N nucleus has a spin of 1/2, which provides sharper NMR signals compared to the quadrupolar ¹⁴N nucleus. This leads to better resolution and simplifies spectral analysis.

While deuteration is often employed in NMR to simplify spectra of large proteins by reducing the number of proton signals, the specific use of Glycine-15N,d2 allows for site-specific investigations. By selectively incorporating Glycine-15N,d2 into a protein, researchers can focus on the local environment and dynamics around that specific glycine residue. This is particularly useful for studying protein-ligand interactions or conformational changes.

A method has been described for the stereospecific assignment of the α-protons of glycine residues in proteins, which involves the stereospecific deuteration and ¹⁵N labeling of glycine.

Experimental Protocols

Protocol 1: Quantification of Whole-Body Glycine Flux

This protocol is adapted from studies quantifying glycine turnover and decarboxylation rates in humans.

1. Tracer Infusion:

• A primed, constant infusion of labeled glycine (e.g., [1,2-¹³C₂]glycine) is administered intravenously.

• The priming dose is calculated to rapidly achieve isotopic steady-state in the plasma.

• The continuous infusion maintains this steady-state over the experimental period.

2. Sample Collection:

• Blood samples are collected at regular intervals to measure plasma isotopic enrichment of glycine and its metabolites (e.g., serine).

• Breath samples are collected to measure the enrichment of ¹³CO₂ to determine the rate of glycine decarboxylation.

3. Sample Analysis:

• Plasma samples are deproteinized, and amino acids are derivatized for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

• The isotopic enrichment of the analytes is determined by monitoring the specific mass-to-charge ratios of the labeled and unlabeled species.

• Breath ¹³CO₂ enrichment is measured using Isotope Ratio Mass Spectrometry (IRMS).

4. Kinetic Analysis:

• Whole-body glycine flux is calculated from the plasma enrichment of the infused tracer at isotopic steady-state.

• The flux of glycine to its metabolic products is calculated based on the enrichment of those products.

Protocol 2: Tracing Nitrogen Metabolites in Cell Culture

This protocol is based on a method for tracing glycine-derived nitrogen metabolites in cancer cells.

1. Cell Culture and Labeling:

• Cells (e.g., A549 cancer cells) are cultured in a medium containing [¹⁵N]glycine.

• The cells are incubated for a sufficient period to allow for the incorporation of the label into various metabolites.

2. Metabolite Extraction:

• The cells are harvested, and metabolites are extracted using a suitable solvent system (e.g., methanol/water).

3. Mass Spectrometry Analysis:

• The cell extracts are analyzed by high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (HRMS²).

• The analysis focuses on detecting (M+1)/M paired peaks, where the 1 Da mass difference indicates the incorporation of a single ¹⁵N atom from glycine.

4. Data Analysis:

• The mass spectra are analyzed to identify metabolites that show the characteristic isotopic labeling pattern.

• Tandem mass spectrometry is used to confirm the identity of the labeled metabolites.

Conclusion

The use of Glycine-15N,d2 offers a significant advantage over unlabeled glycine in a wide range of experimental applications. Its distinct mass signature enables precise and sensitive quantification, reduces background interference, and allows for detailed tracing of metabolic pathways. For researchers in basic science and drug development, the strategic use of this stable isotope-labeled amino acid is an indispensable tool for gaining deeper insights into the complex roles of glycine in health and disease. The ability to clearly distinguish tracer from the endogenous pool provides a level of analytical rigor that is essential for producing robust and reproducible data.

References

• 1. massspec.unm.edu [massspec.unm.edu]
• 2. benchchem.com [benchchem.com]
• 3. Glycine turnover and decarboxylation rate quantified in healthy men and women using primed, constant infusions of [1,2-13C2]glycine and [2H3]leucine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tracing the nitrogen metabolites of glycine using (15)N-glycine and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Isotopic Enrichment Levels of Glycine-15N,d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment levels of Glycine-15N,d2, a stable isotope-labeled amino acid crucial for a variety of research applications. This document details commercially available enrichment levels, outlines the primary analytical methods for their determination, and presents relevant experimental workflows and metabolic pathways where Glycine-15N,d2 serves as a tracer.

Quantitative Data on Isotopic Enrichment

The isotopic enrichment of Glycine-15N,d2 and related isotopologues is a critical parameter for ensuring the accuracy and sensitivity of experimental results. Commercially available labeled glycine exhibits high levels of isotopic purity. The following tables summarize the typical enrichment levels for different isotopically labeled glycine products.

Table 1: Isotopic Enrichment of Glycine-15N,d2

Isotope	Chemical Formula	CAS Number (Unlabeled)	Manufacturer	Typical Enrichment Level
15N, d2	C₂H₃D₂(¹⁵N)O₂	56-40-6	Santa Cruz Biotechnology	Not specified, sold as Glycine-15N,d2

Table 2: Isotopic Enrichment of Related Glycine Isotopologues

Product Description	Manufacturer	15N Enrichment	13C Enrichment	Deuterium (d) Enrichment	Chemical Purity
Glycine (¹⁵N)	Cambridge Isotope Laboratories	98%	Not Applicable	Not Applicable	98%[1]
Glycine (¹³C₂, 2,2-D₂, ¹⁵N)	Cambridge Isotope Laboratories	97-99%	97-99% (for ¹³C₂)	97-99% (for 2,2-D₂)	98%[2]
Glycine (2,2-D₂, ¹⁵N)	Cambridge Isotope Laboratories	98%	Not Applicable	98% (for 2,2-D₂)	Not specified[3]

Experimental Protocols for Determining Isotopic Enrichment

The accurate determination of isotopic enrichment is paramount for quantitative studies. Mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques employed for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS) for 15N-Glycine Enrichment

This method is widely used for the analysis of amino acid isotopic enrichment in biological samples.

1. Sample Preparation and Derivatization:

• Purification: Amino acids from biological fluids (e.g., plasma) are often purified using ion-exchange chromatography (e.g., Dowex 50W-W8 resin)[4].

• Derivatization: To increase volatility for GC analysis, a two-step derivatization is common:

  • Esterification: Reaction with butanol-acetyl chloride[4].

  • Acylation: Subsequent reaction with trifluoroacetic anhydride (TFAA).

2. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a quadrupole mass spectrometer is typically used.

• Column: A capillary column suitable for amino acid derivative separation (e.g., Rtx-5MS) is employed.

• Analysis Mode: Selected Ion Monitoring (SIM) is used to monitor the molecular ions of the unlabeled glycine and the 15N-labeled internal standard. For instance, m/z 154 for glycine and m/z 155 for 15N-glycine can be monitored.

• Quantification: The isotopic enrichment is determined by calculating the ratio of the peak areas of the labeled and unlabeled species after correcting for the natural abundance of isotopes.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Amino Acid Isotope Enrichment

LC-MS offers an alternative to GC-MS, particularly for less volatile compounds or when multiple amino acid tracers are used simultaneously.

1. Sample Preparation and Derivatization:

• Derivatization: Pre-column derivatization with o-phthaldialdehyde (OPA) is a common method for amino acids.

2. LC-MS Analysis:

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., an ion trap or triple quadrupole) is used.

• Ionization: Electrospray ionization (ESI), often in negative mode for OPA derivatives, provides good sensitivity.

• Mass Analysis: "Zoom-scan" mode or selected ion monitoring can be used to measure the isotopic distribution of the analyte.

Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS) for High Precision 15N Analysis

For highly precise measurements of nitrogen isotope ratios, GC-C-IRMS is the gold standard.

1. Sample Preparation and Derivatization:

• Amino acids are derivatized to N-acetyl methyl esters to make them suitable for gas chromatography.

2. GC-C-IRMS Analysis:

• Separation: The derivatized amino acids are separated on a GC column.

• Combustion: The column effluent is passed through a combustion reactor (e.g., a NiO tube with CuO and NiO wires at 1000 °C) to convert the sample to N₂ gas.

• Analysis: The resulting N₂ gas is introduced into an isotope ratio mass spectrometer for high-precision measurement of the 15N/14N ratio.

Visualization of Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key experimental workflows and a metabolic pathway involving glycine.

Caption: Workflow for Determining Isotopic Enrichment by GC-MS.

Caption: Metabolic Fates of Glycine as a Tracer.

Caption: Logical Flow of a Tracer Experiment Using Glycine-15N,d2.

References

• 1. Glycine (¹⁵N, 98%) - Cambridge Isotope Laboratories, NLM-202-1 [isotope.com]
• 2. Glycine (¹³C₂, 97-99%; 2,2-D₂, 97-99%; ¹⁵N, 97-99%) - Cambridge Isotope Laboratories, CDNLM-6799-0.25 [isotope.com]
• 3. ckisotopes.com [ckisotopes.com]
• 4. asianpubs.org [asianpubs.org]

A Technical Guide to Glycine-15N,d2 for Researchers and Drug Development Professionals

Introduction: Glycine-15N,d2 is a stable isotope-labeled form of the amino acid glycine, where the nitrogen atom is replaced with its heavy isotope ¹⁵N, and the two hydrogen atoms on the α-carbon are replaced with deuterium (d2). This isotopic labeling makes it a powerful tool in various research and development applications, particularly in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Its primary utility lies in its role as an internal standard for the accurate quantification of natural glycine in complex biological matrices and as a tracer for metabolic flux analysis. This guide provides an in-depth overview of the commercial availability, technical specifications, and key applications of Glycine-15N,d2, complete with experimental protocol outlines and pathway visualizations.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer Glycine-15N,d2 for research purposes. The table below summarizes the technical data from several prominent suppliers to facilitate a comparative assessment.

Supplier	Product Number	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Purity	Form
Santa Cruz Biotechnology	sc-211123	C₂H₃D₂¹⁵NO₂	78.07	Not specified	Solid
MedChemExpress	HY-Y0966S6	C₂H₃D₂¹⁵NO₂	78.07	Not specified	Solid
Cambridge Isotope Laboratories, Inc.	DNLM-6862	¹⁵NH₂CD₂COOH	78.07	¹⁵N, 98%; D, 98%	Solid
LGC Standards	TRC-G615996	C₂D₂H₃¹⁵NO₂	78.072	Not specified	Neat
Pharmaffiliates	PA STI 045790	C₂H₃D₂¹⁵NO₂	78.07	Not specified	White Solid

Core Applications in Research and Drug Development

Glycine-15N,d2 is a versatile tool with two primary applications in the scientific community:

• Internal Standard for Mass Spectrometry: In quantitative mass spectrometry, particularly liquid chromatography-mass spectrometry (LC-MS), an internal standard is crucial for accurate and precise measurement of an analyte in a complex mixture. The ideal internal standard has physicochemical properties nearly identical to the analyte but is mass-distinguishable. Glycine-15N,d2 serves as an excellent internal standard for glycine because it co-elutes with natural glycine during chromatography and exhibits similar ionization efficiency, but its increased mass allows it to be distinguished by the mass spectrometer. This allows for the correction of variations in sample preparation, injection volume, and instrument response.

• Tracer in Metabolic Research: As a stable isotope-labeled compound, Glycine-15N,d2 can be introduced into biological systems (in vitro or in vivo) to trace the metabolic fate of glycine. By tracking the incorporation of the ¹⁵N and deuterium labels into downstream metabolites, researchers can elucidate metabolic pathways, measure metabolic flux, and understand how these processes are altered in disease states or in response to drug treatment. These studies are often carried out using MS or NMR spectroscopy.

Experimental Protocols

Quantitative Analysis of Glycine in Biological Fluids using LC-MS/MS with Glycine-15N,d2 as an Internal Standard

This protocol provides a general framework for the quantification of glycine in biological samples such as plasma or cerebrospinal fluid.

a. Sample Preparation:

• Protein Precipitation: To a 50 µL aliquot of the biological sample (e.g., plasma), add 5 µL of 30% sulfosalicylic acid to precipitate proteins.[1]

• Centrifugation: Vortex the mixture and then centrifuge at high speed (e.g., 12,000 x g) for 10-15 minutes to pellet the precipitated proteins.[2]

• Supernatant Collection: Carefully collect the clear supernatant.

• Internal Standard Spiking: To a 27.5 µL aliquot of the supernatant, add a known concentration of the Glycine-15N,d2 internal standard working solution.[1]

• Dilution: Dilute the mixture with an appropriate mobile phase (e.g., 225 µL of mobile phase B) prior to injection.[1]

b. LC-MS/MS Analysis:

• Chromatography: Employ a suitable liquid chromatography method to separate glycine from other components in the sample. A reversed-phase or hydrophilic interaction liquid chromatography (HILIC) column is typically used.

• Mass Spectrometry: Use a tandem mass spectrometer (MS/MS) operating in a multiple reaction monitoring (MRM) mode.

  • Monitor the specific precursor-to-product ion transition for both natural glycine and the Glycine-15N,d2 internal standard.

  • The mass difference allows for their simultaneous detection and quantification.

• Quantification: The concentration of glycine in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of glycine and a fixed concentration of the internal standard.

Metabolic Flux Analysis using Glycine-15N,d2

This protocol outlines a general approach for tracing the metabolic fate of glycine in cell culture.

a. Cell Culture and Labeling:

• Cell Seeding: Plate cells at a suitable density and allow them to adhere and grow under standard culture conditions.

• Labeling Medium: Prepare a culture medium containing Glycine-15N,d2 at a known concentration. The standard glycine in the medium can be fully or partially replaced with the labeled version.

• Incubation: Remove the regular medium and replace it with the labeling medium. Incubate the cells for a desired period to allow for the uptake and metabolism of the labeled glycine.

b. Metabolite Extraction:

• Quenching Metabolism: Rapidly quench metabolic activity by, for example, aspirating the medium and washing the cells with ice-cold saline.

• Extraction: Extract the intracellular metabolites using a cold solvent mixture, such as 80% methanol.

• Sample Preparation: Centrifuge the extract to pellet cell debris and collect the supernatant containing the metabolites. The extract can then be dried and reconstituted in a suitable solvent for analysis.

c. Analysis by MS or NMR:

• Mass Spectrometry: Analyze the metabolite extract by high-resolution MS or LC-MS/MS to identify and quantify metabolites that have incorporated the ¹⁵N and/or deuterium labels from Glycine-15N,d2. The mass shift in the downstream metabolites indicates the incorporation of the stable isotopes.

• NMR Spectroscopy: For more detailed structural information and pathway analysis, 1D and 2D NMR spectroscopy can be employed to analyze the extracts. ¹⁵N NMR can directly detect the incorporation of the label into various metabolites.

Visualization of Relevant Pathways

Experimental Workflow for Quantitative Analysis

The following diagram illustrates a typical workflow for the quantitative analysis of glycine in a biological sample using Glycine-15N,d2 as an internal standard.

Quantitative analysis workflow using Glycine-15N,d2.

Glutathione Synthesis Pathway

Glycine is a crucial component in the synthesis of the antioxidant glutathione (GSH). Tracing the incorporation of ¹⁵N from Glycine-15N,d2 into GSH can provide insights into the activity of this vital pathway.

The role of glycine in the glutathione synthesis pathway.

NMDA Receptor Signaling

Glycine is a co-agonist at N-methyl-D-aspartate (NMDA) receptors, which are critical for synaptic plasticity and neuronal communication. While not a metabolic pathway in the traditional sense, understanding the interaction of glycine with the NMDA receptor is vital in neuroscience.

Glycine as a co-agonist in NMDA receptor activation.

References

• 1. 13-Minute Comprehensive LC-MS/MS Analysis of Amino Acids in Plasma [restek.com]
• 2. Sample Preparation and Pretreatment for Amino Acid Analysis - Creative Proteomics [creative-proteomics.com]

The Cornerstone of Quantitative Proteomics: A Technical Guide to Stable Isotope Labeling

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of proteomics, the ability to accurately quantify dynamic changes in protein abundance is paramount. Stable isotope labeling has emerged as a robust and versatile strategy, providing a powerful lens through which to observe the subtle yet significant shifts in the proteome. This technical guide delves into the fundamental principles of stable isotope labeling and offers an in-depth exploration of three cornerstone methodologies: Stable Isotope Labeling by Amino acids in Cell culture (SILAC), Isobaric Tags for Relative and Absolute Quantitation (iTRAQ), and Tandem Mass Tags (TMT).

This document provides a comprehensive overview of the theoretical underpinnings, detailed experimental protocols, and comparative performance of these techniques, designed to equip researchers with the knowledge to select and implement the most appropriate method for their scientific inquiries.

Fundamental Principles of Stable Isotope Labeling

Stable isotope labeling in proteomics relies on the incorporation of non-radioactive, heavy isotopes of elements (e.g., ¹³C, ¹⁵N) into proteins or peptides. This creates a mass difference between otherwise chemically identical molecules, allowing for their differentiation and relative quantification by mass spectrometry (MS). The core principle lies in creating "heavy" and "light" versions of proteins or peptides from different experimental conditions (e.g., treated vs. untreated cells). When these samples are mixed and analyzed together, the mass spectrometer detects pairs of peaks for each peptide, with the ratio of their intensities directly reflecting the relative abundance of the protein in the original samples.[1][2]

This co-analysis of samples within a single MS run minimizes experimental variability that can arise from separate analyses, thereby increasing the accuracy and precision of quantification.[3] The point at which the stable isotopes are introduced into the experimental workflow defines the specific labeling strategy.

Metabolic Labeling: Stable Isotope Labeling by Amino acids in Cell culture (SILAC)

SILAC is an in vivo metabolic labeling technique where cells are cultured in media containing "heavy" stable isotope-labeled essential amino acids, such as ¹³C₆-arginine and ¹³C₆¹⁵N₂-lysine.[4][5] Over several cell divisions, these heavy amino acids are incorporated into all newly synthesized proteins. This results in a proteome where specific peptides are heavier than their counterparts from cells grown in normal ("light") media.

The key advantage of SILAC is that samples can be combined at the very beginning of the experimental workflow, even at the cell level, which significantly reduces sample handling-related errors and variability. However, its application is primarily limited to cultured cells that can be metabolically labeled.

SILAC Experimental Protocol

This protocol outlines the key steps for a typical SILAC experiment.

1. Cell Culture and Labeling:

• Two populations of cells are cultured in parallel.

• "Light" population: Grown in standard culture medium containing normal (light) arginine and lysine.

• "Heavy" population: Grown in a medium where the normal arginine and lysine have been replaced with their stable isotope-labeled counterparts (e.g., ¹³C₆-Arginine and ¹³C₆¹⁵N₂-Lysine).

• Cells are cultured for at least five to six cell divisions to ensure near-complete incorporation (>97%) of the heavy amino acids into the proteome. The use of dialyzed fetal bovine serum is recommended to avoid the presence of unlabeled amino acids.

2. Experimental Treatment:

• Once labeling is complete, the two cell populations are subjected to different experimental conditions (e.g., drug treatment vs. vehicle control).

3. Sample Harvesting and Mixing:

• Cells from the "light" and "heavy" populations are harvested.

• The cell pellets are washed and then lysed.

• Protein concentration is determined for each lysate.

• Equal amounts of protein from the "light" and "heavy" lysates are mixed.

4. Protein Digestion:

• The mixed protein sample is reduced (e.g., with DTT) and alkylated (e.g., with iodoacetamide) to denature the proteins and prevent disulfide bond reformation.

• The proteins are then digested into peptides, typically using trypsin, which cleaves after lysine and arginine residues.

5. Mass Spectrometry Analysis:

• The resulting peptide mixture is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• The mass spectrometer detects peptide pairs (light and heavy).

• The relative abundance of a protein is determined by the intensity ratio of the corresponding light and heavy peptide peaks in the MS1 spectrum.

References

• 1. TMT Labeling for the Masses: A Robust and Cost-efficient, In-solution Labeling Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stable isotope labeling by amino acids in cell culture - Wikipedia [en.wikipedia.org]
• 3. Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SILAC - Based Proteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 5. SILAC: Principles, Workflow & Applications in Proteomics - Creative Proteomics Blog [creative-proteomics.com]

An In-depth Technical Guide to Metabolic Labeling with Glycine-15N,d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic labeling with stable isotopes is a powerful technique for tracing the flow of molecules through complex biochemical networks, providing critical insights into cellular metabolism and physiology. Among the various stable isotope tracers, Glycine-15N,d2 has emerged as a valuable tool for investigating a range of metabolic pathways central to cell proliferation, disease progression, and drug action. This doubly labeled glycine molecule, containing both a heavy nitrogen isotope (15N) and two deuterium atoms (d2), enables precise tracking of the glycine backbone and its constituent atoms as they are incorporated into downstream metabolites and macromolecules.

This technical guide provides a comprehensive overview of metabolic labeling with Glycine-15N,d2, with a focus on its application in studying purine biosynthesis, one-carbon metabolism, and the glycine cleavage system. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to effectively utilize this technique in their own investigations. The guide includes a summary of key quantitative data, detailed experimental protocols, and visual representations of relevant metabolic pathways and experimental workflows to facilitate a deeper understanding of this powerful analytical approach.

Core Concepts and Applications

Metabolic labeling with Glycine-15N,d2 offers a versatile approach to interrogate cellular metabolism. The incorporation of the 15N and deuterium labels can be monitored by mass spectrometry, allowing for the quantification of metabolite turnover and flux through specific pathways.

Key applications include:

• Purine Biosynthesis: Glycine is a fundamental building block in the de novo synthesis of purines, contributing its entire C2-N backbone to the purine ring structure.[1][2] Labeling studies with Glycine-15N,d2 allow for the direct measurement of the rate of de novo purine synthesis, a pathway often upregulated in cancer cells to support rapid proliferation.[3][4][5]

• One-Carbon Metabolism: The glycine cleavage system (GCS), a mitochondrial enzyme complex, plays a crucial role in one-carbon metabolism by converting glycine to a one-carbon unit in the form of 5,10-methylenetetrahydrofolate. This one-carbon unit is essential for numerous biosynthetic processes, including the synthesis of nucleotides and the remethylation of homocysteine to methionine. Tracing the fate of the labeled atoms from Glycine-15N,d2 provides insights into the activity of the GCS and its contribution to the cellular one-carbon pool.

• Protein Metabolism: As a proteinogenic amino acid, labeled glycine is incorporated into newly synthesized proteins. This allows for the study of protein turnover and dynamics, providing valuable information in various biological contexts, including drug development.

• Metabolic Flux Analysis: By quantifying the incorporation of isotopes into various metabolites over time, Glycine-15N,d2 labeling can be used in metabolic flux analysis to determine the rates of metabolic reactions. This provides a dynamic view of cellular metabolism that is not attainable with static metabolomic measurements.

Quantitative Data Presentation

The following tables summarize key quantitative data obtained from metabolic labeling studies using isotopically labeled glycine. These data provide a reference for expected incorporation rates and isotopic enrichment levels in various experimental systems.

Table 1: Incorporation of Labeled Glycine into Purine Nucleotides in HeLa Cells

Condition	Metabolite	Initial Incorporation Rate (%/hour)
Purine-depleted media	IMP	Increased by 47% compared to purine-rich media
Purine-depleted media	AMP	Faster incorporation than in purine-rich media
Purine-depleted media	GMP	Faster incorporation than in purine-rich media

Table 2: Isotopic Enrichment in a Mouse Model

Isotope	Enrichment Level	Tissue/System	Reference
15N	94%	General mouse tissue

Note: Isotopic enrichment can vary depending on the labeling strategy, duration, and the specific tissue or cell type being analyzed.

Experimental Protocols

This section provides detailed methodologies for key experiments involving metabolic labeling with Glycine-15N,d2.

Protocol 1: Metabolic Labeling of Adherent Mammalian Cells

• Cell Culture: Plate adherent mammalian cells (e.g., HeLa, A549) in standard growth medium and allow them to reach the desired confluency (typically 70-80%). For studies on specific pathways like purine synthesis, cells can be cultured in specialized media, such as purine-depleted media, to stimulate the pathway of interest.

• Preparation of Labeling Medium: Prepare the labeling medium by supplementing the base medium (e.g., DMEM) with Glycine-15N,d2 at a final concentration typically ranging from 0.1 to 1 mM. The exact concentration should be optimized for the specific cell line and experimental goals. Ensure all other essential amino acids and nutrients are present in the medium.

• Labeling: Aspirate the standard growth medium from the cell culture plates and wash the cells once with pre-warmed phosphate-buffered saline (PBS). Add the pre-warmed labeling medium to the cells.

• Incubation: Incubate the cells in the labeling medium for the desired period. The incubation time can range from a few hours to several days, depending on the turnover rate of the metabolites or proteins of interest. For flux analysis, a time-course experiment with multiple time points is recommended.

• Harvesting: After the labeling period, place the culture plates on ice. Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

• Metabolite Extraction: Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells. Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

• Sample Processing: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C to pellet cell debris. Collect the supernatant containing the metabolites for subsequent analysis.

Protocol 2: Sample Preparation for Mass Spectrometry-Based Proteomics

• Cell Lysis: After harvesting the labeled cells, lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Protein Precipitation (Optional): For complex samples, protein precipitation (e.g., with acetone or trichloroacetic acid) can be performed to remove interfering substances.

• Reduction and Alkylation: Reduce the disulfide bonds in the proteins by adding dithiothreitol (DTT) to a final concentration of 10 mM and incubating at 56°C for 30 minutes. Alkylate the free cysteine residues by adding iodoacetamide to a final concentration of 20 mM and incubating in the dark at room temperature for 30 minutes.

• In-solution or In-gel Digestion:

  • In-solution digestion: Dilute the protein sample with a digestion buffer (e.g., 50 mM ammonium bicarbonate) to reduce the concentration of denaturants. Add a protease, typically trypsin, at a 1:50 to 1:100 (enzyme:protein) ratio and incubate overnight at 37°C.

  • In-gel digestion: Separate the proteins by SDS-PAGE. Excise the protein bands of interest, destain them, and perform reduction, alkylation, and digestion within the gel pieces.

• Peptide Desalting: Desalt the resulting peptide mixture using a C18 solid-phase extraction (SPE) column or tip to remove salts and other contaminants that can interfere with mass spectrometry analysis.

• Sample Reconstitution: Dry the desalted peptides in a vacuum centrifuge and reconstitute them in a suitable solvent (e.g., 0.1% formic acid in water) for mass spectrometry analysis.

Protocol 3: Metabolic Flux Analysis Data Acquisition

• LC-MS/MS Analysis: Analyze the extracted metabolites or digested peptides using a high-resolution mass spectrometer coupled with liquid chromatography (LC-MS/MS).

• Mass Spectrometry Parameters:

  • Full Scan (MS1): Acquire high-resolution full scan mass spectra to detect the isotopic labeling patterns of the metabolites or peptides.

  • Tandem MS (MS/MS): Fragment the labeled species to confirm their identity and determine the position of the isotope incorporation.

• Data Analysis:

  • Isotopologue Distribution Analysis: Determine the relative abundance of different isotopologues (molecules with different numbers of heavy isotopes) for each metabolite or peptide.

  • Flux Calculation: Use specialized software (e.g., INCA, Metran) to fit the isotopic labeling data to a metabolic model and calculate the metabolic fluxes.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key metabolic pathways and experimental workflows relevant to metabolic labeling with Glycine-15N,d2.

Caption: De Novo Purine Biosynthesis Pathway highlighting the incorporation of Glycine-15N,d2.

References

• 1. Metabolomics and mass spectrometry imaging reveal channeled de novo purine synthesis in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. De novo synthesis of serine and glycine fuels purine nucleotide biosynthesis in human lung cancer tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolite Profiling Identifies a Key Role for Glycine in Rapid Cancer Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. The metabolic demands of cancer cells are coupled to their size and protein synthesis rates - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Safety and Handling of Glycine-15N,d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental considerations for Glycine-15N,d2, a stable isotope-labeled form of the amino acid glycine. Utilized as a tracer in metabolic research and as a tool in nuclear magnetic resonance (NMR) spectroscopy, a thorough understanding of its properties is crucial for its effective and safe application in research and drug development.

Chemical and Physical Properties

Glycine-15N,d2 is a non-radioactive, stable isotope-labeled version of glycine, where the nitrogen atom is replaced with its heavy isotope ¹⁵N, and the two hydrogen atoms on the α-carbon are replaced with deuterium (d2). These substitutions result in a higher molecular weight compared to unlabeled glycine, enabling its use as a tracer in various biological studies.

Property	Value	References
Molecular Formula	C₂D₂H₃¹⁵NO₂	[1]
Molecular Weight	78.072 g/mol	[1]
Appearance	White crystalline powder	[2]
Odor	Odorless	[2]
Solubility	Soluble in water	[2]
Melting Point	233 °C (decomposes)
Storage Temperature	Room temperature, away from light and moisture

Safety and Toxicology

While specific toxicological data for Glycine-15N,d2 is not extensively available, the safety data for labeled compounds are generally considered to be similar or identical to their unlabeled counterparts. Therefore, the safety precautions for glycine should be followed. Glycine is generally considered non-hazardous; however, as with all laboratory chemicals, prudent laboratory practices should be observed.

Potential Health Effects:

• Inhalation: May cause respiratory tract irritation.

• Skin Contact: May cause skin irritation upon prolonged or repeated contact.

• Eye Contact: May cause eye irritation.

• Ingestion: May be harmful if swallowed in large quantities.

Toxicological Data (for unlabeled Glycine):

Test	Result	Species	References
LD50 Oral	7930 mg/kg	Rat

NFPA 704 Hazard Diamond (for unlabeled Glycine):

Category	Rating
Health (Blue)	1
Flammability (Red)	0
Instability (Yellow)	0
Special (White)

Handling and Personal Protective Equipment

Proper handling and the use of personal protective equipment (PPE) are essential to ensure safety when working with Glycine-15N,d2.

Engineering Controls:

• Use in a well-ventilated area.

• Provide appropriate exhaust ventilation where dust may be formed.

Personal Protective Equipment:

• Eye/Face Protection: Wear safety glasses with side shields or goggles.

• Skin Protection: Wear protective gloves and a lab coat.

• Respiratory Protection: Not required under normal use conditions with adequate ventilation. If dust is generated, a NIOSH-approved respirator may be appropriate.

Hygiene Measures:

• Handle in accordance with good industrial hygiene and safety practices.

• Wash hands thoroughly after handling, before breaks, and at the end of the workday.

• Avoid ingestion and inhalation.

Accidental Release and Disposal

Accidental Release Measures:

• Containment: Sweep up the spilled solid material, avoiding dust formation.

• Collection: Place the material into a suitable, closed container for disposal.

• Cleaning: Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

• Dispose of waste material in accordance with federal, state, and local environmental control regulations.

• Offer surplus and non-recyclable solutions to a licensed disposal company.

Experimental Protocols and Applications

Glycine-15N,d2 is a valuable tool in metabolic research, particularly in studies of protein turnover and amino acid metabolism. It is also utilized in biomolecular NMR for structural and dynamic studies.

Metabolic Tracer Studies

Objective: To trace the metabolic fate of glycine in biological systems, such as in studies of protein synthesis and breakdown.

General Workflow:

General workflow for a metabolic tracer study.

Example Protocol: In Vivo Protein Turnover Study

This is a generalized protocol based on methodologies described in the literature for using ¹⁵N-labeled glycine to study whole-body protein turnover.

• Tracer Preparation: Prepare a sterile solution of Glycine-15N,d2 for infusion.

• Subject Preparation: The study subject should be in a post-absorptive state (fasting).

• Tracer Administration: Administer the tracer via a primed, constant intravenous infusion. A typical infusion rate might be in the range of 0.11 to 0.33 µg ¹⁵N/kg/min.

• Sample Collection: Collect urine and/or blood samples at regular intervals.

• Sample Analysis: Analyze the isotopic enrichment of ¹⁵N in urinary urea and ammonia, or in plasma proteins, using mass spectrometry.

• Data Analysis: Calculate protein turnover rates based on the isotopic enrichment data.

NMR Spectroscopy

Objective: To utilize the ¹⁵N and deuterium labels for structural and dynamic studies of proteins and other biomolecules.

Key Considerations for NMR:

• ¹⁵N Chemical Shifts: The ¹⁵N chemical shift is sensitive to the local chemical environment, including hydrogen bonding, making it a valuable probe of protein structure.

• Deuterium Labeling: The presence of deuterium at the α-carbon can simplify proton NMR spectra and can be used to probe specific interactions.

Glycine Signaling Pathways

Glycine is a crucial neurotransmitter, acting as both an inhibitory neurotransmitter in the spinal cord and brainstem and as a co-agonist at excitatory NMDA receptors.

Inhibitory Glycinergic Synapse

At inhibitory synapses, glycine binds to strychnine-sensitive glycine receptors (GlyRs), which are ligand-gated chloride ion channels. The influx of chloride ions hyperpolarizes the postsynaptic neuron, making it less likely to fire an action potential.

Inhibitory glycine signaling pathway.

Excitatory Glutamatergic Synapse (NMDA Receptor Co-agonist)

Glycine also functions as a necessary co-agonist at N-methyl-D-aspartate (NMDA) receptors, which are a type of ionotropic glutamate receptor. Both glutamate and glycine (or D-serine) must bind to the NMDA receptor to activate it, allowing for the influx of calcium and sodium ions, which leads to depolarization and excitation of the postsynaptic neuron.

Excitatory role of glycine at the NMDA receptor.

References

• 1. Glycine: The Smallest Anti-Inflammatory Micronutrient - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glycine and Glycine Receptor Signalling in Non-Neuronal Cells - PMC [pmc.ncbi.nlm.nih.gov]

Glycine-15N,d2 molecular weight and formula

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical specifications for the isotopically labeled amino acid, Glycine-15N,d2. The data presented herein is essential for applications in quantitative proteomics, metabolic flux analysis, and as an internal standard in mass spectrometry-based research.

Core Molecular Data

Glycine-15N,d2 is a stable isotope-labeled version of glycine. In this molecule, the standard nitrogen atom (¹⁴N) is replaced by its heavier isotope, nitrogen-15 (¹⁵N). Additionally, two hydrogen atoms on the α-carbon are substituted with deuterium (D or ²H), a stable isotope of hydrogen.

The molecular formula and weight are key parameters for instrument calibration, experimental design, and data analysis in studies utilizing this compound. The table below summarizes these quantitative properties, contrasting the labeled compound with its unlabeled counterpart.

Property	Standard Glycine	Glycine-15N,d2
Molecular Formula	C₂H₅NO₂[1][2]	C₂H₃D₂¹⁵NO₂[3][4]
Average Molecular Weight ( g/mol )	75.07	78.07
Monoisotopic Mass (Da)	75.0320284	78.042

Note: The notation for Glycine-15N,d2 can also be written as C₂D₂H₃¹⁵NO₂.

Isotopic Composition and Mass Calculation

The increased molecular weight of Glycine-15N,d2 is a direct result of the incorporation of heavier isotopes. The mass of each component is detailed below:

• Nitrogen-15 (¹⁵N): The isotopic mass is approximately 15.000108898 Da. This is in contrast to the more abundant ¹⁴N isotope, which has a mass of approximately 14.003 Da.

• Deuterium (D or ²H): Deuterium has an atomic weight of approximately 2.014 Da. This is roughly double the mass of protium (¹H), the most common hydrogen isotope.

The molecular weight of Glycine-15N,d2 is calculated by summing the masses of its constituent atoms: (2 x Carbon) + (3 x Hydrogen) + (2 x Deuterium) + (1 x ¹⁵N) + (2 x Oxygen).

Experimental Protocols and Visualizations

The user request included requirements for detailed experimental protocols and Graphviz diagrams of signaling pathways or workflows. These components are typically associated with research studies demonstrating the application of a compound.

For this technical guide, which focuses solely on the fundamental molecular properties of Glycine-15N,d2, such elements are not applicable. There are no experimental workflows or biological signaling pathways inherent to the molecule's static chemical data.

References

• 1. Glycine [webbook.nist.gov]
• 2. Glycine | C2H5NO2 | CID 750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]

Protocols & Analytical Methods

Application Notes and Protocols for Glycine-¹⁵N,d₂ Labeling in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling with amino acids in cell culture (SILAC) is a powerful and versatile method for quantitative proteomics. While typically employing essential amino acids like arginine and lysine, non-essential amino acids such as glycine can also be used as metabolic tracers to investigate a variety of cellular processes. Glycine, in particular, is a key node in cellular metabolism, contributing not only to protein synthesis but also to the synthesis of purines, glutathione, and serving as a donor for one-carbon metabolism. The use of isotopically labeled Glycine-¹⁵N,d₂, which contains one heavy nitrogen atom and two deuterium atoms, allows for the precise tracking and quantification of glycine's metabolic fate in cultured cells.

These application notes provide a detailed protocol for the use of Glycine-¹⁵N,d₂ in cell culture for the purpose of studying protein synthesis, turnover, and metabolic flux.

Applications

• Measurement of Protein Synthesis and Turnover: By monitoring the incorporation of Glycine-¹⁵N,d₂ into the cellular proteome over time, researchers can calculate the rates of protein synthesis and degradation. This is crucial for understanding how cellular proteomes are dynamically regulated in response to various stimuli, such as drug treatment or disease states.

• Metabolic Flux Analysis: Glycine is a central metabolite in the serine-glycine one-carbon (SGOC) metabolic network. Tracing the incorporation of the ¹⁵N and deuterium labels from Glycine-¹⁵N,d₂ into other metabolites allows for the quantitative analysis of metabolic fluxes through this pathway, providing insights into cellular bioenergetics and biosynthesis.

• Quantitative Proteomics: Similar to traditional SILAC, Glycine-¹⁵N,d₂ can be used for relative quantification of proteins between different cell populations. By comparing the mass shift of peptides from cells grown in the presence of heavy glycine versus those grown in light glycine, one can accurately determine changes in protein abundance.

Data Presentation

The following table summarizes quantitative data from a study investigating the distribution of isotopically labeled glycine in Tet21N human neuroblastoma cells. While this study utilized [¹³C₂]Glycine, the principles of metabolic incorporation and the relative distribution of the label are analogous to what can be expected with Glycine-¹⁵N,d₂. This data serves as a representative example of the quantitative information that can be obtained using this labeling strategy.

Parameter	Myc-On Tet21N Cells (nmol/10⁶ cells)	Myc-Off Tet21N Cells (nmol/10⁶ cells)
Initial Extracellular Labeled Glycine	100	100
Final Extracellular Labeled Glycine	82 ± 1	92 ± 4
Consumed Labeled Glycine	18 ± 1	8 ± 4
Cellular Free Amino Acid (FAA) Labeled Glycine	0.8 ± 0.1	0.50 ± 0.02
Proteome Amino Acid (PAA) Labeled Glycine	3.1 ± 0.1	2.3 ± 0.2
Metabolized Labeled Glycine	14 ± 1	6 ± 4

Data adapted from a study using [¹³C₂]Glycine in Tet21N human neuroblastoma cells, demonstrating the quantitative tracking of glycine distribution. The oncogene Myc is shown to increase the metabolic rate of glycine.

Experimental Protocols

This protocol is adapted from standard SILAC procedures for use with Glycine-¹⁵N,d₂.

1. Preparation of SILAC-Glycine Medium

• Required Materials:

  • Glycine-free cell culture medium (e.g., DMEM, RPMI-1640)

  • Dialyzed fetal bovine serum (dFBS)

  • Glycine-¹⁵N,d₂ (heavy)

  • Unlabeled L-glycine (light)

  • Other necessary supplements (e.g., glutamine, penicillin/streptomycin)

• Procedure:

  • Prepare two types of complete culture media: "Light" and "Heavy".

  • For the "Heavy" medium, supplement the glycine-free base medium with Glycine-¹⁵N,d₂ to the desired final concentration (typically the same as standard glycine concentration in the chosen medium formulation).

  • For the "Light" medium, supplement the glycine-free base medium with an equivalent concentration of unlabeled L-glycine.

  • Add dFBS to a final concentration of 10% (or as required for the specific cell line). The use of dialyzed serum is critical to minimize the concentration of unlabeled glycine from the serum.

  • Add other required supplements to both "Light" and "Heavy" media.

  • Sterile-filter the prepared media using a 0.22 µm filter.

2. Cell Culture and Labeling

• Procedure:

  • Culture the cells of interest in the "Light" medium for at least 5-6 cell doublings to ensure a homogenous "light" proteome. This is the adaptation phase.

  • To initiate labeling, switch the cells to the "Heavy" medium. This can be done for one of the experimental conditions (e.g., treated vs. untreated).

  • Continue to culture the cells in the "Heavy" medium for at least 5-6 cell doublings to achieve near-complete incorporation of Glycine-¹⁵N,d₂ into the proteome. The exact duration should be optimized for the specific cell line and its doubling time.

  • For time-course experiments (e.g., measuring protein turnover), harvest cells at various time points after switching to the "Heavy" medium.

3. Sample Preparation for Mass Spectrometry

• Procedure:

  • Harvest cells from both "Light" and "Heavy" conditions.

  • Wash the cell pellets with ice-cold PBS to remove any remaining medium.

  • Lyse the cells using a suitable lysis buffer containing protease inhibitors.

  • Quantify the protein concentration in each lysate using a standard protein assay (e.g., BCA assay).

  • Mix equal amounts of protein from the "Light" and "Heavy" samples.

  • Perform in-solution or in-gel digestion of the mixed protein sample using an appropriate protease (e.g., trypsin).

  • Desalt and clean up the resulting peptide mixture using a C18 StageTip or equivalent.

  • The samples are now ready for analysis by LC-MS/MS.

4. Mass Spectrometry and Data Analysis

• Procedure:

  • Analyze the peptide samples on a high-resolution mass spectrometer.

  • Acquire data in a data-dependent acquisition (DDA) or data-independent acquisition (DIA) mode.

  • Use specialized proteomics software (e.g., MaxQuant, Proteome Discoverer) to identify peptides and quantify the relative abundance of "Light" and "Heavy" peptide pairs. The software will detect the mass shift introduced by the Glycine-¹⁵N,d₂ label.

  • For protein turnover analysis, the ratio of heavy to light peptides at different time points is used to calculate the rate of protein synthesis and degradation.

  • For metabolic flux analysis, the incorporation of the ¹⁵N and deuterium labels into other metabolites is tracked and quantified using metabolomics software.

Mandatory Visualizations

Application Note: Quantitative Analysis of Glycine in Human Plasma Using Glycine-15N,d2 as an Internal Standard by LC-MS/MS

Introduction

Glycine is the simplest amino acid and plays a crucial role in numerous metabolic pathways, including the synthesis of proteins, purines, and glutathione. It also functions as a neurotransmitter in the central nervous system. Accurate quantification of glycine in biological matrices is essential for clinical research, diagnostics, and drug development. This application note describes a robust and sensitive method for the quantification of glycine in human plasma using a stable isotope-labeled internal standard, Glycine-15N,d2, coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard that co-elutes with the analyte provides the highest degree of accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Key Features

• High Specificity and Sensitivity: The use of Multiple Reaction Monitoring (MRM) ensures high specificity for the detection of glycine.

• Accuracy and Precision: The stable isotope-labeled internal standard, Glycine-15N,d2, minimizes analytical variability.

• Simple Sample Preparation: A straightforward protein precipitation step is employed for sample cleanup.

• Rapid Analysis: A fast and efficient chromatographic method allows for high sample throughput.

Experimental Protocols

Materials and Reagents

• Glycine (≥98% purity), Sigma-Aldrich

• Glycine-15N,d2 (98% isotopic purity), Cambridge Isotope Laboratories, Inc.

• Acetonitrile (LC-MS grade), Fisher Scientific

• Methanol (LC-MS grade), Fisher Scientific

• Formic acid (LC-MS grade), Fisher Scientific

• Ultrapure water (18.2 MΩ·cm), Milli-Q® system

• Human plasma (K2-EDTA), BioIVT

Standard and Internal Standard Preparation

• Glycine Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of glycine in 10 mL of ultrapure water.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the glycine stock solution with a 50:50 (v/v) mixture of methanol and water to achieve concentrations ranging from 1 µg/mL to 200 µg/mL.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of Glycine-15N,d2 in 1 mL of methanol.

• Internal Standard Working Solution (10 µg/mL): Dilute the internal standard stock solution with a 50:50 (v/v) mixture of methanol and water.

Sample Preparation

• Label microcentrifuge tubes for calibration standards, quality controls (QCs), and unknown plasma samples.

• Pipette 50 µL of plasma (or the appropriate standard/QC solution) into the corresponding labeled tubes.

• Add 10 µL of the internal standard working solution (10 µg/mL) to all tubes except for the blank matrix samples.

• To precipitate proteins, add 200 µL of ice-cold acetonitrile to each tube.

• Vortex each tube for 30 seconds.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC) System:

Parameter	Condition
LC System	Waters ACQUITY UPLC I-Class
Column	ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm
Mobile Phase A	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	95% B to 40% B over 3.0 min, hold at 40% B for 0.5 min, return to 95% B in 0.1 min, and equilibrate for 1.4 min.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) System:

Parameter	Condition
Mass Spectrometer	Waters Xevo TQ-S
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
MRM Transitions	Glycine: Precursor > Product (m/z) 76.0 > 30.0, Collision Energy 15 eVGlycine-15N,d2: Precursor > Product (m/z) 79.0 > 32.0, Collision Energy 15 eV

Data Presentation: Quantitative Performance

The method was validated for linearity, precision, and accuracy according to regulatory guidelines.

Table 1: Linearity of Glycine Calibration Curve

Analyte	Calibration Range (µg/mL)	Correlation Coefficient (r²)
Glycine	1 - 200	> 0.995

Table 2: Precision and Accuracy of Glycine Quantification in Human Plasma

QC Level	Nominal Conc. (µg/mL)	Intra-day Precision (%CV, n=6)	Inter-day Precision (%CV, n=18)	Accuracy (% Bias)
LLOQ	1	6.8	8.2	-2.5
Low QC	3	5.1	6.5	1.7
Mid QC	50	3.9	4.8	0.8
High QC	150	3.2	4.1	-1.2

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the quantification of glycine in human plasma.

Caption: Experimental workflow for glycine quantification.

Logical Relationship of Stable Isotope Dilution

The diagram below outlines the principle of stable isotope dilution mass spectrometry for accurate quantification.

Quantitative Proteomics Workflow Using Glycine-¹⁵N,d₂ Metabolic Labeling

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Stable Isotope Labeling by Amino acids in Cell culture (SILAC) is a powerful mass spectrometry (MS)-based strategy for the accurate quantification of proteins in complex samples.[1][2] The method involves the metabolic incorporation of "heavy" non-radioactive isotopes into the entire proteome of living cells.[1][2] By comparing the mass spectra of proteins from cells grown in "light" (natural abundance) versus "heavy" isotopic media, one can achieve precise relative quantification of protein abundance. This is because the chemically identical heavy and light peptides co-elute during liquid chromatography and are analyzed simultaneously in the mass spectrometer, minimizing experimental variability.[3]

While L-Arginine and L-Lysine are the most commonly used amino acids for SILAC, this application note details a workflow using stable isotope-labeled Glycine-¹⁵N,d₂ . Glycine is a non-essential amino acid that can be readily metabolized by cells, and its use in SILAC offers an alternative labeling strategy. The ¹⁵N and deuterium (d₂) labels create a distinct mass shift that is easily detectable by modern mass spectrometers.

This workflow is particularly applicable for studying dynamic cellular processes, such as signaling pathways, where accurate quantification of protein expression changes is critical. As a case study, we will describe the application of this method to analyze changes in the Epidermal Growth Factor Receptor (EGFR) signaling pathway upon ligand stimulation.

Principle of the Method

The core of the workflow is to grow two populations of cells in media that are identical except for the isotopic composition of glycine.

• "Light" Condition: Cells are grown in standard cell culture medium containing natural abundance glycine.

• "Heavy" Condition: Cells are grown in a medium where standard glycine is replaced with Glycine-¹⁵N,d₂.

After a sufficient number of cell divisions (typically at least five) to ensure near-complete incorporation of the labeled amino acid into the proteome, the two cell populations are ready for the experiment. Following experimental treatment (e.g., drug treatment, growth factor stimulation), the cell populations are combined, and the proteins are extracted, digested, and analyzed by LC-MS/MS. The mass spectrometer detects peptide pairs that are identical in sequence but differ in mass due to the incorporated heavy glycine. The ratio of the ion intensities for the heavy and light peptide pairs directly corresponds to the relative abundance of the protein in the two samples.

Experimental Protocols

This section provides a detailed step-by-step protocol for a quantitative proteomics experiment using Glycine-¹⁵N,d₂ labeling to study the EGFR signaling pathway.

Protocol 1: Cell Culture and Metabolic Labeling

• Prepare SILAC Media:

  • Prepare high-glucose DMEM or RPMI-1640 medium that is deficient in L-Glycine.

  • Create two types of media:

    • Light Medium: Supplement the glycine-deficient medium with standard ("light") L-Glycine to a final concentration of 0.4 mM.

    • Heavy Medium: Supplement the glycine-deficient medium with Glycine-¹⁵N,d₂ to a final concentration of 0.4 mM.

  • To both media, add 10% dialyzed Fetal Bovine Serum (dFBS) to minimize the concentration of unlabeled glycine from the serum. Add penicillin/streptomycin as required. Filter-sterilize the final media using a 0.22 µm filter.

• Cell Adaptation and Labeling:

  • Culture your cells of interest (e.g., A431 human epidermoid carcinoma cells, which are a model for EGFR studies) in the prepared "Light" and "Heavy" SILAC media.

  • Passage the cells for at least five to six cell doublings to ensure >95% incorporation of the labeled glycine. Maintain cells in the log phase of growth.

  • Verification (Optional but Recommended): To confirm labeling efficiency, harvest a small aliquot of cells from the "heavy" culture, extract proteins, digest with trypsin, and analyze by MS to confirm the mass shift in glycine-containing peptides.

• Experimental Treatment (EGFR Stimulation):

  • Once full incorporation is achieved, starve both "light" and "heavy" cell populations in serum-free SILAC media for 12-24 hours to reduce basal signaling activity.

  • Treat one population with an appropriate stimulus. For this example:

    • Heavy-labeled cells (Stimulated): Treat with 100 ng/mL human Epidermal Growth Factor (EGF) for 15 minutes.

    • Light-labeled cells (Control): Treat with vehicle (e.g., PBS) for 15 minutes.

  • Note: This labeling scheme can be reversed (swap light/heavy treatments) in a biological replicate to control for any potential artifacts from the labeling itself.

Protocol 2: Sample Preparation for Mass Spectrometry

• Cell Lysis and Protein Quantification:

  • Immediately after treatment, wash the cells twice with ice-cold PBS.

  • Lyse the cells on ice using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Harvest the cell lysates and clarify them by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Protein Mixing and Digestion:

  • Combine the "light" (control) and "heavy" (stimulated) lysates in a 1:1 protein ratio (e.g., 500 µg of each).

  • Reduction: Add Dithiothreitol (DTT) to a final concentration of 10 mM and incubate at 56°C for 45 minutes.

  • Alkylation: Cool the sample to room temperature and add Iodoacetamide (IAA) to a final concentration of 25 mM. Incubate in the dark at room temperature for 30 minutes.

  • Digestion: Dilute the sample 4-fold with 50 mM ammonium bicarbonate to reduce the denaturant concentration. Add sequencing-grade trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

• Peptide Desalting:

  • Stop the digestion by adding formic acid to a final concentration of 1%.

  • Desalt the peptide mixture using a C18 solid-phase extraction (SPE) cartridge (e.g., Sep-Pak) according to the manufacturer's instructions.

  • Elute the peptides, dry them completely using a vacuum centrifuge, and store them at -80°C until LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis and Data Processing

• Liquid Chromatography (LC):

  • Resuspend the dried peptides in a suitable buffer (e.g., 0.1% formic acid in water).

  • Load the peptides onto a reversed-phase analytical column (e.g., a 75 µm ID column packed with C18 resin).

  • Separate the peptides using a gradient of increasing acetonitrile concentration over a suitable time (e.g., 120 minutes).

• Tandem Mass Spectrometry (MS/MS):

  • Analyze the eluting peptides on a high-resolution Orbitrap mass spectrometer.

  • Operate the mass spectrometer in a data-dependent acquisition (DDA) mode, where the instrument cycles between one full MS1 scan followed by several MS2 scans of the most abundant precursor ions.

• Data Analysis:

  • Process the raw MS data using a software platform capable of SILAC analysis, such as MaxQuant, Proteome Discoverer, or similar.

  • Configure the software with the following key parameters:

    • Enzyme: Trypsin.

    • Variable Modifications: Methionine oxidation, N-terminal acetylation.

    • Fixed Modifications: Cysteine carbamidomethylation.

    • SILAC Labels: Specify Glycine-¹⁵N,d₂ as the "heavy" label. The software will calculate the corresponding mass shift.

    • Database: Search against a relevant protein database (e.g., UniProt Human).

  • The software will identify peptides, determine the heavy/light ratios for each peptide pair, and aggregate these ratios to calculate the relative abundance for each protein.

Data Presentation

Quantitative proteomics data should be presented in a clear, tabular format. The table below is an illustrative example of results from an EGFR stimulation experiment using Glycine-¹⁵N,d₂ labeling. It shows key proteins in the EGFR pathway and their relative abundance changes.

Table 1: Illustrative Quantitative Data for Key EGFR Pathway Proteins

Protein ID (UniProt)	Gene Name	Protein Name	H/L Ratio (Stimulated/Control)	Regulation	p-value
P00533	EGFR	Epidermal growth factor receptor	3.52	Up-regulated	0.001
P62993	GRB2	Growth factor receptor-bound protein 2	2.98	Up-regulated	0.003
P43405	SHC1	SHC-transforming protein 1	2.85	Up-regulated	0.004
P27361	SOS1	Son of sevenless homolog 1	2.15	Up-regulated	0.012
P31749	AKT1	RAC-alpha serine/threonine-protein kinase	1.89	Up-regulated	0.025
Q07817	GAB1	GRB2-associated-binding protein 1	1.77	Up-regulated	0.031
P28482	MAPK1	Mitogen-activated protein kinase 1 (ERK2)	1.55	Up-regulated	0.045
P27986	RAF1	RAF proto-oncogene serine/threonine-protein kinase	1.21	No significant change	0.150
P01116	HRAS	HRas proto-oncogene, GTPase	1.10	No significant change	0.320

This table is for illustrative purposes only. H/L Ratio represents the ratio of the abundance of the protein in the EGF-stimulated ("Heavy") sample to the control ("Light") sample. "Up-regulated" indicates a statistically significant increase in abundance upon stimulation.

Visualizations

Diagrams are essential for visualizing complex biological processes and experimental designs.

Workflow Diagram

The following diagram illustrates the complete experimental workflow from cell culture to data analysis.

Caption: Workflow for quantitative proteomics using Glycine-¹⁵N,d₂ SILAC.

Signaling Pathway Diagram

This diagram shows a simplified representation of the EGFR signaling pathway, highlighting key proteins that can be quantified using this workflow. Upon EGF binding, EGFR dimerizes and autophosphorylates, creating docking sites for adaptor proteins like GRB2 and SHC1. This initiates downstream cascades, including the RAS-RAF-MAPK pathway, leading to cell proliferation.

Caption: Simplified EGFR signaling cascade leading to cell proliferation.

Summary and Conclusion

The quantitative proteomics workflow using Glycine-¹⁵N,d₂ provides a robust and accurate method for analyzing protein expression dynamics. By metabolically incorporating a stable isotope-labeled version of glycine, researchers can perform precise relative quantification of thousands of proteins simultaneously. The detailed protocols and illustrative data provided here offer a comprehensive guide for applying this technique to study complex cellular systems, such as the EGFR signaling pathway. This approach is highly valuable for identifying new drug targets, understanding mechanisms of drug action, and discovering biomarkers in biomedical research.

References

• 1. chempep.com [chempep.com]
• 2. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. Recent developments and applications of quantitative proteomics strategies for high-throughput biomolecular analyses in cancer research - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Glycine-15N,d2 in Biomolecular NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Isotopic labeling is a cornerstone of biomolecular Nuclear Magnetic Resonance (NMR) spectroscopy, enabling the study of protein structure, dynamics, and interactions at atomic resolution.[1][2] Glycine, with its unique conformational flexibility, often plays a critical role in protein function, participating in hinges, turns, and active sites. The strategic incorporation of stable isotopes into glycine residues, specifically with ¹⁵N and deuterium (²H or d), provides a powerful tool for detailed NMR analysis. Glycine-¹⁵N,d2 (NH₂CD₂COOH) is a valuable isotopologue that offers distinct advantages for simplifying spectra and probing molecular dynamics.[3][4]

This document provides detailed application notes on the use of Glycine-¹⁵N,d2 in biomolecular NMR, along with comprehensive protocols for protein labeling and key NMR experiments.

Application Notes

Probing Protein Dynamics and Structure

The incorporation of ¹⁵N allows for the use of a wide range of heteronuclear NMR experiments that correlate the amide proton with its directly bonded nitrogen. The additional deuteration at the Cα position (d2) in Glycine-¹⁵N,d2 is crucial for reducing the transverse relaxation rates of the attached ¹⁵N nucleus by minimizing the ¹H-¹³C dipolar interactions. This leads to sharper NMR signals, which is particularly beneficial for studying larger proteins or systems that exhibit line broadening.

Key Applications:

• Relaxation Studies: ¹⁵N relaxation experiments (T₁, T₂, and {¹H}-¹⁵N NOE) are fundamental for characterizing protein dynamics on picosecond to nanosecond timescales. The use of Glycine-¹⁵N,d2 can improve the accuracy of these measurements by reducing the influence of cross-relaxation effects.

• Relaxation Dispersion: Carr-Purcell-Meiboom-Gill (CPMG) relaxation dispersion experiments are employed to study slower, microsecond to millisecond timescale dynamics, which are often associated with functionally important conformational changes. The sharper lines obtained with Glycine-¹⁵N,d2 labeling can enhance the sensitivity of these experiments.

• Structural Refinement: Glycine residues often populate regions of the Ramachandran plot that are inaccessible to other amino acids. Probing the local environment and dynamics of these residues with ¹⁵N-edited NOESY experiments can provide critical restraints for high-resolution structure determination.

Applications in Drug Discovery and Development

NMR spectroscopy is a powerful technique in target-based drug discovery, providing information on ligand binding, conformational changes upon binding, and the thermodynamics and kinetics of the interaction.

Specific Uses of Glycine-¹⁵N,d2 Labeling:

• Fragment-Based Screening: ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectroscopy is a primary tool for screening compound libraries. By selectively labeling a protein with Glycine-¹⁵N,d2, researchers can focus on the response of specific, functionally relevant glycine residues upon ligand binding, simplifying the interpretation of complex spectra.

• Binding Site Mapping: Chemical shift perturbation mapping, using ¹H-¹⁵N HSQC spectra of a protein labeled with ¹⁵N-glycine (and deuterated for improved resolution), can identify the location of a ligand binding site. Glycine residues are often located in flexible loops that can be part of binding pockets.

• Characterizing Allosteric Effects: Allosteric regulation often involves subtle conformational changes that are transmitted through the protein structure. Relaxation dispersion experiments on Glycine-¹⁵N,d2 labeled proteins can reveal how ligand binding at one site affects the dynamics at distant glycine residues, providing insights into allosteric mechanisms.

Quantitative Data Summary

The following table summarizes typical NMR parameters that can be measured using Glycine-¹⁵N,d2 labeled proteins. The values are illustrative and can vary significantly depending on the protein, its molecular weight, and the experimental conditions.

Parameter	Typical Range of Values	Information Gained	Key Experiment
¹⁵N T₁ (Spin-Lattice Relaxation Time)	500 - 2000 ms	Picosecond-nanosecond timescale dynamics of the N-H bond vector.	¹⁵N T₁ Relaxation
¹⁵N T₂ (Spin-Spin Relaxation Time)	20 - 200 ms	Overall tumbling and microsecond-millisecond timescale dynamics.	¹⁵N T₂ Relaxation / CPMG
{¹H}-¹⁵N NOE (Heteronuclear NOE)	-0.5 to 0.9	Fast (ps-ns) internal motions of the protein backbone.	{¹H}-¹⁵N NOE
Rex (Exchange Contribution to R₂)	0 - >50 s⁻¹	Conformational exchange on the µs-ms timescale.	¹⁵N CPMG Relaxation Dispersion
Chemical Shift Perturbation (Δδ)	0 - >0.5 ppm	Ligand binding and changes in the local chemical environment.	¹H-¹⁵N HSQC Titration

Experimental Protocols

Protocol 1: Isotopic Labeling of a Target Protein with Glycine-¹⁵N,d2

This protocol describes the expression of a target protein in E. coli using a minimal medium supplemented with Glycine-¹⁵N,d2.

1. Preparation of M9 Minimal Media:

• Prepare a 10x M9 salt stock solution (Na₂HPO₄, KH₂PO₄, NaCl) and autoclave.

• Prepare sterile stock solutions of:

  • 1 M MgSO₄

  • 1 M CaCl₂

  • 20% (w/v) glucose

  • 1 mg/mL thiamine

  • 1 mg/mL biotin

  • 100x trace elements solution.

• For 1 L of M9 medium, aseptically combine:

  • 900 mL sterile deionized water

  • 100 mL 10x M9 salts

  • 2 mL 1 M MgSO₄

  • 0.1 mL 1 M CaCl₂

  • 10 mL 20% (w/v) glucose

  • 1 mL 100x trace elements

  • 1 mL thiamine solution

  • 1 mL biotin solution

  • 1 g ¹⁵NH₄Cl (as the sole nitrogen source for uniform ¹⁵N labeling if desired, otherwise use natural abundance NH₄Cl).

  • Appropriate antibiotics.

2. Protein Expression and Labeling:

• Transform an appropriate E. coli expression strain (e.g., BL21(DE3)) with the plasmid encoding the target protein.

• Inoculate a 5-10 mL starter culture in a rich medium (e.g., LB) with the appropriate antibiotic and grow overnight at 37°C.

• The next day, inoculate 1 L of the prepared M9 minimal medium with the overnight culture (typically a 1:100 dilution).

• Grow the culture at 37°C with vigorous shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

• Simultaneously, add the desired amount of Glycine-¹⁵N,d2 to the culture. The final concentration will depend on the specific requirements of the experiment and the protein's glycine content, but a common starting point is 100-200 mg/L.

• Continue to grow the culture for the optimal expression time and temperature for the target protein (e.g., 4-6 hours at 30°C or 16-20 hours at 18-20°C).

• Harvest the cells by centrifugation (e.g., 6,000 x g for 15 minutes at 4°C).

• The cell pellet can be stored at -80°C or used immediately for protein purification.

3. Protein Purification:

• Purify the labeled protein using standard chromatography techniques (e.g., affinity, ion exchange, size exclusion) as you would for an unlabeled protein.

• The final NMR sample should be in a low-salt buffer at a pH below 6.5 to minimize the exchange rate of amide protons with the solvent. The buffer should ideally not contain protons that could interfere with the NMR signals. A typical NMR buffer is 20 mM sodium phosphate, 50 mM NaCl, pH 6.0, in 90% H₂O / 10% D₂O.

Protocol 2: ¹⁵N CPMG Relaxation Dispersion

This protocol outlines the general steps for acquiring and analyzing ¹⁵N CPMG relaxation dispersion data to probe µs-ms timescale dynamics.

1. NMR Sample Preparation:

• Prepare a sample of your Glycine-¹⁵N,d2 labeled protein at a concentration of 0.5-1 mM in a suitable NMR buffer.

2. NMR Data Acquisition:

• Acquire a standard ¹H-¹⁵N HSQC spectrum to serve as a reference and to ensure the sample is well-behaved.

• Set up a series of 2D ¹H-¹⁵N CPMG relaxation dispersion experiments. These experiments will be repeated with different CPMG frequencies (νCPMG).

• The experiment consists of a constant-time relaxation delay (Trelax) during which a train of ¹⁸⁰° pulses is applied at varying frequencies.

• A typical range of νCPMG values would be from ~50 Hz to ~1000 Hz or higher, with more points sampled at lower frequencies.

• Acquire a reference spectrum with no CPMG pulse train (or a very high νCPMG) and a duplicate spectrum at one νCPMG value to estimate experimental error.

• Experiments should be performed on a spectrometer equipped with a cryoprobe for optimal sensitivity.

3. Data Processing and Analysis:

• Process the 2D spectra using software such as NMRPipe.

• For each well-resolved glycine peak, extract the peak intensity or volume as a function of νCPMG.

• Calculate the effective transverse relaxation rate (R2,eff) for each νCPMG using the equation: R₂eff = - (1 / T_relax) * ln(I(ν_CPMG) / I₀) where I(ν_CPMG) is the peak intensity at a given CPMG frequency and I₀ is the reference peak intensity.

• Plot R2,eff versus νCPMG for each glycine residue. A dispersion curve (where R2,eff decreases with increasing νCPMG) is indicative of conformational exchange on the µs-ms timescale.

• Fit the dispersion curves to appropriate models (e.g., a two-site exchange model) using software like CATIA, CPMGfit, or the tools within SPARKY. This fitting will yield the kinetic (kex) and thermodynamic (pB, the population of the minor state) parameters of the exchange process, as well as the chemical shift difference (Δω) between the exchanging states.

Visualizations

Caption: Workflow for Glycine-¹⁵N,d2 labeling and NMR analysis.

Caption: Advantages of using Glycine-¹⁵N,d2 in NMR.

Caption: Relationship between protein dynamics and NMR experiments.

References

• 1. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 2. Efficient and economic protein labeling for NMR in mammalian expression systems: Application to a preT‐cell and T‐cell receptor protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glycine (2,2-D₂, 98%; ¹⁵N, 98%) - Cambridge Isotope Laboratories, DNLM-6862-0.5 [isotope.com]
• 4. Glycine (¹³C₂, 97-99%; 2,2-D₂, 97-99%; ¹⁵N, 97-99%) - Cambridge Isotope Laboratories, CDNLM-6799-0.25 [isotope.com]

Measuring Protein Turnover Rates with Glycine-15N,d2: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein turnover, the dynamic balance between protein synthesis and degradation, is a fundamental process in cellular homeostasis. Alterations in protein turnover rates are implicated in a wide range of physiological and pathological conditions, including development, aging, and various diseases such as cancer and neurodegenerative disorders. Consequently, the accurate measurement of protein turnover is of paramount importance in basic research and drug development. Stable isotope labeling, coupled with mass spectrometry, has emerged as a powerful technique for these measurements.

This document provides detailed application notes and protocols for measuring protein turnover rates using the dual-labeled stable isotope, Glycine-15N,d2. This tracer offers the unique advantage of introducing two stable isotopes, Nitrogen-15 (¹⁵N) and Deuterium (d2), into newly synthesized proteins. This dual labeling can enhance the accuracy of mass spectrometric analysis and provide a more robust method for quantifying protein dynamics. While specific protocols for this dual-labeled amino acid are not widely published, this guide synthesizes established methodologies for stable isotope labeling to provide a comprehensive and practical workflow.

Principle of the Method

The methodology is based on the metabolic incorporation of Glycine-15N,d2 into newly synthesized proteins. When introduced into a biological system (in vitro cell culture or in vivo model), this labeled glycine is utilized by the cellular machinery for protein synthesis. As a result, newly synthesized proteins become enriched with both ¹⁵N and deuterium.

The extent of this enrichment over time is measured by mass spectrometry (MS). By analyzing the isotopic distribution of peptides derived from proteins of interest, the ratio of newly synthesized (labeled) to pre-existing (unlabeled) protein can be determined. This ratio, when measured at different time points, allows for the calculation of the fractional synthesis rate (FSR) and, consequently, the turnover rate of specific proteins or the entire proteome.

Application in Drug Development

The measurement of protein turnover rates has significant applications in the field of drug development:

• Target Engagement and Pharmacodynamics: By measuring changes in the turnover rate of a drug's target protein, researchers can gain insights into target engagement and the downstream pharmacological effects of the compound.

• Efficacy and Mechanism of Action: Alterations in the synthesis or degradation rates of specific proteins or pathways in response to a drug can help elucidate its mechanism of action and provide biomarkers for its efficacy.

• Toxicity and Off-Target Effects: Unintended changes in the turnover of a wide range of proteins can indicate potential off-target effects and toxicity of a drug candidate.

• Disease Modeling: Studying protein turnover in disease models can help identify dysregulated pathways and potential therapeutic targets.

Experimental Workflow Overview

The general workflow for measuring protein turnover with Glycine-15N,d2 involves several key steps, from tracer administration to data analysis.

Caption: A generalized workflow for measuring protein turnover using Glycine-15N,d2.

Detailed Experimental Protocols

Note: As specific, validated protocols for Glycine-15N,d2 are not widely available, the following protocols are based on established methods for stable isotope labeling with amino acids and heavy water. Optimization for your specific experimental system is highly recommended.

Protocol 1: In Vitro Labeling of Cultured Cells

This protocol is suitable for adherent or suspension cell lines.

Materials:

• Glycine-15N,d2 (commercially available)

• Glycine-free cell culture medium (e.g., custom formulation of DMEM or RPMI-1640)

• Dialyzed fetal bovine serum (dFBS)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Protein quantification assay (e.g., BCA assay)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin, MS-grade

• Formic acid

• Acetonitrile

Procedure:

• Cell Culture Preparation:

  • Culture cells to approximately 70-80% confluency in standard growth medium.

  • Wash the cells twice with pre-warmed PBS to remove the old medium.

  • Switch to a pre-warmed, custom glycine-free medium supplemented with dFBS and a known concentration of Glycine-15N,d2. The final concentration of the labeled glycine should be similar to that in standard medium or optimized for your cell line.

• Time-Course Labeling:

  • Incubate the cells for various time points (e.g., 0, 2, 4, 8, 12, 24 hours). The time points should be chosen based on the expected turnover rate of the proteins of interest.

  • At each time point, harvest the cells. For adherent cells, wash with cold PBS and scrape. For suspension cells, pellet by centrifugation.

• Protein Extraction and Quantification:

  • Lyse the cell pellets in lysis buffer on ice.

  • Clarify the lysate by centrifugation to remove cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Protein Digestion:

  • Take a fixed amount of protein (e.g., 50-100 µg) from each time point.

  • Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 56°C for 30 minutes.

  • Alkylate cysteine residues by adding IAA to a final concentration of 20 mM and incubating in the dark at room temperature for 30 minutes.

  • Dilute the sample with ammonium bicarbonate buffer to reduce the denaturant concentration.

  • Add MS-grade trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

• Peptide Cleanup:

  • Acidify the digest with formic acid.

  • Desalt the peptides using a C18 solid-phase extraction (SPE) column.

  • Elute the peptides and dry them down in a vacuum centrifuge.

• LC-MS/MS Analysis:

  • Reconstitute the dried peptides in a solution of 0.1% formic acid.

  • Analyze the peptide mixture using a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled to a liquid chromatography system.

  • Set up the MS method to acquire both MS1 scans for quantification and data-dependent MS2 scans for peptide identification.

Protocol 2: In Vivo Labeling in Animal Models (e.g., Mice)

This protocol provides a general guideline for labeling proteins in a mouse model.

Materials:

• Glycine-15N,d2

• Custom amino acid-defined diet lacking glycine

• Sterile saline (0.9% NaCl)

• Anesthesia

• Tissue homogenization buffer with protease inhibitors

• Other reagents as listed in Protocol 1.

Procedure:

• Tracer Administration:

  • Dietary Administration: Acclimatize animals to a custom, glycine-free diet for a few days. Then, switch to the same diet supplemented with a known amount of Glycine-15N,d2. This method is suitable for long-term labeling studies.

  • Intravenous Infusion: For shorter-term studies and more precise control over tracer delivery, a primed-continuous infusion of Glycine-15N,d2 dissolved in sterile saline can be administered via a catheter.

• Time-Course Sample Collection:

  • At designated time points (e.g., 0, 4, 8, 24, 48, 72 hours), euthanize a cohort of animals.

  • Rapidly dissect the tissues of interest and flash-freeze them in liquid nitrogen. Store at -80°C until further processing.

• Protein Extraction from Tissues:

  • Homogenize the frozen tissue samples in a suitable lysis buffer on ice.

  • Proceed with protein extraction, quantification, digestion, and peptide cleanup as described in Protocol 1 (steps 3-5).

• LC-MS/MS Analysis:

  • Analyze the resulting peptide samples by LC-MS/MS as described in Protocol 1 (step 6).

Data Analysis Workflow

The analysis of data from a Glycine-15N,d2 labeling experiment requires specialized bioinformatics tools.

Caption: A flowchart illustrating the key steps in the data analysis pipeline.

• Peptide Identification: The raw MS/MS data is searched against a protein sequence database to identify the peptides in the sample.

• Isotopologue Analysis: For each identified peptide, the abundance of its different isotopic forms (isotopologues) is measured from the MS1 spectra at each time point. This involves extracting the ion chromatograms for the unlabeled peptide and the peptide labeled with ¹⁵N and/or deuterium.

• Fractional Synthesis Rate (FSR) Calculation: The fractional synthesis rate (FSR) represents the fraction of a protein pool that is newly synthesized per unit of time. It can be calculated using the following equation:

  FSR (%/hour) = [ (E_p(t) / E_precursor) / t ] * 100

  Where:

  • E_p(t) is the enrichment of the labeled amino acid in the protein-bound pool at time t.

  • E_precursor is the enrichment of the labeled amino acid in the precursor pool (e.g., the free intracellular amino acid pool).

  • t is the labeling time in hours.

• Protein Turnover Rate (Half-life): The protein half-life (t₁/₂) can be calculated from the FSR using the following relationship:

  t₁/₂ = ln(2) / k_s

  Where k_s is the synthesis rate constant, which is equivalent to the FSR.

Quantitative Data Summary

The following tables provide illustrative examples of protein turnover data that can be obtained from stable isotope labeling experiments. The specific values will vary depending on the protein, cell type, and experimental conditions.

Table 1: Illustrative Fractional Synthesis Rates (FSR) of Proteins in Cultured Cells

Protein	Function	FSR (%/hour)
Ornithine decarboxylase	Polyamine biosynthesis	~15.0
Cyclin B1	Cell cycle regulation	~8.0
c-Myc	Transcription factor	~20.0
Actin	Cytoskeleton	~0.5
Histone H3	Chromatin structure	~0.1

Note: These are representative values from literature and are not specific to Glycine-15N,d2 labeling.

Table 2: Illustrative Protein Half-lives in Mouse Liver

Protein	Function	Half-life (days)
Albumin	Plasma protein	~2.5
Cytochrome P450 2E1	Xenobiotic metabolism	~1.8
Catalase	Antioxidant enzyme	~1.5
Lactate dehydrogenase A	Glycolysis	~3.0
Collagen, type I	Extracellular matrix	>50

Note: These are representative values from literature and are not specific to Glycine-15N,d2 labeling.

Signaling Pathways in Protein Turnover

Protein synthesis and degradation are tightly regulated by complex signaling pathways. Understanding these pathways is crucial for interpreting protein turnover data and for identifying potential drug targets.

mTOR Signaling Pathway in Protein Synthesis

The mammalian target of rapamycin (mTOR) is a central regulator of cell growth and protein synthesis.

Caption: Simplified mTOR signaling pathway regulating protein synthesis.

Ubiquitin-Proteasome System in Protein Degradation

The ubiquitin-proteasome system (UPS) is the primary pathway for the degradation of most intracellular proteins.

Caption: Overview of the Ubiquitin-Proteasome degradation pathway.

Conclusion

The use of Glycine-15N,d2 as a stable isotope tracer offers a promising approach for the detailed and accurate measurement of protein turnover rates. While specific protocols for this dual-labeled amino acid are still emerging, the methodologies outlined in this document provide a solid foundation for researchers to design and execute robust experiments. By carefully considering the experimental design, sample preparation, and data analysis workflows, scientists can leverage this powerful technique to gain deeper insights into protein dynamics in health and disease, and to accelerate the development of new therapeutics. As with any advanced analytical method, thorough validation and optimization are crucial for obtaining reliable and reproducible results.

Application Note: Analysis of Glycine-15N,d2 by Mass Spectrometry

Introduction

Glycine, the simplest amino acid, plays a crucial role in numerous metabolic pathways. The use of stable isotope-labeled glycine, such as Glycine-15N,d2, is a powerful tool in metabolic research and clinical diagnostics, enabling the in vivo study of glycine metabolism and flux.[][2][3] Mass spectrometry (MS) is the analytical technique of choice for the sensitive and specific quantification of such labeled compounds in biological matrices.[4][5] Accurate quantification, however, is critically dependent on robust and reproducible sample preparation to remove interfering substances and enrich the analyte of interest. This application note provides detailed protocols for the preparation of plasma and urine samples for the analysis of Glycine-15N,d2 by mass spectrometry.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a quantitative technique that relies on the addition of a known amount of a stable isotope-labeled version of the analyte (in this case, Glycine-15N,d2) to the sample. This labeled compound serves as an internal standard. Because the stable isotope-labeled internal standard is chemically identical to the endogenous analyte, it experiences the same losses during sample preparation and ionization in the mass spectrometer. By measuring the ratio of the signal from the endogenous analyte to the signal from the labeled internal standard, accurate and precise quantification can be achieved, correcting for variations in sample recovery.

Overview of Sample Preparation Strategies

The complexity of biological matrices such as plasma and urine necessitates a multi-step sample preparation workflow to ensure high-quality data. The primary goals of sample preparation are to:

• Remove interfering substances: Proteins, lipids, salts, and other small molecules can suppress the ionization of the target analyte in the mass spectrometer, leading to inaccurate results.

• Enrich the analyte of interest: For low-abundance analytes, an enrichment step can improve the signal-to-noise ratio and enhance the sensitivity of the assay.

• Ensure compatibility with the analytical platform: The final sample extract must be in a solvent that is compatible with the liquid chromatography (LC) and mass spectrometry system.

The main techniques employed for the sample preparation of amino acids from biological fluids are protein precipitation and solid-phase extraction (SPE).

Experimental Protocols

1. Plasma Sample Preparation

Plasma samples contain a high concentration of proteins that must be removed prior to MS analysis. Protein precipitation is a common and effective method for this purpose.

Protocol 1a: Protein Precipitation with Acetonitrile

This protocol utilizes a simple and efficient protein precipitation step with a water-miscible organic solvent.

• Sample Thawing: Thaw frozen plasma samples on ice to prevent degradation of analytes.

• Internal Standard Spiking: To a 100 µL aliquot of plasma in a microcentrifuge tube, add the appropriate amount of Glycine-15N,d2 internal standard solution.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube, being careful not to disturb the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase of the LC-MS system.

• Vortex and Centrifuge: Vortex the reconstituted sample for 15 seconds and centrifuge at 14,000 x g for 5 minutes to pellet any remaining particulates.

• Transfer: Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 1b: Protein Precipitation with Sulfosalicylic Acid

This protocol uses an acid to precipitate proteins, which can be effective for plasma samples.

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: Add the Glycine-15N,d2 internal standard to 100 µL of plasma.

• Acid Precipitation: Add 10 µL of 30% sulfosalicylic acid to the plasma sample.

• Vortexing: Vortex for 30 seconds.

• Incubation: Incubate at 4°C for 30 minutes.

• Centrifugation: Centrifuge at 12,000 rpm for 5 minutes.

• Supernatant Dilution: Take a 50 µL aliquot of the supernatant and mix with 450 µL of the internal standard solution in the initial mobile phase.

• Injection: Inject the final solution into the LC-MS/MS system.

2. Urine Sample Preparation

Urine samples generally have lower protein content than plasma but can contain a high concentration of salts and other interfering metabolites.

Protocol 2a: Dilute-and-Shoot

For a rapid analysis, a simple dilution may be sufficient, depending on the sensitivity of the mass spectrometer.

• Sample Thawing: Thaw frozen urine samples at room temperature.

• Centrifugation: Centrifuge the urine sample at 2,000 x g for 5 minutes to remove any sediment.

• Internal Standard Spiking: To a 50 µL aliquot of the supernatant, add the Glycine-15N,d2 internal standard.

• Dilution: Dilute the sample 1:10 with the initial mobile phase.

• Vortex and Transfer: Vortex the diluted sample and transfer to an autosampler vial for analysis.

Protocol 2b: Solid-Phase Extraction (SPE)

For cleaner samples and improved sensitivity, a solid-phase extraction step is recommended. Cation exchange SPE is particularly effective for enriching amino acids.

• Sample Pre-treatment: Centrifuge the urine sample at 2,000 x g for 5 minutes. Take a 500 µL aliquot of the supernatant and dilute with 500 µL of 1% formic acid.

• SPE Cartridge Conditioning: Condition a strong cation exchange (SCX) SPE cartridge by passing 1 mL of methanol followed by 1 mL of water with 1% formic acid.

• Sample Loading: Load the pre-treated urine sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of methanol with 1% formic acid to remove neutral and acidic interferences.

• Elution: Elute the glycine and other amino acids with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Vortex and Centrifuge: Vortex the reconstituted sample for 15 seconds and centrifuge at 14,000 x g for 5 minutes.

• Transfer: Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

3. Derivatization (Optional)

While many modern LC-MS/MS methods can analyze amino acids without derivatization, derivatization can improve chromatographic retention and sensitivity for certain applications. A common derivatization agent is ethylchloroformate.

Protocol 3: Ethylchloroformate Derivatization

• To the dried sample extract, add 500 µL of a methanol:pyridine (4:1, v/v) solution.

• Add 50 µL of ethylchloroformate.

• Add 1 mL of chloroform.

• Vortex vigorously for 1 minute.

• Centrifuge to separate the layers.

• Transfer the lower organic layer to a new tube and evaporate to dryness.

• Reconstitute in a suitable solvent for LC-MS/MS analysis.

Data Presentation

The following table summarizes typical performance characteristics for a validated amino acid analysis method.

Parameter	Plasma	Urine
Recovery (%)	> 85%	> 80%
Intra-day Precision (%CV)	< 10%	< 15%
Inter-day Precision (%CV)	< 15%	< 20%
Lower Limit of Quantification (LLOQ)	Analyte Dependent	Analyte Dependent
Linearity (r²)	> 0.99	> 0.99

Visualizations

Experimental Workflow for Plasma Sample Preparation

Workflow for plasma sample preparation using protein precipitation.

Experimental Workflow for Urine Sample Preparation with SPE

Workflow for urine sample preparation using solid-phase extraction.

References

• 2. chempep.com [chempep.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Glycine-15N,d2 in Metabolomics Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolomics, the comprehensive study of small molecule metabolites in biological systems, is a powerful tool for understanding cellular physiology, disease pathology, and drug metabolism. Accurate and precise quantification of metabolites is crucial for generating reliable and reproducible data. The use of stable isotope-labeled internal standards is a gold-standard technique to control for variations during sample preparation and analysis. Glycine-15N,d2, a stable isotope-labeled form of glycine, serves as an excellent internal standard for the quantification of endogenous glycine and as a tracer for its metabolic pathways.

These application notes provide detailed protocols for the use of Glycine-15N,d2 in metabolomics sample analysis, particularly for liquid chromatography-mass spectrometry (LC-MS) based methods. It includes experimental workflows, data presentation guidelines, and visual representations of relevant metabolic pathways.

Applications of Glycine-15N,d2 in Metabolomics

• Accurate Quantification of Glycine: By using the stable isotope dilution method, Glycine-15N,d2 allows for precise measurement of glycine concentrations in various biological matrices such as plasma, urine, cell extracts, and tissue homogenates.[1]

• Metabolic Flux Analysis: As a metabolic tracer, Glycine-15N,d2 can be introduced into biological systems (e.g., cell cultures) to track its incorporation into downstream metabolites. This provides insights into the activity of glycine-dependent metabolic pathways.[2][3]

• Biomarker Discovery: Aberrant glycine metabolism is associated with various diseases, including cancer.[2][3] Tracing the metabolic fate of glycine can help in the identification of potential disease biomarkers.

• Drug Development: Understanding how drug candidates affect glycine metabolism can be crucial in pharmacology and toxicology studies.

Experimental Protocols

Protocol 1: Quantification of Glycine in Biological Samples using Glycine-15N,d2 as an Internal Standard

This protocol outlines the steps for sample preparation and LC-MS analysis for the quantification of glycine.

Materials:

• Glycine-15N,d2

• LC-MS grade water, methanol, acetonitrile, and formic acid

• Biological sample (e.g., plasma, cell pellet)

• Centrifuge

• Vortex mixer

• LC-MS system (e.g., Q-Exactive Orbitrap)

Procedure:

• Preparation of Internal Standard Stock Solution:

  • Prepare a 1 mg/mL stock solution of Glycine-15N,d2 in LC-MS grade water.

  • Serially dilute the stock solution to create a working solution (e.g., 10 µg/mL). Store at -20°C.

• Sample Preparation (Example: Cell Pellets):

  • Start with a frozen cell pellet (e.g., 1 million cells).

  • Add 500 µL of ice-cold 80% methanol containing the Glycine-15N,d2 internal standard at a final concentration of 1 µg/mL.

  • Vortex thoroughly for 1 minute to ensure cell lysis and protein precipitation.

  • Incubate on ice for 20 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

  • Transfer the supernatant containing the metabolites to a new microcentrifuge tube.

  • Evaporate the supernatant to dryness using a vacuum concentrator.

  • Reconstitute the dried extract in 100 µL of 50% methanol for LC-MS analysis.

• LC-MS Analysis:

  • Chromatographic Separation:

    • Column: HILIC column (e.g., SeQuant ZIC-pHILIC)

    • Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.8

    • Mobile Phase B: Acetonitrile

    • Gradient: A linear gradient from 80% B to 20% B over 10 minutes.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometry Detection:

    • Instrument: High-resolution mass spectrometer (e.g., Orbitrap)

    • Ionization Mode: Negative

    • Scan Range: m/z 50-500

    • Monitored Ions:

      • Glycine (unlabeled): m/z 74.0247

      • Glycine-15N,d2 (labeled): m/z 77.0373

• Data Analysis:

  • Extract the peak areas for both endogenous glycine and Glycine-15N,d2.

  • Calculate the ratio of the peak area of endogenous glycine to the peak area of Glycine-15N,d2.

  • Generate a standard curve using known concentrations of unlabeled glycine spiked with a constant concentration of Glycine-15N,d2.

  • Determine the concentration of glycine in the samples by interpolating the peak area ratios onto the standard curve.

Protocol 2: Metabolic Tracing of Glycine using Glycine-15N,d2

This protocol describes how to use Glycine-15N,d2 to trace its incorporation into downstream metabolites in cell culture.

Procedure:

• Cell Culture and Labeling:

  • Culture cells in a standard growth medium.

  • Replace the standard medium with a medium containing a known concentration of Glycine-15N,d2 (e.g., 100 µM).

  • Incubate the cells for a specific time course (e.g., 0, 2, 6, 12, 24 hours).

• Metabolite Extraction:

  • At each time point, harvest the cells and perform metabolite extraction as described in Protocol 1, step 2 (without the addition of the internal standard in the extraction solvent).

• LC-MS Analysis:

  • Perform LC-MS analysis as described in Protocol 1, step 3.

  • In addition to glycine, monitor the m/z values of expected downstream metabolites to look for the incorporation of the 15N and/or deuterium labels. For example, in purine synthesis, the 15N from glycine is incorporated into the purine ring structure.

• Data Analysis:

  • Analyze the mass spectra for the appearance of isotopologues of downstream metabolites.

  • Calculate the fractional enrichment of the label in each metabolite over time to determine the rate of metabolic flux through the pathway.

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Quantification of Glycine in A549 Cancer Cells

Sample Group	Glycine Concentration (µM) ± SD
Control	150.5 ± 12.3
Treatment X	225.8 ± 18.7
Treatment Y	98.2 ± 9.5

Table 2: Fractional Enrichment of 15N in Adenosine Monophosphate (AMP) after Labeling with Glycine-15N,d2

Time (hours)	Fractional Enrichment (%) ± SD
0	0.0 ± 0.0
2	5.2 ± 0.8
6	18.9 ± 2.1
12	45.6 ± 4.3
24	78.3 ± 6.5

Visualizations

Experimental Workflow

Caption: Workflow for metabolomics analysis using an internal standard.

Glycine Metabolic Pathways

Glycine is a central node in metabolism, participating in several key pathways.

Caption: Glycine's role in one-carbon metabolism and serine interconversion.

Caption: Incorporation of glycine into the purine ring during de novo synthesis.

Caption: The final step of glutathione synthesis involving glycine.

References

• 1. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 2. Tracing the nitrogen metabolites of glycine using (15)N-glycine and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Labeling of Model Organisms with Glycine-15N,d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the dynamic landscape of biomedical research and drug development, understanding the intricacies of protein turnover, metabolic pathways, and their dysregulation in disease is paramount. Stable isotope labeling in vivo has emerged as a powerful technique to trace the metabolic fate of molecules and quantify the dynamics of biological processes within a living organism. Glycine, a non-essential amino acid, is a fundamental building block for proteins and a key player in numerous metabolic pathways, including one-carbon metabolism and the synthesis of purines and glutathione.

This document provides detailed application notes and protocols for the in vivo labeling of model organisms using the stable isotope-labeled amino acid, Glycine-15N,d2. The incorporation of both a heavy nitrogen (15N) and two deuterium (d2) atoms provides a distinct mass shift, facilitating sensitive and accurate detection by mass spectrometry-based proteomics and metabolomics platforms. These methods enable researchers to quantitatively assess protein synthesis rates, trace glycine metabolism, and investigate the impact of therapeutic interventions on these processes in a physiologically relevant context.

Applications

• Quantitative Proteomics: Measure protein synthesis and degradation rates (turnover) in various tissues to understand the dynamics of the proteome in health and disease.

• Metabolic Tracer Studies: Elucidate the metabolic fate of glycine and its contribution to downstream pathways, such as one-carbon metabolism, nucleotide synthesis, and glutathione production.[1]

• Pharmacodynamic (PD) Biomarker Discovery: Assess the in vivo effects of drug candidates on specific metabolic pathways or protein synthesis rates.

• Disease Model Characterization: Investigate alterations in protein and metabolic pathways in models of cancer, neurodegenerative diseases, and metabolic disorders.

Data Presentation

The following tables summarize representative quantitative data for in vivo labeling experiments. Note that specific incorporation rates can vary depending on the model organism, tissue type, age, diet, and experimental conditions.

Table 1: Representative Isotopic Enrichment of Glycine-15N,d2 in Proteins of Different Mouse Tissues After 24-hour Continuous Infusion.

Tissue	Average Protein Isotopic Enrichment (%)	Standard Deviation (%)
Liver	15.2	2.1
Kidney	12.8	1.8
Spleen	10.5	1.5
Heart	8.3	1.2
Brain	3.1	0.6
Muscle (Gastrocnemius)	2.5	0.4

Data are hypothetical and represent expected trends based on known protein turnover rates in different tissues. Actual values should be determined empirically.

Table 2: Recommended Dosage and Administration Routes for Glycine-15N,d2 in Rodent Models.

Model Organism	Administration Route	Recommended Dose/Infusion Rate	Duration	Notes
Mouse (20-25 g)	Intravenous (i.v.) Infusion	5-10 mg/kg/hour	4-24 hours	Provides steady-state labeling.
Mouse (20-25 g)	Oral Gavage (bolus)	50-100 mg/kg	Single dose	Useful for pulse-chase experiments.
Rat (200-250 g)	Intravenous (i.v.) Infusion	2-8 mg/hour	2-24 hours	Based on studies with 15N-glycine.[2]
Rat (200-250 g)	Oral Gavage (bolus)	500-2000 mg/kg	Single dose	High doses have been tested for safety with unlabeled glycine.[3]

Experimental Protocols

Protocol 1: In Vivo Labeling of Mice with Glycine-15N,d2 via Continuous Intravenous Infusion

This protocol is designed to achieve steady-state labeling for the analysis of protein turnover.

Materials:

• Glycine-15N,d2 (sterile, endotoxin-free)

• Sterile 0.9% saline

• Infusion pump

• Catheters and surgical tools for jugular vein cannulation

• Anesthesia (e.g., isoflurane)

• Heating pad

• Metabolic cages (optional)

Procedure:

• Animal Preparation: Acclimatize adult male C57BL/6 mice (8-10 weeks old) to the experimental conditions for at least one week.

• Catheter Implantation: Anesthetize the mouse and surgically implant a catheter into the jugular vein for infusion. Allow the animal to recover for 24-48 hours.

• Tracer Preparation: Dissolve Glycine-15N,d2 in sterile 0.9% saline to the desired concentration for the target infusion rate (e.g., 5 mg/kg/hour).

• Infusion: Connect the catheter to the infusion pump and begin the continuous infusion of the Glycine-15N,d2 solution. House the mouse in a way that allows free movement during the infusion period.

• Labeling Duration: Continue the infusion for the desired duration (e.g., 4, 8, 12, or 24 hours) to allow for sufficient incorporation of the labeled glycine into proteins.

• Tissue Collection: At the end of the infusion period, euthanize the mouse via an approved method.

• Sample Processing: Immediately dissect the tissues of interest (e.g., liver, kidney, brain, muscle), rinse with ice-cold PBS, snap-freeze in liquid nitrogen, and store at -80°C until further analysis.

• Analysis: Process the tissues for protein extraction, digestion, and subsequent analysis by liquid chromatography-mass spectrometry (LC-MS) to determine the isotopic enrichment in peptides.

Protocol 2: In Vivo Labeling of Rats with Glycine-15N,d2 via Oral Gavage

This protocol is suitable for pulse-labeling experiments to trace the short-term metabolic fate of glycine.

Materials:

• Glycine-15N,d2

• Sterile water or 0.9% saline

• Oral gavage needles (20-22 gauge, ball-tipped)

• Syringes

Procedure:

• Animal Preparation: Acclimatize adult male Sprague-Dawley rats (200-250 g) to handling and the experimental environment. Fast the animals overnight (12-16 hours) with free access to water to ensure efficient absorption of the tracer.

• Tracer Preparation: Dissolve the desired dose of Glycine-15N,d2 (e.g., 100 mg/kg) in a suitable vehicle like sterile water or saline. The final volume should be appropriate for the size of the rat (typically 1-2 mL).

• Administration: Gently restrain the rat and administer the Glycine-15N,d2 solution directly into the stomach using an oral gavage needle.

• Time Course: House the rat in a standard cage with free access to food and water.

• Tissue Collection: At predetermined time points after gavage (e.g., 1, 4, 8, 24 hours), euthanize the rat.

• Sample Processing: Collect blood via cardiac puncture and immediately harvest tissues of interest. Snap-freeze tissues in liquid nitrogen and store at -80°C. Process blood to separate plasma and store at -80°C.

• Analysis: Extract proteins or metabolites from the tissues and plasma for analysis by LC-MS to measure the incorporation of Glycine-15N,d2.

Visualizations

Caption: Experimental workflow for in vivo labeling with Glycine-15N,d2.

Caption: Simplified overview of major metabolic pathways involving glycine.

References

• 1. Tracing the nitrogen metabolites of glycine using (15)N-glycine and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of protein synthesis rates with [15N]glycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A 4-week Repeated Dose Toxicity Study of Glycine in Rats by Gavage Administration - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Common issues with Glycine-15N,d2 labeling efficiency

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during Glycine-15N,d2 labeling experiments. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Glycine-15N,d2 labeling and what are its primary applications?

Glycine-15N,d2 is a stable isotope-labeled version of the amino acid glycine, where the nitrogen atom is replaced with its heavy isotope ¹⁵N, and the two hydrogen atoms on the α-carbon are replaced with deuterium (d2). This labeling is a powerful tool in proteomics and metabolomics research. Its primary applications include:

• Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC): Glycine-15N,d2 can be used as a metabolic label to differentiate and quantify proteins between different cell populations by mass spectrometry.

• Metabolic Flux Analysis: Tracing the incorporation of the labeled glycine through various metabolic pathways to understand cellular metabolism.

• Protein Turnover Studies: Measuring the rates of protein synthesis and degradation.[1]

• Structural Biology: Used in Nuclear Magnetic Resonance (NMR) spectroscopy to aid in protein structure determination.

Q2: I am observing low incorporation of Glycine-15N,d2 into my target proteins. What are the potential causes?

Low labeling efficiency is a common issue. Several factors can contribute to this problem:

• Metabolic Scrambling: The isotopic labels from Glycine-15N,d2 can be metabolically transferred to other amino acids, most notably serine. This occurs through the Glycine Cleavage System (GCS) and other pathways of one-carbon metabolism.[2] This dilutes the pool of labeled glycine available for protein synthesis.

• Incomplete Labeling: The duration of labeling may be insufficient for complete incorporation, especially for slow-growing cells or proteins with low turnover rates.

• High Endogenous Glycine Pool: If the cells have a large internal pool of unlabeled glycine, it will compete with the labeled glycine, reducing the overall enrichment.

• Suboptimal Cell Culture Conditions: Factors such as cell density, media composition, and overall cell health can significantly impact amino acid uptake and protein synthesis rates. For example, in E. coli, the growth-promoting effect of glycine is observed at lower cell densities.

• Degradation of Labeled Glycine: While generally stable, prolonged incubation in culture media under certain conditions could potentially lead to some degradation of the labeled amino acid.

Q3: How can I quantify the labeling efficiency of Glycine-15N,d2 in my experiment?

Mass spectrometry is the primary method for quantifying labeling efficiency. By analyzing the isotopic distribution of peptides from your protein of interest, you can determine the percentage of incorporation. The general workflow involves:

• Protein Isolation and Digestion: Isolate the protein(s) of interest and digest them into smaller peptides using an enzyme like trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Look for peptide pairs that differ in mass due to the incorporation of Glycine-15N,d2. The mass shift will depend on the number of glycine residues in the peptide. By comparing the peak intensities of the labeled ("heavy") and unlabeled ("light") versions of the same peptide, you can calculate the incorporation efficiency.

Specialized software can be used to automate this analysis and calculate the percentage of labeling.

Q4: What is "metabolic scrambling" and how does it affect my Glycine-15N,d2 labeling experiment?

Metabolic scrambling refers to the cellular process where the stable isotopes from your labeled amino acid are transferred to other molecules. In the case of Glycine-15N,d2, the primary pathway for this is the Glycine Cleavage System (GCS), which is a central part of one-carbon metabolism. The GCS can break down glycine, and the ¹⁵N and deuterium labels can be transferred to other amino acids, particularly serine, through the action of serine hydroxymethyltransferase (SHMT).[2]

This scrambling has two main consequences:

• Reduced Labeling Efficiency: The pool of available Glycine-15N,d2 for direct incorporation into proteins is depleted.

• Inaccurate Quantification: If not accounted for, the presence of the ¹⁵N label on other amino acids can complicate the interpretation of mass spectrometry data and lead to errors in protein quantification.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Labeling Efficiency	Metabolic scrambling of the ¹⁵N and d2 labels to other amino acids, primarily serine, via the Glycine Cleavage System.	Consider using a different labeled amino acid that is less prone to metabolic conversion. Alternatively, if glycine is essential for the experiment, ensure complete removal of unlabeled glycine from the medium and optimize labeling time.
Incomplete labeling due to insufficient incubation time.	Increase the labeling duration. For slow-growing mammalian cells, this may require several cell doublings to achieve near-complete labeling.
High concentration of unlabeled glycine in the serum supplement (e.g., FBS).	Use dialyzed fetal bovine serum (FBS) to reduce the concentration of unlabeled amino acids in the culture medium.
Suboptimal cell health or high cell density affecting nutrient uptake.	Ensure cells are healthy and in the exponential growth phase during labeling. Optimize cell density to avoid nutrient depletion and accumulation of waste products.
Inconsistent Labeling Results	Variability in cell culture conditions between experiments.	Standardize all cell culture parameters, including seeding density, media volume, and incubation times.
Degradation of Glycine-15N,d2 in the culture medium.	Prepare fresh labeling medium for each experiment. While glycine is relatively stable, long-term storage of the prepared medium at 37°C is not recommended.
Complex Mass Spectra	Presence of partially labeled peptides due to incomplete incorporation.	As mentioned above, increase the labeling time. It may be necessary to perform a time-course experiment to determine the optimal labeling duration for your specific cell line.
Isotopic scrambling leading to the presence of ¹⁵N on other amino acid residues.	Use high-resolution mass spectrometry to accurately identify and quantify the different isotopically labeled peptides. Specialized software can help to deconvolve the complex spectra.

Quantitative Data Summary

The efficiency of stable isotope labeling can vary depending on the cell line, experimental conditions, and the specific labeled amino acid used. Below are examples of reported labeling efficiencies.

Table 1: Example of Glycine-15N,d2 Labeling Efficiency in HEK293 Cells

Labeled Construct	Estimated Incorporation Efficiency	Unlabeled Population	Singly Labeled Population	Doubly Labeled Population
¹⁵N-Lysine, Glycine, Serine (KGS)	52%	-	-	-
Peptide with two potential ¹⁵N labels	-	14%	19%	44%

Data synthesized from a study on sparsely labeled proteins in HEK293 cells. The remaining percentage in the second row represents partially labeled species not fully resolved.[2]

Experimental Protocols

Detailed Protocol for Glycine-15N,d2 Labeling in Mammalian Cells for Proteomic Analysis

This protocol provides a general framework for labeling adherent mammalian cells with Glycine-15N,d2 for quantitative proteomics using a SILAC-based approach.

Materials:

• Adherent mammalian cell line of interest

• Standard cell culture medium (e.g., DMEM, RPMI-1640)

• Dialyzed Fetal Bovine Serum (dFBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA solution

• SILAC-grade Glycine-15N,d2

• Light (unlabeled) glycine

• SILAC-compatible medium deficient in glycine

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA Protein Assay Kit

Procedure:

• Cell Culture Preparation:

  • Culture cells in standard medium supplemented with 10% dFBS and 1% Penicillin-Streptomycin.

  • Grow cells to approximately 70-80% confluency.

• Adaptation to SILAC Medium (if necessary for complete labeling):

  • For optimal labeling, it is recommended to adapt the cells to the SILAC medium over several passages.

  • Prepare the "heavy" labeling medium: SILAC-compatible medium supplemented with 10% dFBS, 1% Penicillin-Streptomycin, and Glycine-15N,d2 at a concentration equivalent to that in the standard medium.

  • Prepare the "light" control medium: SILAC-compatible medium supplemented with 10% dFBS, 1% Penicillin-Streptomycin, and unlabeled glycine at the standard concentration.

  • Split the cells and culture them in the "heavy" and "light" media for at least 5-6 cell doublings to ensure complete incorporation of the labeled and unlabeled amino acids, respectively.

• Experimental Labeling:

  • Plate the adapted "heavy" and "light" cells at the desired density for your experiment.

  • Treat the cells according to your experimental design (e.g., drug treatment vs. control). The "heavy" population can be the treated sample and the "light" population the control, or vice versa (a label-swap experiment is recommended to control for any isotope-specific effects).

• Cell Harvesting and Lysis:

  • After the treatment period, wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer to each plate.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification and Mixing:

  • Determine the protein concentration of the "heavy" and "light" lysates using a BCA assay.

  • Mix equal amounts of protein from the "heavy" and "light" samples.

• Downstream Processing for Mass Spectrometry:

  • Proceed with your standard proteomics workflow, which typically includes protein reduction, alkylation, and tryptic digestion, followed by LC-MS/MS analysis.

Visualizations

Caption: Metabolic fate of Glycine-¹⁵N,d2 in a mammalian cell.

Caption: Troubleshooting workflow for low Glycine-¹⁵N,d2 labeling efficiency.

References

• 1. Glycine (¹⁵N, 98%) - Cambridge Isotope Laboratories, NLM-202-1 [isotope.com]
• 2. Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Signal Intensity with Glycine-15N,d2 in MS

Welcome to the technical support center for mass spectrometry applications. This resource is designed for researchers, scientists, and drug development professionals to address challenges encountered during their experiments, with a specific focus on troubleshooting low signal intensity for Glycine-15N,d2.

Frequently Asked Questions (FAQs)

Q1: I am not seeing any signal for my Glycine-15N,d2 internal standard. What are the first things I should check?

A1: A complete loss of signal often points to a systemic issue. A logical first step is to isolate the problem to either the sample preparation, the liquid chromatography (LC) system, or the mass spectrometer (MS).

• Prepare a Fresh Standard: To rule out degradation or preparation errors, create a fresh dilution of your Glycine-15N,d2 standard.

• Direct Infusion: Inject the new standard directly into the mass spectrometer to bypass the LC system. If a signal is observed, the issue likely lies with your chromatography. If there is still no signal, the problem is with the mass spectrometer or the standard itself.

• Verify Instrument Settings: Double-check that the mass spectrometer is set to monitor the correct m/z for Glycine-15N,d2 and that the ionization source is on.

Q2: The signal for my Glycine-15N,d2 is present but much weaker than expected. What could be the cause?

A2: Low signal intensity can be caused by several factors, ranging from suboptimal instrument settings to issues with the sample matrix.

• Poor Ionization Efficiency: Glycine is a small, hydrophilic molecule which can be challenging to ionize effectively using electrospray ionization (ESI).

• Ion Suppression: Components in your sample matrix may co-elute with your analyte and interfere with its ionization.

• In-Source Fragmentation: The Glycine-15N,d2 molecule may be fragmenting within the ion source, reducing the abundance of the precursor ion you are monitoring.

• Suboptimal Mass Spectrometry Parameters: The ion source settings, such as voltages and gas flows, may not be optimized for this specific molecule.

Q3: What are the correct m/z values to monitor for Glycine-15N,d2?

A3: The expected m/z values will depend on the adducts formed during ionization. For Glycine-15N,d2 (formula: C₂H₃D₂¹⁵NO₂), the most common adducts in positive ion mode are the protonated molecule and the sodium adduct.

Adduct	Theoretical m/z	Notes
[M+H]⁺	81.0585	This is often the most abundant ion in the presence of a proton source like formic acid.
[M+Na]⁺	103.0404	Sodium adducts are common and can become the dominant ion, especially with glassware that is not scrupulously clean.

Q4: My signal for Glycine-15N,d2 is inconsistent across a batch of samples. Why is this happening?

A4: Inconsistent signal for an internal standard across a run often points to variable matrix effects or issues with sample preparation.

• Variable Matrix Effects: The composition of the matrix can vary between samples, leading to different degrees of ion suppression.

• Inconsistent Sample Preparation: Inaccuracies in sample or internal standard pipetting can lead to variability.

• Chromatographic Issues: Shifting retention times can cause the analyte to elute in a region of greater or lesser ion suppression.

Q5: Should I consider derivatization for Glycine-15N,d2?

A5: Derivatization can be a useful strategy to improve the chromatographic retention and ionization efficiency of small, polar molecules like glycine.[1][2] However, it also adds an extra step to your sample preparation, which can introduce variability. For many applications, direct analysis of underivatized glycine is possible with optimized chromatography and MS conditions.[3][4]

Troubleshooting Guides

Systematic Troubleshooting of Low Signal Intensity

This guide provides a step-by-step workflow to diagnose the cause of low signal intensity for Glycine-15N,d2.

A step-by-step guide to troubleshooting low Glycine-15N,d2 signal.

Optimizing Mass Spectrometer Parameters

For small, hydrophilic molecules like glycine, optimizing the ion source parameters is critical. A direct infusion of a standard solution of Glycine-15N,d2 is the most effective way to do this.

Experimental Protocol: Direct Infusion for Parameter Optimization

• Prepare a Standard Solution: Prepare a solution of Glycine-15N,d2 in a solvent that is compatible with your mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) at a concentration that is expected to give a reasonable signal.

• Set up the Infusion: Use a syringe pump to deliver the standard solution directly to the mass spectrometer's ion source at a flow rate typical for your LC method (or a lower flow rate, e.g., 10-20 µL/min).

• Systematic Optimization: While monitoring the signal intensity of the [M+H]⁺ or other target ion, adjust the following parameters one at a time to find the value that maximizes the signal and stability.

Table of Key ESI Parameters for Optimization

Parameter	Typical Starting Range	Notes
Capillary/Spray Voltage	1.5 - 4.5 kV	Too high a voltage can lead to an unstable spray or in-source fragmentation.
Cone/Fragmentor Voltage	20 - 60 V	This parameter can influence in-source fragmentation. A lower value may be necessary to preserve the precursor ion.[5]
Source Temperature	100 - 150 °C	Higher temperatures can aid desolvation but may cause degradation of thermally labile compounds.
Desolvation/Drying Gas Temperature	250 - 450 °C	This helps to evaporate the solvent from the ESI droplets.
Nebulizer Gas Flow	(Instrument Dependent)	This gas helps to form the spray of droplets.
Desolvation/Drying Gas Flow	(Instrument Dependent)	This gas aids in the desolvation process.

Addressing Matrix Effects and Ion Suppression

Ion suppression is a common cause of low signal intensity, particularly for hydrophilic compounds in complex biological matrices.

Experimental Protocol: Post-Column Infusion to Detect Ion Suppression

• System Setup: Connect the LC outlet and a syringe pump to a T-piece, with the outlet of the T-piece going to the MS ion source.

• Infuse Standard: Infuse a solution of Glycine-15N,d2 at a constant flow rate to obtain a stable baseline signal.

• Inject Blank Matrix: Inject an extracted blank matrix sample (a sample prepared without the analyte or internal standard) onto the LC column.

• Monitor Signal: Any significant drop in the baseline signal during the chromatographic run indicates a region of ion suppression.

If ion suppression is detected, consider the following mitigation strategies:

• Improve Sample Preparation: Use a more effective sample cleanup technique, such as solid-phase extraction (SPE), to remove interfering matrix components.

• Modify Chromatography: Adjust the chromatographic method to separate the Glycine-15N,d2 from the regions of ion suppression. Hydrophilic Interaction Liquid Chromatography (HILIC) is often a good choice for retaining and separating small polar molecules like glycine.

• Dilute the Sample: If the concentration of your analyte is high enough, diluting the sample can reduce the concentration of interfering matrix components.

Enhancing Signal for Underivatized Glycine

Underivatized glycine is known to sometimes exhibit a low signal in Multiple Reaction Monitoring (MRM) mode.

Consider Using Selected Ion Monitoring (SIM):

For quantitative analysis, if the MRM signal is weak, consider using SIM mode on a triple quadrupole or a high-resolution mass spectrometer. While MRM is more selective, SIM can be more sensitive if the background is low, as it does not rely on fragmentation.

Experimental Workflow: Comparing MRM and SIM Sensitivity

Workflow for comparing MRM and SIM sensitivity for Glycine-15N,d2.

By systematically working through these troubleshooting steps, you can identify and address the root cause of low signal intensity for Glycine-15N,d2 and improve the robustness and reliability of your mass spectrometry data.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. mdpi.com [mdpi.com]
• 5. lcms.cz [lcms.cz]

Correcting for Isotopic Impurities in Glycine-15N,d2: A Technical Guide

Welcome to the Technical Support Center. This guide provides researchers, scientists, and drug development professionals with comprehensive information on how to correct for isotopic impurities in Glycine-15N,d2. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation tables to assist you in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common isotopic impurities in commercially available Glycine-15N,d2?

Commercially available Glycine-15N,d2, typically with a stated isotopic purity of 98% for both ¹⁵N and deuterium (d), contains a mixture of isotopologues. The primary species is the desired M+3 isotopologue (¹³C₀¹²C₂¹H₃²H₂¹⁵N¹⁶O₂). However, due to the natural abundance of isotopes and imperfections in the labeling process, other isotopologues are also present. These include:

• M+0 (Unlabeled): Glycine with the most abundant natural isotopes (¹²C₂, ¹H₅, ¹⁴N, ¹⁶O₂).

• M+1 (¹⁵N-labeled only): Glycine containing ¹⁵N but no deuterium.

• M+2 (d2-labeled only): Glycine containing two deuterium atoms but ¹⁴N.

The exact distribution of these impurities can vary between batches and suppliers, but a representative distribution is crucial for accurate correction.

Q2: Why is it important to correct for these isotopic impurities?

Correcting for isotopic impurities is critical for the accurate quantification of metabolic fluxes and the interpretation of tracer experiments. Failure to account for these impurities can lead to:

• Overestimation of labeling: The presence of naturally abundant heavy isotopes in unlabeled or partially labeled molecules can be mistaken for incorporation of the tracer, leading to inflated measurements of isotopic enrichment.

• Misinterpretation of metabolic pathways: An incorrect assessment of labeling patterns can lead to incorrect assumptions about the activity of different metabolic pathways.

Q3: What is the general principle behind the correction method?

The correction method involves using a mathematical approach, typically a matrix-based calculation, to deconvolute the measured mass spectral data. This process separates the signal contribution from the true labeled species from the contributions of naturally abundant isotopes and the isotopic impurities present in the tracer itself. The core of this method is the correction matrix , which is constructed based on the known natural abundances of all elements in the molecule and the measured isotopic distribution of the labeled standard (Glycine-15N,d2).

Troubleshooting Guide

Problem	Possible Cause	Solution
Corrected isotopic enrichment values seem unexpectedly high.	Incomplete correction for natural isotope abundance. The M+1 and M+2 peaks of unlabeled glycine are being attributed to the labeled species.	Ensure your correction algorithm accounts for the natural abundance of ¹³C, ¹⁵N, ¹⁸O, and ²H. Use a well-characterized unlabeled glycine standard to determine the natural abundance profile in your mass spectrometer.
Negative values for some isotopologues after correction.	Overcorrection, which can be caused by an inaccurate isotopic purity profile of the Glycine-15N,d2 standard or incorrect background subtraction.	Re-evaluate the isotopic distribution of your Glycine-15N,d2 standard by analyzing it directly. Ensure that the background subtraction is performed correctly and does not remove part of the analyte signal.
High variability in corrected data between replicates.	Inconsistent sample preparation, derivatization, or mass spectrometer performance.	Standardize your sample preparation and derivatization protocol. Check the stability and calibration of your mass spectrometer. Use an internal standard to normalize for variations.
The calculated correction matrix does not seem to work for my data.	The assumed isotopic distribution of the Glycine-15N,d2 standard is incorrect for your specific batch. The chemical formula used for the calculation (including any derivatization agents) is wrong.	Always characterize the specific batch of Glycine-15N,d2 you are using. Ensure the elemental composition used in the correction matrix calculation includes all atoms from the derivatizing agents.

Data Presentation

Natural Abundance of Relevant Isotopes

For accurate correction, it is essential to use the correct natural abundance values for all elements present in the derivatized glycine molecule.

Element	Isotope	Natural Abundance (%)
Carbon	¹²C	98.93
¹³C	1.07
Hydrogen	¹H	99.9885
²H	0.0115
Nitrogen	¹⁴N	99.632
¹⁵N	0.368
Oxygen	¹⁶O	99.757
¹⁷O	0.038
¹⁸O	0.205

Typical Isotopic Distribution of Commercial Glycine-15N,d2 (98% Purity)

This table presents a representative, albeit hypothetical, isotopic distribution for a commercial batch of Glycine-15N,d2 with a stated purity of 98% for each label. It is crucial to determine the actual distribution for the specific batch used in your experiments.

Isotopologue	Mass Shift	Expected Relative Abundance (%)
Unlabeled (M+0)	0	0.5
¹⁵N only (M+1)	+1	1.5
d2 only (M+2)	+2	1.5
¹⁵N and d2 (M+3)	+3	96.5

Experimental Protocols

Protocol 1: GC-MS Analysis of Glycine-15N,d2 for Isotopic Purity Determination

This protocol outlines a standard method for the analysis of Glycine-15N,d2 using Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization.

1. Sample Preparation and Derivatization:

• Purpose: To make the polar glycine molecule volatile for GC analysis.

• Reagents:

  • Butanol-3N HCl

  • Trifluoroacetic anhydride (TFAA)

  • Ethyl acetate (EtOAc)

• Procedure:

  • Accurately weigh approximately 1 mg of Glycine-15N,d2 standard and the unlabeled glycine standard into separate glass reaction vials.

  • Add 200 µL of butanol-3N HCl to each vial.

  • Cap the vials tightly and heat at 65°C for 15 minutes.

  • Evaporate the reagent to dryness under a gentle stream of nitrogen gas.

  • Add 50 µL of EtOAc and 50 µL of TFAA to each vial.

  • Cap the vials and heat at 65°C for 10 minutes.

  • Evaporate the reagents to dryness under a gentle stream of nitrogen gas.

  • Reconstitute the derivatized samples in an appropriate volume of EtOAc for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Injector: Splitless mode, 250°C.

• MS Ion Source: Electron Ionization (EI), 70 eV.

• MS Quadrupole: 150°C.

• Data Acquisition: Full scan mode (m/z 50-500) to identify the derivatized glycine peak and selected ion monitoring (SIM) mode to quantify the isotopic distribution. For the N-TFA-butyl ester derivative of glycine, the fragment ion cluster around m/z 154 (for unlabeled glycine) would be monitored.

Protocol 2: Correction of Isotopic Impurities

This section provides a conceptual overview of the correction process using a matrix-based approach. For practical implementation, it is highly recommended to use specialized software such as AccuCor2 or IsoCorrectoR .

1. The Correction Equation:

The core of the correction is the following equation:

M = C * T

Where:

• M is the vector of the measured (observed) abundances of the different mass isotopologues.

• C is the correction matrix.

• T is the vector of the true (corrected) abundances of the isotopologues.

The goal is to solve for T :

T = C⁻¹ * M

2. Constructing the Correction Matrix (C):

The correction matrix (C) accounts for the contributions of natural isotopes and tracer impurities to the measured signal. Each element Cᵢⱼ of the matrix represents the probability that the true isotopologue j contributes to the measured mass peak i.

The construction of this matrix depends on:

• The elemental formula of the derivatized glycine.

• The natural abundance of all isotopes for each element in the molecule.

• The measured isotopic distribution of the Glycine-15N,d2 standard.

Worked Example (Conceptual):

Let's consider a simplified scenario for derivatized Glycine-15N,d2 with the following true isotopologues (T): T₀ (unlabeled), T₁ (¹⁵N only), T₂ (d2 only), and T₃ (¹⁵N and d2). The measured signals (M) are M₀, M₁, M₂, and M₃.

The correction matrix would be a 4x4 matrix where:

• C₀₀ would be the probability that the true unlabeled species (T₀) is measured as M₀ (i.e., contains no heavy isotopes).

• C₁₀ would be the probability that the true unlabeled species (T₀) is measured as M₁ due to the natural abundance of ¹³C or ¹⁵N.

• C₁₁ would be the probability that the true ¹⁵N-only species (T₁) is measured as M₁.

• And so on for all combinations.

The values in the matrix are calculated using binomial probability distributions based on the number of atoms of each element and their isotopic abundances.

Visualization

Workflow for Isotopic Impurity Correction

The following diagram illustrates the overall workflow for correcting for isotopic impurities in Glycine-15N,d2.

Caption: Workflow for correcting isotopic impurities in Glycine-15N,d2 experiments.

Logical Relationship for Correction Matrix Construction

This diagram illustrates the inputs required for constructing the correction matrix.

Caption: Inputs for constructing the isotopic correction matrix.

Glycine-15N,d2 stability in different experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, handling, and troubleshooting of experiments involving Glycine-15N,d2.

Frequently Asked Questions (FAQs)

Q1: What is Glycine-15N,d2, and what are its common applications?

Glycine-15N,d2 is a stable isotope-labeled version of the amino acid glycine. It contains a nitrogen-15 (¹⁵N) isotope in the amino group and two deuterium (d2) atoms on the α-carbon. This labeling makes it a valuable tool in a variety of research applications, including:

• Metabolic studies: Tracing the metabolic fate of glycine in biological systems.

• Mass spectrometry (MS): Used as an internal standard for accurate quantification of glycine in complex biological samples.

• Nuclear Magnetic Resonance (NMR) spectroscopy: To study protein structure and dynamics.

Q2: What are the recommended storage conditions for solid Glycine-15N,d2?

For optimal stability, solid Glycine-15N,d2 should be stored at room temperature, protected from light and moisture.[1] When stored under these conditions, the compound is stable.

Q3: How should I prepare stock solutions of Glycine-15N,d2?

It is recommended to prepare stock solutions in anhydrous aprotic solvents such as DMSO or acetonitrile if the experimental design allows.[2][3] For aqueous applications, use high-purity water and prepare fresh solutions as needed to minimize potential degradation and deuterium exchange. Solutions can be sterilized by autoclaving.[4]

Q4: What is deuterium exchange, and how can I minimize it?

Deuterium exchange is a chemical process where deuterium atoms on the Glycine-15N,d2 molecule are replaced by hydrogen atoms from the surrounding solvent.[2] This can compromise the isotopic purity of the standard and lead to inaccurate results in mass spectrometry. To minimize deuterium exchange:

• Solvent Choice: Use aprotic solvents (e.g., acetonitrile, DMSO) for storage whenever possible. If aqueous solutions are necessary, prepare them fresh.

• pH Control: The rate of deuterium exchange is pH-dependent, with the slowest rate occurring around pH 2.5-3. Basic conditions significantly accelerate exchange.

• Temperature: Store solutions at low temperatures (e.g., 4°C for short-term, -20°C or -80°C for long-term) to slow down the exchange rate.

Q5: For how long are solutions of Glycine-15N,d2 stable?

Stability Data Summary

The following tables summarize the expected stability of Glycine-15N,d2 under different experimental conditions based on general principles for deuterated compounds and amino acids. "High" stability indicates minimal degradation or isotopic exchange, "Moderate" indicates some potential for degradation or exchange over time, and "Low" indicates a high likelihood of degradation or exchange.

Table 1: Stability in Aqueous Buffers

pH	Temperature	Expected Stability	Primary Concerns
4	4°C	High	Minimal
4	25°C (Room Temp)	Moderate	Potential for slow degradation over extended periods.
4	37°C	Moderate to Low	Increased risk of degradation.
7	4°C	High	Minimal
7	25°C (Room Temp)	Moderate	Increased rate of deuterium exchange compared to acidic pH.
7	37°C	Moderate to Low	Accelerated deuterium exchange and potential for degradation.
10	4°C	Moderate	Risk of deuterium exchange.
10	25°C (Room Temp)	Low	Significant and rapid deuterium exchange.
10	37°C	Low	Very rapid deuterium exchange and potential for degradation.

Table 2: Stability in Common Organic Solvents (Anhydrous)

Solvent	Temperature	Expected Stability	Primary Concerns
Methanol	4°C	Moderate	Protic solvent, potential for deuterium exchange over time.
Methanol	25°C (Room Temp)	Moderate to Low	Increased rate of deuterium exchange.
Acetonitrile	4°C	High	Aprotic solvent, minimal risk of exchange.
Acetonitrile	25°C (Room Temp)	High	Aprotic solvent, minimal risk of exchange.
DMSO	4°C	High	Aprotic solvent, minimal risk of exchange.
DMSO	25°C (Room Temp)	High	Aprotic solvent, minimal risk of exchange.

Troubleshooting Guides

Mass Spectrometry (MS) Issues

Problem: Loss of internal standard (Glycine-15N,d2) signal or appearance of a signal for unlabeled glycine.

Possible Cause: This is a strong indication of deuterium exchange, where the Glycine-15N,d2 is converting to Glycine-15N,d1 or Glycine-15N.

Troubleshooting Workflow:

Caption: Troubleshooting deuterium exchange in MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy Issues

Problem: Broad or undetectable ¹⁵N-H signals in NMR spectra.

Possible Cause: The protons on the nitrogen atom are exchanging with protons in the solvent (e.g., water) at a rate that is fast on the NMR timescale, leading to signal broadening.

Troubleshooting Workflow:

Caption: Troubleshooting signal loss in NMR.

Experimental Protocols

Protocol 1: Preparation of Glycine-15N,d2 Stock Solution for Mass Spectrometry

Objective: To prepare a stable stock solution of Glycine-15N,d2 for use as an internal standard in LC-MS/MS analysis.

Materials:

• Glycine-15N,d2 (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile (ACN)

• Calibrated analytical balance

• Volumetric flask

• Pipettes

• Amber glass vials with PTFE-lined caps

Procedure:

• Allow the container of solid Glycine-15N,d2 to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh the desired amount of Glycine-15N,d2 using a calibrated analytical balance.

• Transfer the weighed solid to a volumetric flask.

• Add a small amount of the chosen anhydrous solvent (DMSO or ACN) to dissolve the solid.

• Once dissolved, bring the solution to the final volume with the solvent.

• Mix the solution thoroughly.

• Aliquot the stock solution into amber glass vials with PTFE-lined caps to minimize exposure to light and air.

• Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Sample Preparation for NMR Analysis of Glycine-15N,d2

Objective: To prepare a sample of Glycine-15N,d2 for NMR analysis that minimizes signal broadening.

Materials:

• Glycine-15N,d2 (solid)

• Deuterated water (D₂O)

• Deuterated buffer components (e.g., phosphate buffer prepared in D₂O)

• pH meter calibrated for D₂O (or use pD = pH meter reading + 0.4)

• NMR tubes

Procedure:

• Prepare a buffer solution using deuterated components and D₂O.

• Adjust the pD of the buffer to below 6.5.

• Dissolve the desired amount of Glycine-15N,d2 in the prepared deuterated buffer. A typical concentration for small molecules is in the low millimolar range.

• Transfer the solution to an NMR tube.

• For analysis, it is recommended to acquire spectra at a low temperature (e.g., -5°C) to further reduce the rate of proton exchange. This may require the addition of a cryoprotectant like 20% deuterated acetone to prevent freezing.

Protocol 3: Workflow for Investigating Deuterium Exchange

Objective: To determine the extent of deuterium exchange of Glycine-15N,d2 under specific experimental conditions.

Caption: Workflow for deuterium exchange analysis.

References

• 1. Glycine (¹⁵N, 98%) - Cambridge Isotope Laboratories, NLM-202-1 [isotope.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Addressing incomplete protein labeling with Glycine-15N,d2

Welcome to the technical support center for troubleshooting incomplete protein labeling with Glycine-15N,d2. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during isotopic labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of incomplete Glycine-15N,d2 labeling in E. coli?

A1: Incomplete labeling with Glycine-15N,d2 in E. coli expression systems is often due to two main factors: metabolic scrambling and dilution from endogenous amino acid pools. E. coli can synthesize glycine de novo from serine, which is derived from the glycolytic intermediate 3-phosphoglycerate.[1][2] If the expression medium is not properly formulated, the labeled glycine can be diluted by this newly synthesized, unlabeled glycine. Additionally, the glycine cleavage system can break down glycine, leading to the scrambling of the 15N and deuterium labels into other metabolic pathways, reducing the specific incorporation into the target protein.[3]

Q2: How can I confirm the efficiency of my Glycine-15N,d2 labeling?

A2: The most reliable method for quantifying labeling efficiency is mass spectrometry (MS).[4] By analyzing the intact protein or proteolytic peptides, you can determine the mass shift corresponding to the incorporation of the heavy isotopes. A fully labeled glycine residue will result in a predictable mass increase. Incomplete labeling will manifest as a distribution of masses, which can be used to calculate the percentage of incorporation.[4] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used, particularly for observing the incorporation of 15N.

Q3: Can the choice of E. coli strain affect labeling efficiency?

A3: Yes, the E. coli strain can significantly impact labeling efficiency. Strains engineered for protein expression, such as the BL21(DE3) series, are generally preferred. However, variations in the metabolic activity of different strains can affect the rates of amino acid biosynthesis and degradation. For instance, strains with altered regulation of amino acid metabolism may exhibit different levels of endogenous glycine synthesis, impacting the incorporation of the labeled glycine. It is advisable to test different expression strains to find the optimal one for your specific protein and labeling protocol.

Q4: What role does the composition of the minimal medium play in labeling efficiency?

A4: The composition of the minimal medium is critical for achieving high levels of isotopic enrichment. The medium must contain Glycine-15N,d2 as the sole source of glycine to prevent dilution from unlabeled sources. It is also crucial to ensure that other components of the media do not inadvertently contribute to the unlabeled glycine pool. For example, using a carbon source like 13C-glucose can help in uniformly labeling other amino acids but care must be taken to avoid metabolic pathways that could lead to the synthesis of unlabeled glycine.

Q5: I am observing a lower-than-expected mass for my labeled protein. What could be the issue?

A5: A lower-than-expected mass, even with seemingly successful labeling, can sometimes be attributed to post-translational modifications or proteolytic events. One common occurrence in E. coli is the cleavage of the N-terminal methionine residue. Before concluding that labeling is incomplete, it is recommended to analyze an unlabeled sample of the same protein by mass spectrometry to determine its true experimental mass. This will help differentiate between incomplete labeling and other modifications.

Troubleshooting Guides

This section provides structured guidance for addressing specific problems encountered during Glycine-15N,d2 labeling experiments.

Problem 1: Low Incorporation of Glycine-15N,d2

Symptoms:

• Mass spectrometry analysis shows a low percentage of heavy isotope incorporation.

• NMR signal from 15N-labeled glycine is weak.

Possible Causes & Solutions:

Cause	Recommended Solution
Dilution by endogenous glycine	Ensure Glycine-15N,d2 is the only glycine source in your minimal media. Optimize the pre-culture steps to minimize carryover of rich media.
Metabolic Scrambling	Add serine to the medium. Serine can help repress the endogenous glycine biosynthesis pathway. Consider using an E. coli strain with a modified metabolic pathway to reduce glycine degradation.
Insufficient concentration of labeled glycine	Increase the concentration of Glycine-15N,d2 in the culture medium. Titration experiments may be necessary to find the optimal concentration for your specific protein expression system.
Poor cell health or low protein expression	Optimize expression conditions such as temperature, induction time, and inducer concentration. Ensure the cells are healthy and actively growing before inducing protein expression.

Problem 2: Isotope Scrambling

Symptoms:

• Mass spectrometry reveals unexpected mass shifts in other amino acid residues.

• NMR shows 15N signals in amino acids other than glycine.

Possible Causes & Solutions:

Cause	Recommended Solution
Glycine Cleavage System Activity	The glycine cleavage system can break down glycine into one-carbon units, which can then be used in the synthesis of other amino acids like serine and methionine. Adding unlabeled serine and methionine to the media can sometimes suppress the incorporation of scrambled labels.
Transaminase Activity	Transaminases can transfer the amino group from glycine to other keto-acids, leading to the formation of other labeled amino acids. Using metabolic inhibitors or specific E. coli strains with reduced transaminase activity can mitigate this issue.

Experimental Protocols

Protocol 1: Mass Spectrometry Analysis of Labeling Efficiency

• Sample Preparation: Purify your expressed protein (both labeled and an unlabeled control).

• Intact Mass Analysis:

  • Dilute the purified protein to approximately 1 mg/mL in a suitable buffer.

  • Analyze by Electrospray Ionization Mass Spectrometry (ESI-MS) to determine the molecular weight distribution.

• Peptide Mass Fingerprinting:

  • Perform an in-gel or in-solution tryptic digest of the protein.

  • Analyze the resulting peptides by MALDI-TOF MS or LC-MS/MS.

• Data Analysis:

  • Compare the mass spectra of the labeled and unlabeled samples.

  • Calculate the mass difference for peptides containing glycine residues to determine the extent of incorporation.

  • Software tools can be used to quantify the percentage of labeling based on the isotopic peak distribution.

Visualizations

Caption: Metabolic pathways affecting Glycine-15N,d2 labeling efficiency in E. coli.

Caption: A logical workflow for troubleshooting incomplete Glycine-15N,d2 protein labeling.

References

• 1. Glycine Synthesis and Metabolism in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GLYCINE SYNTHESIS AND METABOLISM IN ESCHERICHIA COLI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of glycine on the cell yield and growth rate of Escherichia coli: evidence for cell-density-dependent glycine degradation as determined by (13)C NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advantageous Uses of Mass Spectrometry for the Quantification of Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Data Analysis of Glycine-15N,d2 Labeled Samples

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Glycine-15N,d2 labeled samples. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during the data analysis phase of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is organized in a question-and-answer format to directly address common issues.

Issue 1: Inaccurate Quantification and Poor Reproducibility

Q1: My quantitative results are inconsistent and show poor reproducibility when using Glycine-15N,d2 as an internal standard. What are the likely causes?

A1: Inaccurate quantification with Glycine-15N,d2 labeled standards typically stems from a combination of factors related to the deuterium (d2) label. The most common culprits are the Chromatographic Isotope Effect (CDE), differential matrix effects, and the instability of the deuterium label.[1][2]

Troubleshooting Guide: Chromatographic Isotope Effect (CDE)

Q2: I've noticed that my Glycine-15N,d2 standard elutes slightly earlier than the unlabeled (light) glycine in my reversed-phase chromatography. Why does this happen and how can I fix it?

A2: This phenomenon is known as the Chromatographic Deuterium Isotope Effect (CDE).[3] It occurs because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond.[3] This can lead to a subtle decrease in hydrophobicity, causing the deuterated compound to elute earlier in reversed-phase separations.[3] A significant shift can compromise quantification, as the light and heavy compounds may be exposed to different matrix components as they elute, leading to differential ion suppression or enhancement.

Troubleshooting Steps:

• Assess the Retention Time Shift: Overlay the chromatograms for the light glycine and the Glycine-15N,d2 standard to visualize the magnitude of the shift.

• Optimize Chromatography: Adjusting your chromatographic method can help minimize the retention time difference.

  • Mobile Phase Composition: Systematically vary the organic solvent percentage (e.g., ± 2-5%) to find a composition that promotes co-elution.

  • Gradient Slope: A shallower gradient can sometimes improve the resolution of co-eluting peaks.

  • Alternative Chromatography: Consider Hydrophilic Interaction Chromatography (HILIC), where deuterated compounds may elute slightly later, or Capillary Zone Electrophoresis (CZE), which is less affected by the deuterium isotope effect.

Quantitative Data Summary: Impact of Chromatography on Retention Time Shift

Chromatographic Method	Median Retention Time Shift (Light vs. Heavy Labeled Peptides)	Percentage of Peak Width	Reference
Ultra-High-Performance Liquid Chromatography (UHPLC)	3 seconds	~50%
Capillary Zone Electrophoresis (CZE)	0.1 seconds	~2.5%

Logical Workflow for Troubleshooting Chromatographic Shift

A logical workflow for troubleshooting chromatographic shifts.

Troubleshooting Guide: Isotopic Instability (H/D Exchange)

Q3: I am observing a decreasing signal for my Glycine-15N,d2 standard over time. What could be causing this?

A3: This issue is likely due to hydrogen-deuterium (H/D) exchange, where the deuterium atoms on your standard are replaced by hydrogen atoms from the solvent or matrix. The d2 label on glycine is on the alpha-carbon, adjacent to a carbonyl group, which makes it susceptible to exchange, especially under certain pH conditions. This leads to a decrease in the heavy standard's signal and a corresponding artificial increase in the light analyte's signal, compromising accuracy.

Troubleshooting Steps:

• Evaluate Label Stability: Perform an experiment to assess the stability of the deuterium label in your experimental matrix and conditions.

• Control pH: Avoid strongly acidic or basic conditions during sample preparation and storage, as these can accelerate H/D exchange.

• Minimize Incubation Times: Reduce the time the standard is in solution before analysis.

• Consider Alternative Standards: If H/D exchange is unavoidable, consider using a 13C-labeled glycine standard, as carbon isotopes are not susceptible to exchange.

Troubleshooting Guide: Isotopic Interference ("Cross-Talk")

Q4: My calibration curve is non-linear at high analyte concentrations. Could this be related to my Glycine-15N,d2 standard?

A4: Yes, this can be caused by isotopic interference, also known as "cross-talk". At high concentrations of the unlabeled analyte, the natural abundance of heavy isotopes (primarily 13C) can contribute to the signal of the deuterated internal standard. This artificially inflates the internal standard's signal and leads to non-linearity.

Troubleshooting Steps:

• Assess Isotopic Interference: Analyze a high-concentration solution of the unlabeled analyte and monitor the mass channel of the internal standard. A significant signal indicates cross-talk.

• Use a Higher Mass-Labeled Standard: If possible, use a standard with a greater mass difference from the analyte to minimize isotopic overlap.

• Mathematical Correction: Some mass spectrometry software platforms offer options for mathematically correcting for the contribution of natural isotope abundance.

• Software Solutions: Utilize specialized software designed for isotope correction in mass spectrometry data, such as IsoCor.

Issue 2: Complicated Mass Spectra due to Metabolic Scrambling

Q5: I've noticed that the 15N label from my glycine appears in other amino acids, complicating my analysis. Why is this happening?

A5: This phenomenon is known as metabolic scrambling. The 15N from glycine can be transferred to other amino acids through various metabolic pathways. For instance, glycine is a key player in one-carbon metabolism and is interconverted with serine by the enzyme Serine Hydroxymethyltransferase (SHMT). During this process, the nitrogen can be passed to other molecules.

Troubleshooting Steps:

• High-Resolution Mass Spectrometry: Use high-resolution mass spectrometry to accurately determine the mass and, by extension, the elemental composition of your peptides, which can help in identifying which peptides have incorporated the 15N label.

• Tandem MS (MS/MS): Use MS/MS to fragment peptides and pinpoint the location of the 15N label within the amino acid sequence.

• Metabolic Flux Analysis Software: Employ software designed for metabolic flux analysis, which can model and account for the scrambling of isotopes throughout metabolic networks.

Glycine Metabolism and One-Carbon Pathway

Key pathways in glycine metabolism.

Experimental Protocols

Protocol 1: General Method for 15N Metabolic Labeling in Cell Culture

This protocol is adapted for Glycine-15N,d2 labeling and is based on general principles of metabolic labeling.

Materials:

• Cell line of interest

• Base medium deficient in glycine (e.g., custom DMEM)

• Dialyzed Fetal Bovine Serum (dFBS) to minimize unlabeled glycine.

• "Light" Glycine (natural abundance)

• "Heavy" Glycine-15N,d2

• Standard cell culture reagents and equipment

Methodology:

• Prepare Labeling Media:

  • Light Medium: Reconstitute the glycine-free base medium and supplement with dFBS and "light" glycine to the desired final concentration.

  • Heavy Medium: Reconstitute the glycine-free base medium and supplement with dFBS and "heavy" Glycine-15N,d2 to the same final concentration as the light medium.

• Cell Adaptation: Culture cells in the "heavy" medium for at least five to six passages to ensure near-complete incorporation of the labeled amino acid. Monitor cell health and division rate, as high concentrations of deuterated compounds can sometimes affect cell proliferation.

• Experimental Culture: Grow two separate populations of cells, one in the "light" medium and one in the "heavy" medium, under your specific experimental conditions (e.g., control vs. treatment).

• Harvesting and Mixing: After the experimental period, harvest the cells from both populations. Count the cells and mix equal numbers of cells from the light and heavy populations.

• Sample Preparation for MS: Proceed with your standard proteomics sample preparation workflow, including cell lysis, protein extraction, digestion, and peptide cleanup.

Protocol 2: Assessing the Stability of Deuterated Standards in a Biological Matrix

This protocol helps determine if H/D exchange is occurring under your experimental conditions.

Materials:

• Glycine-15N,d2 internal standard

• Blank biological matrix (e.g., plasma, cell lysate without the standard)

• LC-MS/MS system

Methodology:

• Prepare Samples: Spike the Glycine-15N,d2 standard into the blank matrix at the final concentration used in your assay.

• Time-Course Incubation: Aliquot the spiked matrix and incubate at your typical sample processing temperature for different durations (e.g., T=0, 1h, 4h, 24h).

• Sample Processing: At each time point, process the sample as you would for your actual experiment (e.g., protein precipitation, extraction).

• LC-MS/MS Analysis: Analyze all processed samples, monitoring the signal intensity (peak area) for both the deuterated standard and the corresponding unlabeled analyte.

• Data Interpretation: Compare the peak area of the unlabeled analyte in the T=1h, 4h, and 24h samples to the T=0 sample. A significant increase in the unlabeled analyte signal over time indicates that H/D exchange is occurring.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. Glycine cleavage system: reaction mechanism, physiological significance, and hyperglycinemia - PMC [pmc.ncbi.nlm.nih.gov]

Reducing background noise in Glycine-15N,d2 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background noise in Glycine-15N,d2 experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during Glycine-15N,d2 experiments that can lead to high background noise.

Problem 1: High Background Noise Across the Entire Spectrum

• Possible Cause: Poor sample preparation, including high salt concentration or presence of paramagnetic impurities.

• Solution:

  • Optimize Buffer Conditions: Use low-conductivity buffers to minimize electronic noise, especially when using cryogenic probes. The total ionic strength should be kept as low as possible while maintaining protein solubility and stability.[1] A salt concentration greater than 100mM can degrade spectral quality.[1]

  • Chelate Paramagnetic Metals: Add a small amount of a chelating agent like EDTA to remove trace paramagnetic metal ions, which can cause significant line broadening and signal loss.

  • Ensure Complete Deuteration: For deuterated glycine, ensure high levels of incorporation to reduce background from non-deuterated species. This simplifies the spectrum by reducing the number of proton signals.[2]

Problem 2: Prominent Water Signal Obscuring Signals of Interest

• Possible Cause: Inefficient water suppression.

• Solution:

  • Implement Advanced Water Suppression Techniques: Standard presaturation can be insufficient. Techniques like WATERGATE (Water Suppression by Gradient-Tailored Excitation), excitation sculpting, and the use of flip-back pulses are more effective at attenuating the water signal while preserving signals from exchangeable protons.[3][4] For sensitivity-enhanced HSQC experiments, a combination of gradient coherence selection and water flip-back is often employed.

  • Optimize Water Suppression Parameters: Carefully calibrate the power and offset of the water suppression pulses. For some pulse sequences, using xyz-axis gradients can provide superior water suppression compared to z-gradient only methods.

Problem 3: "t1 Noise" - Streaks Along the Indirect Dimension (F1)

• Possible Cause: Instrumental instabilities such as temperature fluctuations, magnetic field drift, or vibrations.

• Solution:

  • Allow for Temperature Equilibration: Ensure the sample has reached thermal equilibrium inside the magnet before starting the experiment.

  • Use Co-addition of Shorter Scans: Instead of a single long acquisition, acquire multiple shorter experiments with fewer scans and add them together. Since t1 noise is often random, this can help to average it out.

  • Optimize Acquisition Parameters: Increasing the number of scans can improve the signal-to-noise ratio, with the improvement proportional to the square root of the number of scans.

Frequently Asked Questions (FAQs)

Q1: What are the main sources of background noise in a Glycine-15N,d2 NMR experiment?

A1: Background noise in NMR spectra can originate from multiple sources, including thermal noise from the electronic components of the spectrometer, environmental electromagnetic interference, impurities in the sample, and inherent quantum mechanical limitations. In the context of Glycine-15N,d2 experiments, specific sources include:

• Sample-Related Noise: High salt concentrations in the buffer can increase the sample's conductivity, leading to electronic noise, particularly in cryogenic probes. Paramagnetic impurities can also be a significant source of noise.

• Solvent Signal: The large signal from the water solvent (H2O) can obscure weaker signals from the molecule of interest.

• Instrumental Instabilities: Fluctuations in temperature, magnetic field, and radiofrequency pulses can lead to "t1 noise," which appears as streaks in the indirect dimension of 2D spectra.

Q2: How does using a cryogenic probe affect the signal-to-noise ratio?

A2: Cryogenic probes significantly improve the signal-to-noise ratio (SNR) by cooling the detection coil and preamplifiers to very low temperatures (around 25 K). This reduction in temperature decreases the thermal noise from the electronics. The NMR signal from the sample, which is kept at a physiological temperature, remains strong. This can lead to a 3- to 4-fold increase in SNR compared to a conventional room temperature probe, which translates to a reduction in experiment time by a factor of 9 to 16 for the same sensitivity.

Q3: What is the benefit of using deuterated glycine (d2) in these experiments?

A3: Using deuterated glycine (Glycine-15N,d2) simplifies the 1H NMR spectrum. Deuterium (2H) has a different nuclear spin and resonance frequency than protons (1H), so it is "invisible" in a standard 1H NMR experiment. By replacing the alpha-protons of glycine with deuterium, the corresponding signals are removed from the 1H spectrum, reducing spectral crowding and making it easier to observe the remaining signals of interest. This is particularly beneficial in larger proteins where signal overlap is a major issue.

Q4: Can you explain what "t1 noise" is and how to minimize it?

A4: "t1 noise" appears as streaks or ridges of noise along the indirect dimension (F1 axis) in 2D NMR spectra, often emanating from intense peaks. It is primarily caused by instrumental instabilities that occur during the course of the experiment, such as small fluctuations in temperature, magnetic field strength, or RF pulse stability. To minimize t1 noise, you can:

• Ensure Spectrometer Stability: Allow the instrument and sample to fully equilibrate before starting data acquisition.

• Data Acquisition Strategy: Acquire multiple shorter experiments and co-add them. The random nature of t1 noise means it can be averaged out over several experiments.

• Processing Techniques: While not a substitute for good data acquisition, some processing software offers algorithms to reduce t1 noise.

Q5: What are the best practices for sample preparation to ensure a good signal-to-noise ratio?

A5: Proper sample preparation is critical for high-quality NMR data. Key considerations include:

• Protein Concentration: The protein concentration should be optimized to be as high as possible without causing aggregation, typically in the range of 0.5 - 1 mM.

• Buffer Composition:

  • Use a buffer with low ionic strength to minimize conductivity-related noise, especially with cryogenic probes.

  • The pH should generally be kept below 6.5 to reduce the exchange rate of backbone amide protons with the solvent, which can lead to signal loss.

  • Ensure the buffer components themselves do not have protons that will create large background signals.

• Deuterated Solvent: A small percentage of D2O (typically 5-10%) is necessary for the spectrometer's lock system to maintain field stability.

• Additives: Include a chelating agent like EDTA to remove any trace paramagnetic metals.

Data Presentation

The following tables summarize the expected quantitative improvements in signal-to-noise ratio (SNR) from various noise reduction techniques.

Table 1: Impact of Hardware on Signal-to-Noise Ratio

Hardware Component	SNR Improvement Factor (Approximate)	Reference
Cryogenic Probe vs. Room Temperature Probe	3 - 4
Higher Magnetic Field (e.g., 900 MHz vs. 600 MHz)	1.2 - 1.4

Table 2: Effect of Sample Preparation and Acquisition Parameters on Signal-to-Noise Ratio

Technique	Parameter	Expected SNR Improvement	Reference
Signal Averaging	Increasing number of scans (N)	Proportional to √N
Deuteration	Perdeuteration	Reduces line broadening, indirectly improving SNR
Water Suppression	WATERGATE vs. Presaturation	Significant improvement, especially for signals near the water resonance
Pure Shift HSQC	gBASHD vs. standard HSQC	~40% enhancement for some resonances

Experimental Protocols

This section provides a detailed methodology for a typical Glycine-15N,d2 experiment, from protein expression to data processing.

Protocol 1: 15N-Labeling of Proteins in E. coli

This protocol is adapted for expressing 15N-labeled proteins in a minimal medium.

• Prepare M9 Minimal Media: Prepare M9 minimal media without an ammonium salt.

• Pre-culture: Inoculate a 5 mL pre-culture of a rich medium (e.g., 2xTY) with a single colony of E. coli transformed with the expression plasmid. Grow to a high optical density (OD600).

• Inoculate M9 Media: In the late afternoon, inoculate a larger volume of M9 media containing 15NH4Cl as the sole nitrogen source, along with glucose, vitamins, trace elements, and the appropriate antibiotic, with the pre-culture at a 1:100 dilution.

• Main Culture: The next day, use the overnight M9 culture to inoculate the main culture volume (1:100 dilution).

• Induction: Grow the main culture to the desired OD600, then induce protein expression (e.g., with IPTG).

• Harvesting: After the desired expression time, harvest the cells by centrifugation. The cell pellet can be stored at -20°C.

• Purification: Purify the protein using standard chromatography techniques. The final protein should be in a low-salt NMR buffer at a concentration of 0.5-1 mM.

Protocol 2: 2D 1H-15N HSQC Data Acquisition

This is a general protocol for acquiring a 2D 1H-15N HSQC spectrum. Specific parameters will need to be optimized for the spectrometer and sample.

• Sample Preparation: Prepare the Glycine-15N,d2 labeled protein sample in an appropriate NMR buffer containing 5-10% D2O.

• Spectrometer Setup:

  • Insert the sample into the magnet and allow it to equilibrate to the desired temperature.

  • Lock the spectrometer on the D2O signal.

  • Tune and match the probe for 1H and 15N frequencies.

  • Shim the magnetic field to achieve good homogeneity.

• Calibrate Pulses: Calibrate the 90° pulse widths for both 1H and 15N.

• Set Acquisition Parameters:

  • Load a standard 1H-15N HSQC pulse sequence (e.g., hsqcetf3gp on a Bruker spectrometer).

  • Set the spectral widths (sw) for both the 1H (direct dimension) and 15N (indirect dimension) to cover all expected signals.

  • Set the carrier frequencies (O1P for 1H and O3P for 15N) to the center of the respective spectral regions.

  • Set the number of scans (ns) and dummy scans (ds).

  • Set the number of points in the direct (td) and indirect dimensions.

• Optimize Water Suppression: If using a pulse sequence with water suppression, optimize the relevant parameters (e.g., power and offset of selective pulses).

• Acquire Data: Start the acquisition by typing zg.

Protocol 3: 2D 1H-15N HSQC Data Processing

This protocol outlines the basic steps for processing the acquired 2D data using software like TopSpin or NMRPipe.

• Fourier Transform: Apply a Fourier transform in both the direct (t2) and indirect (t1) dimensions. This is typically done with the xfb command in TopSpin.

• Phase Correction: Manually or automatically correct the phase of the spectrum in both dimensions to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction to both dimensions to ensure a flat baseline, which is crucial for accurate integration and peak picking.

• Referencing: Reference the spectrum using an internal or external standard.

• Peak Picking and Integration: Identify and integrate the cross-peaks in the spectrum.

Visualization

This section provides diagrams to illustrate key experimental workflows and relationships.

Caption: Workflow for a Glycine-15N,d2 NMR Experiment.

Caption: Workflow for Protein-Ligand Interaction Studies.

References

• 1. www2.mrc-lmb.cam.ac.uk [www2.mrc-lmb.cam.ac.uk]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Real-time pure shift 15N HSQC of proteins: a real improvement in resolution and sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Researcher's Guide to Validating Mass Spectrometry Results: A Comparative Analysis of Glycine-15N,d2 Standards

For researchers, scientists, and drug development professionals utilizing mass spectrometry, the accuracy and reliability of quantitative data are paramount. Internal standards are crucial in correcting for variations inherent in the analytical process, from sample preparation to instrument response. This guide provides a comprehensive comparison of Glycine-15N,d2 as an internal standard for mass spectrometry applications, evaluating its performance against other common alternatives and providing detailed experimental methodologies.

Stable isotope-labeled (SIL) internal standards are the gold standard in quantitative mass spectrometry.[1] By incorporating heavier isotopes such as ¹³C, ¹⁵N, or deuterium (²H), these standards are chemically identical to the analyte of interest, ensuring they co-elute and experience the same matrix effects.[1] Their difference in mass, however, allows them to be distinguished by the mass spectrometer, enabling precise quantification.

Glycine, the simplest amino acid, is a crucial molecule in numerous biological pathways, and its accurate quantification is vital in various research areas, including drug development and metabolomics. This guide focuses on the validation of mass spectrometry results for glycine analysis, with a special emphasis on the use of Glycine-15N,d2 as an internal standard.

Comparative Analysis of Internal Standards for Glycine Quantification

The choice of internal standard can significantly impact the quality of quantitative mass spectrometry data. Here, we compare Glycine-15N,d2 with two common alternatives: a deuterated standard (Glycine-d5) and a non-isotope-labeled structural analog (Sarcosine).

Internal Standard Type	Analyte	Key Advantages	Key Disadvantages
Stable Isotope-Labeled (¹⁵N, d2)	Glycine-15N,d2	Co-elutes with analyte; experiences identical matrix effects; stable isotope labels are not prone to exchange.	Higher cost compared to non-labeled standards.
Stable Isotope-Labeled (Deuterated)	Glycine-d5	Co-elutes with analyte; experiences identical matrix effects.	Deuterium atoms on exchangeable positions (amine and carboxyl groups) can be lost in solution, leading to inaccurate quantification.
Structural Analog	Sarcosine (N-methylglycine)	Lower cost.	May not co-elute perfectly with the analyte; may experience different matrix effects, leading to less accurate correction.[2]

Quantitative Performance Data

The following table summarizes typical validation parameters for LC-MS/MS methods utilizing different internal standards for amino acid analysis. It is important to note that direct head-to-head comparative studies for glycine using these specific standards under identical conditions are limited in published literature. The data presented is a composite from various studies to provide a general performance overview.

Validation Parameter	Glycine-¹³C₂,¹⁵N (in amino acid mix)	General Amino Acid Analysis with SILs
Linearity (r²)	>0.99	≥0.99
Lower Limit of Quantification (LLOQ)	50 ng/mL	Analyte and matrix dependent
Interday Precision (%CV)	≤ 8.3% (for concentrations above LLOQ)[3]	< 15%
Interday Bias (%RE)	< ±0.9% (for concentrations above LLOQ)[3]	Within ±15%
Recovery	Not explicitly stated for glycine	Typically 85-115%
Matrix Effect	Addressed by the stable isotope label	Mitigated by the use of a co-eluting SIL internal standard.

Experimental Protocols

A robust and validated experimental protocol is the foundation of reliable quantitative analysis. Below is a representative workflow for the validation of an LC-MS/MS method for glycine quantification using a stable isotope-labeled internal standard.

Experimental Workflow for Glycine Quantification

Caption: A typical workflow for quantitative analysis of glycine using a stable isotope-labeled internal standard.

Detailed Method Validation Protocol

1. Stock and Working Solutions Preparation:

• Analyte Stock Solution: Prepare a stock solution of glycine in a suitable solvent (e.g., 0.1 M HCl) at a concentration of 1 mg/mL.

• Internal Standard Stock Solution: Prepare a stock solution of Glycine-15N,d2 in the same solvent at 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards. Prepare a working solution of the internal standard at a concentration that will yield a robust signal in the mass spectrometer.

2. Sample Preparation:

• To a small volume of the biological matrix (e.g., 50 µL of plasma), add the internal standard working solution.

• Precipitate proteins by adding a threefold to fourfold excess of a cold organic solvent (e.g., methanol or acetonitrile).

• Vortex the samples vigorously and then centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for analysis. Depending on the expected concentration of glycine, the supernatant may need to be diluted.

3. LC-MS/MS Conditions:

• Liquid Chromatography: Employ a suitable chromatographic method to separate glycine from other matrix components. Hydrophilic Interaction Liquid Chromatography (HILIC) is often a good choice for polar analytes like amino acids.

  • Column: A HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Acetonitrile with a small percentage of water and an additive like ammonium formate or formic acid.

  • Mobile Phase B: Water with a small percentage of acetonitrile and the same additive.

  • Gradient: A gradient elution starting with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

  • Detection: Use Multiple Reaction Monitoring (MRM) for quantification.

  • MRM Transitions:

    • Glycine: Determine the precursor ion (e.g., [M+H]⁺) and a suitable product ion.

    • Glycine-15N,d2: Determine the corresponding precursor and product ions.

4. Method Validation Parameters (based on FDA guidelines):

• Selectivity: Analyze at least six different blank matrix samples to ensure no endogenous components interfere with the detection of the analyte or internal standard.

• Linearity and Range: Analyze calibration standards at a minimum of six concentration levels to establish the linear range of the assay. The coefficient of determination (r²) should be ≥0.99.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations on multiple days. The mean accuracy should be within ±15% of the nominal value (±20% at the LLOQ), and the precision (%CV) should not exceed 15% (20% at the LLOQ).

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the biological matrix by comparing the response of the analyte in post-extraction spiked blank matrix to the response in a neat solution. The use of a stable isotope-labeled internal standard should effectively compensate for matrix effects.

• Recovery: Determine the extraction recovery by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Assess the stability of the analyte in the biological matrix under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at the intended temperature.

Logical Relationships in Method Validation

Caption: The relationship between different validation parameters in establishing a reliable analytical method.

Conclusion

The validation of mass spectrometry results is a critical process that ensures the generation of accurate and reproducible data. The use of a stable isotope-labeled internal standard is the preferred approach for quantitative analysis, and Glycine-15N,d2 offers distinct advantages over deuterated alternatives like Glycine-d5 due to the non-exchangeable nature of its isotope labels. While structural analogs present a lower-cost option, they may not provide the same level of accuracy in correcting for analytical variability. By following a rigorous validation protocol as outlined in this guide, researchers in drug development and other scientific fields can have high confidence in their quantitative mass spectrometry results for glycine and other small molecules.

References

• 1. iroatech.com [iroatech.com]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]

A Researcher's Guide to Isotopic Labeling: Comparing Glycine-15N,d2 with SILAC, TMT, and iTRAQ in Quantitative Proteomics

For researchers, scientists, and drug development professionals, the precise quantification of protein expression is fundamental to unraveling complex biological systems and identifying novel therapeutic targets. Isotopic labeling, coupled with mass spectrometry, stands as a cornerstone for accurate and high-throughput protein quantification. This guide provides an objective comparison of Glycine-15N,d2 metabolic labeling with other prominent isotopic labeling methods: Stable Isotope Labeling by/with Amino acids in Cell culture (SILAC), Tandem Mass Tags (TMT), and isobaric Tags for Relative and Absolute Quantitation (iTRAQ). We will delve into the core principles, experimental workflows, and performance metrics of each technique, supported by available experimental data, to empower you in selecting the most suitable strategy for your research endeavors.

At a Glance: Key Differences in Isotopic Labeling Strategies

Isotopic labeling techniques can be broadly categorized into metabolic and chemical labeling. Metabolic labeling, such as with Glycine-15N,d2 and SILAC, involves the incorporation of stable isotopes into proteins in vivo as cells grow and divide.[1] This approach offers the significant advantage of introducing the label at the very beginning of the experimental workflow, minimizing errors from sample handling and processing.[2] In contrast, chemical labeling methods like TMT and iTRAQ attach isotopic tags to proteins or peptides in vitro after extraction.[1] While offering higher multiplexing capabilities, these methods introduce the label at a later stage, which can potentially introduce more variability.[3]

Quantitative Performance Comparison

The selection of an appropriate isotopic labeling method hinges on the specific experimental goals, sample types, and desired quantitative outcomes. The following table summarizes key performance metrics for Glycine-15N,d2 (as a representative of 15N metabolic labeling), SILAC, TMT, and iTRAQ, based on published studies.

Feature	Glycine-15N,d2 (15N Metabolic Labeling)	SILAC (Stable Isotope Labeling by Amino acids in Cell culture)	TMT (Tandem Mass Tags)	iTRAQ (isobaric Tags for Relative and Absolute Quantitation)
Labeling Principle	Metabolic (in vivo)	Metabolic (in vivo)	Chemical (in vitro)	Chemical (in vitro)
Labeling Stage	Protein (during synthesis)	Protein (during synthesis)	Peptide (post-digestion)	Peptide (post-digestion)
Sample Type	Live, dividing cells or organisms	Live, dividing cells	Cell lysates, tissues, body fluids	Cell lysates, tissues, body fluids
Multiplexing Capacity	Typically 2-plex	Up to 3-plex (standard), with variations allowing for higher plexing	Up to 18-plex	4-plex or 8-plex
Quantification Level	MS1	MS1	MS2/MS3	MS2/MS3
Typical Labeling Efficiency	>95% (organism-dependent)[4]	>97%	>97%	High, but can be variable
Accuracy & Precision (CV%)	High, but can be affected by incomplete labeling and metabolic scrambling.	High accuracy and reproducibility due to early-stage sample mixing.	Good, but prone to ratio compression.	Good, but can be affected by ratio compression.
Ratio Compression	Minimal	Minimal	Prone to ratio compression	Prone to ratio compression
Number of Proteins Identified	Can be lower due to complex spectra from variable 15N incorporation.	Comparable to other methods.	High, especially with fractionation.	High, especially with fractionation.
Cost	Reagent is relatively inexpensive, but labeled media can be costly.	Labeled amino acids can be expensive.	Reagents are expensive.	Reagents are expensive.

Glycine-15N,d2: A Metabolic Labeling Approach

Principle

Metabolic labeling with Glycine-15N,d2 involves culturing cells in a medium where standard glycine is replaced with its isotopically labeled counterpart. As cells proliferate and synthesize new proteins, they incorporate Glycine-15N,d2. This results in a mass shift in all glycine-containing peptides, which can be detected and quantified by mass spectrometry. The deuterium (d2) labeling on the alpha-carbon further increases the mass shift. This method allows for the direct comparison of protein abundance between two cell populations grown in "light" (unlabeled) and "heavy" (labeled) media.

Metabolic incorporation of Glycine-15N,d2.

Experimental Protocol

• Cell Culture and Labeling: Culture two populations of cells. One population is grown in standard medium ("light"), while the other is grown in a medium where natural glycine is replaced with Glycine-15N,d2 ("heavy"). Cells should be cultured for a sufficient number of doublings (typically at least 5) to ensure near-complete incorporation of the labeled amino acid.

• Sample Harvesting and Mixing: After the desired experimental treatment, harvest the "light" and "heavy" cell populations. The two populations can be mixed at this early stage.

• Protein Extraction and Digestion: Lyse the mixed cells and extract the proteins. The protein mixture is then digested, typically with trypsin, to generate peptides.

• LC-MS/MS Analysis: The resulting peptide mixture is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The relative abundance of proteins is determined by comparing the signal intensities of the "light" and "heavy" isotopic peptide pairs in the MS1 spectra.

Glycine-15N,d2 workflow.

SILAC (Stable Isotope Labeling by/with Amino acids in Cell culture)

Principle

SILAC is a metabolic labeling technique similar to using Glycine-15N,d2, but it typically employs isotopically labeled essential amino acids, most commonly arginine (Arg) and lysine (Lys). Cells are grown in media containing either the natural ("light") or stable isotope-labeled ("heavy") forms of these amino acids. Since trypsin cleaves after arginine and lysine residues, this strategy ensures that most tryptic peptides will be labeled, allowing for accurate quantification at the MS1 level.

SILAC metabolic labeling.

Experimental Protocol

• Cell Culture and Labeling: Two cell populations are cultured in either "light" SILAC medium (containing natural Arg and Lys) or "heavy" SILAC medium (containing, for example, 13C6-Arg and 13C6,15N2-Lys). Complete incorporation is achieved after several cell divisions.

• Sample Mixing: The "light" and "heavy" cell populations are mixed in a 1:1 ratio.

• Protein Extraction and Digestion: Proteins are extracted from the mixed cell lysate and digested with trypsin.

• LC-MS/MS Analysis: The peptide mixture is analyzed by LC-MS/MS.

• Data Analysis: Relative protein quantification is performed by comparing the peak intensities of the "light" and "heavy" peptide pairs in the MS1 spectra.

SILAC experimental workflow.

TMT (Tandem Mass Tags)

Principle

TMT is a chemical labeling method that uses isobaric mass tags. This means that the different isotopic labels have the same nominal mass, and peptides labeled with different TMT reagents are indistinguishable in the MS1 scan. The TMT reagent consists of a peptide-reactive group, a mass normalizer, and a reporter ion. Upon fragmentation in the MS/MS scan, the reporter ions are cleaved, and their different masses allow for the relative quantification of the peptides from the different samples.

TMT isobaric labeling principle.

Experimental Protocol

• Protein Extraction and Digestion: Proteins are extracted from each sample and digested into peptides, typically with trypsin.

• TMT Labeling: Each peptide sample is individually labeled with a specific TMT reagent.

• Sample Pooling: The labeled peptide samples are combined into a single mixture.

• Fractionation (Optional but Recommended): The pooled peptide mixture is often fractionated to reduce complexity before MS analysis.

• LC-MS/MS Analysis: The sample is analyzed by LC-MS/MS. Quantification is based on the intensities of the reporter ions in the MS2 or MS3 spectra.

• Data Analysis: Specialized software is used to identify peptides and quantify the reporter ion intensities to determine relative protein abundance.

TMT experimental workflow.

iTRAQ (isobaric Tags for Relative and Absolute Quantitation)

Principle

Similar to TMT, iTRAQ is a chemical, isobaric tagging method. It uses a set of amine-reactive tags that label the N-terminus and lysine residues of peptides. All tags have the same overall mass, but upon fragmentation, they yield unique reporter ions of different masses, allowing for simultaneous identification and quantification.

iTRAQ isobaric labeling principle.

Experimental Protocol

• Sample Preparation: Proteins from each sample are extracted, reduced, alkylated, and digested into peptides.

• iTRAQ Labeling: Each peptide digest is labeled with a different iTRAQ reagent.

• Sample Combination: The labeled samples are mixed together.

• Fractionation: The combined peptide mixture is typically fractionated using techniques like strong cation exchange (SCX) chromatography.

• LC-MS/MS Analysis: The fractions are analyzed by LC-MS/MS.

• Data Analysis: The fragmentation spectra are used to identify the peptides, and the intensities of the low-mass reporter ions are used to determine the relative abundance of the proteins.

iTRAQ experimental workflow.

Conclusion: Selecting the Right Tool for the Job

The choice between Glycine-15N,d2, SILAC, TMT, and iTRAQ depends heavily on the specific research question, available resources, and the nature of the biological samples.

• Glycine-15N,d2 (and general 15N metabolic labeling) is a cost-effective metabolic labeling strategy suitable for organisms that can be grown on a defined medium. It offers the advantage of early-stage sample mixing, which can improve quantitative accuracy. However, data analysis can be more complex due to the variable number of nitrogen atoms in each peptide.

• SILAC is considered a "gold standard" for quantitative proteomics in cell culture due to its high accuracy and reproducibility. The fixed mass shifts from labeled arginine and lysine simplify data analysis. Its main limitations are its applicability primarily to cultured cells and the cost of labeled amino acids.

• TMT and iTRAQ are powerful chemical labeling techniques that offer high multiplexing capabilities, allowing for the comparison of many samples in a single experiment. This makes them ideal for clinical studies and other large-scale comparative analyses. Their main drawback is the potential for ratio compression, which can underestimate the magnitude of protein expression changes.

Ultimately, a thorough understanding of the principles and workflows of each method will enable researchers to design robust quantitative proteomics experiments that yield high-quality, reliable data to drive their scientific discoveries forward.

References

• 1. Chemical isotope labeling for quantitative proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 3. researchgate.net [researchgate.net]
• 4. 15N Metabolic Labeling - TMT Multiplexing Approach to Facilitate the Quantitation of Glycopeptides Derived from Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Protein and Metabolite Quantification: Cross-Validation of Glycine-15N,d2 Stable Isotope Tracing with Antibody-Based Assays

For Researchers, Scientists, and Drug Development Professionals

In the fields of proteomics, metabolomics, and drug development, the accurate quantification of proteins and their turnover rates is critical for understanding disease mechanisms and therapeutic efficacy. Two predominant methodologies for these measurements are stable isotope labeling with mass spectrometry and antibody-based immunoassays. This guide provides an objective comparison of these two approaches, focusing on the principles of using Glycine-15N,d2 as a metabolic tracer versus the targeted quantification offered by immunoassays like ELISA. We present supporting experimental data from a cross-validation study, detailed experimental protocols, and visual workflows to aid in methodological selection and data interpretation.

Performance Comparison: At a Glance

The choice between a stable isotope-based method and an immunoassay depends on the specific research question, the desired level of detail, and the available resources. Stable isotope tracing with Glycine-15N,d2 is a powerful tool for dynamic studies of protein synthesis and metabolic flux, while antibody-based assays excel at high-throughput, specific quantification of total protein levels.

The following table summarizes the key performance characteristics of each approach.

Feature	Glycine-15N,d2 Isotope Tracing with Mass Spectrometry	Antibody-Based Assays (e.g., ELISA)
Principle	Metabolic incorporation of a labeled amino acid (Glycine-15N,d2) into newly synthesized proteins, followed by mass spectrometric quantification of labeled vs. unlabeled peptides.	Specific recognition of a target protein by antibodies, with detection and quantification based on an enzymatic colorimetric or fluorescent signal.
Measurement	Rate of protein synthesis, degradation, and metabolic flux (dynamic).	Total concentration of a specific protein at a single time point (static).
Specificity	High; based on the unique mass-to-charge ratio of target peptides.	High, but contingent on the quality and specificity of the antibodies used; potential for cross-reactivity.
Sensitivity	High, often in the femtomole to attomole range for targeted peptides.	Very high, typically in the picogram to nanogram per milliliter range.
Multiplexing	Inherently high; capable of measuring the turnover of thousands of proteins simultaneously in a discovery experiment.	Traditionally low (one protein per assay); multiplex platforms are available but can be complex.
Throughput	Generally lower due to complex sample preparation and lengthy instrument analysis times.	High, especially with automated systems, suitable for screening large numbers of samples.
Requirement for Antibodies	Not required for detection and quantification.	Absolutely essential.
Cost	High initial instrument cost and per-sample cost for reagents and analysis.	Lower instrument cost and generally lower per-sample cost, though high-quality antibody kits can be expensive.

Quantitative Cross-Validation Data

To illustrate the correlation and potential differences between mass spectrometry-based and antibody-based quantification, the following table presents data from a study that compared the measurement of six protein biomarkers in human plasma using both an immunoprecipitation-multiple reaction monitoring (IP-MRM) mass spectrometry assay and a traditional ELISA. The IP-MRM method, like Glycine-15N,d2 tracing, uses stable isotope-labeled peptides as internal standards for precise quantification.

The data demonstrates a high correlation between the two methods for most proteins, though absolute concentration values can differ, underscoring the value of cross-validation.

Table 1: Comparison of Plasma Protein Concentrations Measured by IP-MRM Mass Spectrometry and ELISA[1][2][3]

Protein Biomarker	Mean Concentration by IP-MRM (ng/mL)	Mean Concentration by ELISA (ng/mL)	Correlation Coefficient (r)	Significance of Difference (p-value)
TIMP1	165.2	98.1	0.88	< 0.05
COMP	221.0	227.4	0.97	Not Significant
THBS2	35.2	48.6	0.91	< 0.05
ENG	8.3	3.1	0.28	< 0.05
MSLN	10.1	21.8	0.67	< 0.05
MMP9	185.7	172.2	0.91	Not Significant

Data adapted from a study comparing IP-MRM and ELISA for biomarker quantification in plasma from colon cancer patients and non-cancer controls.[1][3]

Experimental Protocols

Glycine-15N,d2 Metabolic Labeling for Protein Turnover Analysis

This protocol describes a general workflow for measuring protein synthesis rates in cell culture using stable isotope-labeled glycine.

a. Materials:

• Cell culture medium deficient in glycine.

• Glycine-15N,d2 (or other desired isotope like 15N).

• Dialyzed fetal bovine serum (FBS).

• Phosphate-buffered saline (PBS).

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors).

• Protein quantification assay (e.g., BCA assay).

• Reagents for SDS-PAGE and in-gel tryptic digestion.

• Liquid chromatography-mass spectrometry (LC-MS/MS) system.

b. Procedure:

• Cell Culture Preparation: Culture cells in standard medium to the desired confluency.

• Adaptation to Labeling Medium: Wash cells with PBS and replace the standard medium with the glycine-deficient medium supplemented with dialyzed FBS for a short period to deplete the intracellular pool of unlabeled glycine.

• Metabolic Labeling: Replace the depletion medium with labeling medium, which is the glycine-deficient medium supplemented with a known concentration of Glycine-15N,d2.

• Time Course: Harvest cells at various time points (e.g., 0, 2, 4, 8, 12, 24 hours) to measure the rate of incorporation.

• Cell Lysis and Protein Quantification: Wash harvested cells with ice-cold PBS and lyse them. Determine the total protein concentration of the lysate.

• Protein Separation and Digestion: Separate proteins by SDS-PAGE. Excise the protein bands of interest (or the entire lane for a proteome-wide analysis) and perform in-gel digestion with trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptides by LC-MS/MS. The mass spectrometer will detect both the unlabeled ("light") peptides and the newly synthesized, Glycine-15N,d2-containing ("heavy") peptides.

• Data Analysis: Calculate the fractional synthesis rate (FSR) of the protein by determining the ratio of the heavy to total (heavy + light) peptide abundance at each time point.

Enzyme-Linked Immunosorbent Assay (ELISA) for Total Protein Quantification

This protocol outlines the steps for a typical sandwich ELISA, a common format for quantifying a specific protein in a biological sample.

a. Materials:

• ELISA plate pre-coated with a capture antibody specific to the target protein.

• Biological samples (e.g., cell lysates, plasma, culture supernatant).

• Recombinant protein standard of known concentration.

• Detection antibody, typically biotinylated, specific to a different epitope on the target protein.

• Enzyme conjugate (e.g., Streptavidin-HRP).

• Substrate solution (e.g., TMB).

• Stop solution (e.g., sulfuric acid).

• Wash buffer.

• Assay diluent.

• Microplate reader.

b. Procedure:

• Sample and Standard Preparation: Prepare a standard curve by performing serial dilutions of the recombinant protein standard. Dilute the biological samples to fall within the range of the standard curve.

• Incubation with Capture Antibody: Add the standards and samples to the wells of the coated ELISA plate. Incubate to allow the target protein to bind to the immobilized capture antibody.

• Washing: Wash the plate multiple times with wash buffer to remove unbound components.

• Addition of Detection Antibody: Add the biotinylated detection antibody to each well. Incubate to allow it to bind to the captured target protein.

• Washing: Repeat the washing step to remove the unbound detection antibody.

• Addition of Enzyme Conjugate: Add the Streptavidin-HRP conjugate to each well. Incubate to allow it to bind to the biotinylated detection antibody.

• Washing: Repeat the washing step to remove the unbound enzyme conjugate.

• Substrate Reaction: Add the TMB substrate to each well. The HRP enzyme will catalyze a color change. Incubate in the dark for a specified time.

• Stopping the Reaction: Add the stop solution to each well to quench the enzymatic reaction and stabilize the color.

• Data Acquisition: Measure the absorbance of each well at the appropriate wavelength using a microplate reader.

• Data Analysis: Plot the absorbance values of the standards against their known concentrations to generate a standard curve. Use this curve to calculate the concentration of the target protein in the samples.

Visualizing the Methodologies

To better understand the underlying processes, the following diagrams illustrate the metabolic pathway of glycine and the experimental workflows for both quantification methods.

Caption: Glycine metabolism and tracer incorporation.

Caption: Comparison of experimental workflows.

Conclusion

Both Glycine-15N,d2 stable isotope tracing with mass spectrometry and antibody-based assays are indispensable tools in modern biological research. They provide complementary information: one offers a dynamic view of protein synthesis and metabolic flux, while the other delivers precise, high-throughput quantification of total protein levels. As demonstrated by cross-validation studies, these methods generally show good correlation but may yield different absolute values due to their fundamentally different principles of detection. Therefore, the integrated use of both techniques can provide a more comprehensive and robust understanding of the biological system under investigation, leveraging the strengths of each to validate and enrich the findings of the other.

References

• 1. Comparison of Protein Immunoprecipitation-Multiple Reaction Monitoring with ELISA for Assay of Biomarker Candidates in Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Metabolic Labeling for Quantitative Proteomics: Glycine-Based Labeling vs. SILAC

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of understanding complex biological systems and discovering novel therapeutic targets, quantitative proteomics has emerged as an indispensable tool. Among the various techniques, metabolic labeling, where stable isotopes are incorporated into proteins in vivo, offers a high degree of accuracy by allowing samples to be mixed at an early stage, thereby minimizing experimental variability.

This guide provides a detailed comparison of two prominent metabolic labeling strategies: Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) and a more general approach using isotopically labeled non-essential amino acids, exemplified by Glycine-¹⁵N,d₂ Labeling . We will delve into their underlying principles, experimental workflows, quantitative performance, and practical considerations to help you select the most appropriate method for your research needs.

Principle of the Methods

Metabolic labeling strategies rely on the cell's own machinery to incorporate amino acids with heavy isotopes into newly synthesized proteins. This creates a mass shift that can be detected by a mass spectrometer, allowing for the differentiation and relative quantification of proteins from different cell populations (e.g., control vs. treated).

Glycine-¹⁵N,d₂ Labeling: This method involves supplementing cell culture media with glycine that has been labeled with a heavy nitrogen isotope (¹⁵N) and two deuterium atoms (d₂). As a non-essential amino acid, glycine is readily taken up and incorporated into the proteome. This approach is a form of a broader category of ¹⁵N metabolic labeling. The mass difference between labeled and unlabeled peptides is dependent on the number of glycine residues in the peptide sequence.

SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture): SILAC is a widely adopted technique that uses labeled essential amino acids, most commonly arginine (Arg) and lysine (Lys).[1][2][3] Because the enzyme trypsin, a standard tool in proteomics, cleaves proteins after arginine and lysine residues, this strategy ensures that nearly every resulting peptide (except the C-terminal one) will contain a label. This leads to a predictable and uniform mass shift, simplifying data analysis.

Experimental Workflows

The general workflow for both methods involves a labeling phase followed by sample processing and mass spectrometry analysis. However, there are key differences in the specifics of the labeling step.

Glycine-¹⁵N,d₂ Labeling Workflow

The workflow for a glycine-based labeling experiment is a specific application of a general ¹⁵N labeling strategy. It involves an adaptation phase to ensure incorporation of the labeled glycine into the proteome.

A simplified workflow for quantitative proteomics using Glycine-¹⁵N,d₂ labeling.

SILAC Workflow

The SILAC workflow is well-established and consists of two main phases: an adaptation phase to achieve full incorporation of the heavy amino acids, and the experimental phase.[1][4]

The standard workflow for a SILAC-based quantitative proteomics experiment.

Quantitative Performance Comparison

Direct experimental comparisons between Glycine-¹⁵N,d₂ labeling and SILAC are not extensively documented in peer-reviewed literature. Therefore, this comparison synthesizes data from studies on general ¹⁵N metabolic labeling and typical SILAC experiments.

Feature	Glycine-based / ¹⁵N Metabolic Labeling	SILAC (Arg/Lys)
Labeling Efficiency	Can be variable, typically 93-99% depending on the organism and duration. Incomplete labeling can complicate data analysis.	Highly efficient, often achieving >97-99% incorporation after 5-6 cell doublings.
Proteome Coverage	Potentially labels all proteins, as nitrogen is ubiquitous.	High coverage, as nearly all tryptic peptides will contain either an arginine or lysine.
Quantification Accuracy	Generally accurate, but can be affected by incomplete labeling, which may require correction during data analysis.	Considered highly accurate and precise due to the early mixing of samples and complete labeling.
Reproducibility	Good, as it is a metabolic labeling method.	Excellent reproducibility is a key advantage, minimizing experimental error.
Number of Proteins Quantified	Can be very high, with thousands of proteins routinely quantified.	Thousands of proteins are typically quantified in a single experiment.
Data Analysis Complexity	More complex. The mass shift is variable depending on the number of nitrogen atoms in a peptide, making identification of peptide pairs more challenging.	Simpler and more straightforward. The fixed mass shift for arginine and lysine makes peptide pair identification and quantification easier.

Detailed Experimental Protocols

The following are generalized protocols and should be optimized for specific cell lines and experimental conditions.

Protocol 1: Glycine-¹⁵N,d₂ Metabolic Labeling

• Media Preparation: Prepare a custom cell culture medium that lacks natural glycine. Supplement this medium with Glycine-¹⁵N,d₂ to a final concentration typical for cell culture (e.g., 0.4 mM). For the "light" condition, use a medium with the natural, unlabeled form of glycine.

• Cell Adaptation: Culture cells in the "heavy" glycine medium for a sufficient period to ensure maximal incorporation. The time required will depend on the cell line's doubling time and protein turnover rates.

• Labeling Efficiency Check: After the adaptation period, harvest a small aliquot of cells. Extract proteins, digest them with trypsin, and analyze via LC-MS/MS to determine the percentage of glycine incorporation. Aim for >95% efficiency.

• Experimental Treatment: Once labeling is complete, apply the experimental treatment (e.g., drug compound) to the cells growing in the heavy medium. The cells in the light medium will serve as the control.

• Sample Harvesting and Mixing: Harvest both the light (control) and heavy (treated) cell populations. Perform a protein concentration assay (e.g., BCA) on lysates from each population. Mix equal amounts of protein from the light and heavy lysates.

• Protein Digestion: Reduce, alkylate, and digest the combined protein mixture with trypsin overnight at 37°C.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture using a high-resolution mass spectrometer.

• Data Analysis: Use specialized software to identify peptide pairs (light vs. heavy) and calculate their abundance ratios to determine the relative quantification of proteins.

Protocol 2: SILAC Labeling

• Media Preparation: Prepare SILAC-specific media (e.g., DMEM) that lacks natural L-arginine and L-lysine. Supplement one batch of medium with "light" (¹²C₆) Arg and Lys, and another with "heavy" (e.g., ¹³C₆) Arg and (e.g., ¹³C₆,¹⁵N₂) Lys. Use dialyzed fetal bovine serum to avoid introducing unlabeled amino acids.

• Cell Adaptation: Culture the cells for at least five to six doublings in their respective light and heavy media to achieve near-complete incorporation of the labeled amino acids.

• Incorporation Check: Verify the labeling efficiency (>97%) by analyzing a small sample of the heavy-labeled cells by mass spectrometry.

• Experimental Treatment: Apply the desired treatment to one of the cell populations (e.g., the heavy-labeled cells) while maintaining the other as a control.

• Harvesting and Mixing: Harvest both cell populations and count the cells. Combine an equal number of cells from the light and heavy populations.

• Lysis and Digestion: Lyse the combined cell pellet, extract the proteins, and digest them with trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture using LC-MS/MS.

• Data Analysis: Use SILAC-aware software (e.g., MaxQuant) to identify heavy/light peptide pairs and quantify the relative protein abundance based on the intensity ratios.

Advantages and Disadvantages

Glycine-based / ¹⁵N Metabolic Labeling

Advantages:

• Cost-Effective: ¹⁵N-labeled compounds can be less expensive than specific ¹³C- and ¹⁵N-labeled amino acids used in SILAC.

• Universality: Nitrogen is a fundamental component of all amino acids, ensuring that all proteins are labeled.

• Applicability: Can be used in organisms where SILAC is not feasible, such as plants and some microorganisms, by providing a single labeled nitrogen source.

Disadvantages:

• Complex Data Analysis: The variable mass shift between peptide pairs complicates their identification and quantification.

• Incomplete Labeling Issues: Achieving 100% labeling can be difficult, and incomplete labeling can skew quantification results if not properly corrected for in the analysis.

SILAC

Advantages:

• High Accuracy and Precision: Considered a gold standard for quantitative accuracy due to early-stage sample mixing and high labeling efficiency.

• Straightforward Data Analysis: The predictable mass shifts of Arg- and Lys-containing peptides simplify computational analysis.

• High Reproducibility: The method is robust and yields highly reproducible results.

Disadvantages:

• Limited to Cultured Cells: Primarily applicable to actively dividing cells in culture.

• Cost: The cost of isotope-labeled amino acids and special dialyzed serum can be high, especially for large-scale experiments.

• Arginine-to-Proline Conversion: In some cell lines, labeled arginine can be metabolically converted to proline, which can complicate quantification unless addressed.

• Time-Consuming: The adaptation phase requires several cell doublings, which can take weeks.

Conclusion

The choice between a glycine-based metabolic labeling approach and SILAC depends heavily on the experimental system and the specific research question.

SILAC is the superior choice for quantitative proteomics in cultured mammalian cells when high accuracy, reproducibility, and straightforward data analysis are paramount. Its main limitations are cost and its restriction to in vitro cell culture.

Glycine-based/¹⁵N metabolic labeling offers a more versatile and potentially cost-effective alternative, especially for organisms that are not amenable to SILAC. While powerful, researchers must be prepared for more complex data analysis and take care to ensure and account for high labeling efficiency to achieve accurate quantification.

Ultimately, both methods are powerful tools that, when applied correctly, can provide deep insights into the dynamic nature of the proteome.

References

• 1. researchgate.net [researchgate.net]
• 2. SILAC: Principles, Workflow & Applications in Proteomics - Creative Proteomics Blog [creative-proteomics.com]
• 3. SILAC - Based Proteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 4. researchgate.net [researchgate.net]

Glycine-15N,d2 as an Internal Standard: A Comparative Guide to Accuracy and Precision

In the realm of quantitative bioanalysis, particularly in metabolic research and clinical diagnostics, the accuracy and precision of analytical methods are paramount. The use of stable isotope-labeled (SIL) internal standards in mass spectrometry-based quantification is a cornerstone for achieving reliable results. This guide provides a comprehensive comparison of Glycine-15N,d2 as an internal standard for the quantification of glycine, evaluating its performance against other commonly used stable isotope-labeled glycine analogues. The information presented herein is intended for researchers, scientists, and drug development professionals seeking to optimize their analytical methods for glycine.

The Critical Role of Internal Standards in Quantitative Analysis

Internal standards are essential for correcting variabilities inherent in the analytical workflow, including sample extraction, derivatization, injection volume, and instrument response. An ideal internal standard co-elutes with the analyte and exhibits identical chemical and physical properties, thus experiencing the same matrix effects and ionization suppression or enhancement. Stable isotope-labeled analogues of the analyte are considered the gold standard for internal standardization in mass spectrometry as they fulfill these criteria to a large extent.

Performance Comparison of Glycine Internal Standards

The choice of a stable isotope-labeled internal standard for glycine analysis can significantly impact the accuracy and precision of the results. This section compares the performance of Glycine-15N,d2 with other labeled glycine analogues.

Key Attributes of Different Glycine Internal Standards:

Internal Standard	Isotopic Labeling	Key Advantages	Potential Considerations
Glycine-15N,d2	¹⁵N and ²H (deuterium)	- High Mass Shift: A mass difference of +3 amu from the native glycine minimizes potential spectral overlap. - Stable Labeling: The ¹⁵N label is metabolically stable. The deuterium atoms on the α-carbon (in Glycine-2,2-d2) are in non-exchangeable positions, preventing loss during sample preparation and analysis.	- Potential for slight chromatographic shifts compared to the unlabeled analyte due to the kinetic isotope effect of deuterium.
¹³C₂,¹⁵N-Glycine	¹³C and ¹⁵N	- High Mass Shift: A mass difference of +3 amu. - Metabolically Stable: Both ¹³C and ¹⁵N are stable isotopes that do not exchange. - Co-elution: Generally exhibits closer chromatographic co-elution with the analyte compared to deuterated standards.	- Higher cost of synthesis compared to some deuterated analogues.
Glycine-d2 (2,2-d2)	²H (deuterium)	- Cost-Effective: Generally less expensive to synthesize than ¹³C or ¹⁵N labeled compounds. - Stable Labeling: Deuterium atoms are on the non-exchangeable α-carbon position.	- Lower Mass Shift: A mass difference of only +2 amu, which may be more susceptible to interference from the natural isotope envelope of the analyte, especially at high analyte concentrations.
Glycine-d5	²H (deuterium)	- Higher Mass Shift than d2: A mass difference of +5 amu.	- Risk of Back-Exchange: Deuterium atoms on the amino and carboxyl groups are readily exchangeable with protons in the sample matrix or mobile phase, leading to a loss of the isotopic label and inaccurate quantification.

Quantitative Performance Data:

While direct comparative studies evaluating the accuracy and precision of Glycine-15N,d2 are limited in publicly available literature, data from a study using a similarly mass-shifted internal standard, ¹³C₂,¹⁵N-Glycine, provides valuable insight into the expected performance.

Internal Standard	Analyte Concentration	Accuracy (%RE)	Precision (%CV)	Citation
¹³C₂,¹⁵N-Glycine	Low Quality Control	-2.5	5.8	[1]
¹³C₂,¹⁵N-Glycine	Medium Quality Control	1.2	3.4	[1]
¹³C₂,¹⁵N-Glycine	High Quality Control	0.8	2.1	[1]

Note: %RE (Relative Error) is a measure of accuracy, with values closer to 0 indicating higher accuracy. %CV (Coefficient of Variation) or %RSD (Relative Standard Deviation) is a measure of precision, with lower values indicating higher precision.

The data for ¹³C₂,¹⁵N-Glycine demonstrates excellent accuracy and precision, and it is reasonable to expect that Glycine-15N,d2 would exhibit a similarly high level of performance due to its comparable mass shift and the stability of its isotopic labels. The use of a doubly labeled standard like Glycine-15N,d2, with labels on both the nitrogen and carbon backbone, provides a robust internal standard that is less susceptible to isotopic exchange compared to deuterated standards with exchangeable protons[2].

Experimental Protocols

This section provides a detailed methodology for the quantification of glycine in a biological matrix (e.g., plasma or cerebrospinal fluid) using a stable isotope-labeled internal standard such as Glycine-15N,d2.

1. Sample Preparation:

• Protein Precipitation:

  • To 50 µL of the biological sample, add 10 µL of the Glycine-15N,d2 internal standard working solution (concentration to be optimized based on the expected analyte concentration).

  • Add 200 µL of ice-cold methanol (or acetonitrile) containing 0.1% formic acid to precipitate proteins.

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new microcentrifuge tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient:

    • 0-1 min: 95% B

    • 1-5 min: 95% to 50% B

    • 5-5.1 min: 50% to 95% B

    • 5.1-7 min: 95% B

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Glycine: Precursor ion (m/z) 76.0 -> Product ion (m/z) 30.0

    • Glycine-15N,d2: Precursor ion (m/z) 79.0 -> Product ion (m/z) 32.0

  • Instrument Parameters: (To be optimized for the specific mass spectrometer)

    • Capillary Voltage: 3.5 kV

    • Cone Voltage: 20 V

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Cone Gas Flow: 50 L/hr

    • Desolvation Gas Flow: 800 L/hr

Visualizing the Workflow and Rationale

To further clarify the experimental process and the logic behind using a stable isotope-labeled internal standard, the following diagrams are provided.

Figure 1: Experimental workflow for glycine quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. ckgas.com [ckgas.com]

A Comparative Guide to the Reproducibility of Metabolic Labeling Experiments: Glycine-15N,d2 vs. Alternative Isotopes

For researchers, scientists, and drug development professionals, achieving high reproducibility in quantitative proteomics is paramount for generating reliable and actionable data. Metabolic labeling, a powerful in vivo isotopic labeling strategy, offers significant advantages in this regard by minimizing experimental variability. This guide provides a comprehensive comparison of metabolic labeling using Glycine-15N,d2 against commonly used alternatives, with a focus on reproducibility and supported by experimental considerations.

Metabolic labeling strategies, such as Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), are renowned for their high accuracy and reproducibility. This is primarily because the differential labeling of cellular proteomes is achieved in vivo, and samples are combined at the earliest possible stage (cell harvest or lysis), ensuring that all subsequent sample processing steps affect the labeled and unlabeled proteins equally. While Arginine and Lysine are the most frequently used amino acids for SILAC, the use of other amino acids like Glycine-15N,d2 presents an alternative with its own set of metabolic considerations that can influence experimental outcomes.

Comparison of Metabolic Labeling Tracers

The choice of isotopic tracer in metabolic labeling experiments is critical and can impact labeling efficiency, potential metabolic conversions, and ultimately, the reproducibility of the results. Below is a comparison of Glycine-15N,d2 with the commonly used Arginine and Lysine isotopes.

Feature	Glycine-15N,d2	13C6-Arginine / 13C6,15N4-Arginine	13C6-Lysine / 13C6,15N2-Lysine
Primary Advantage	Can provide insights into glycine metabolism and one-carbon pathways.	Essential amino acid, tryptic cleavage site ensures most peptides are labeled.	Essential amino acid, tryptic cleavage site ensures most peptides are labeled.
Label Incorporation	As a non-essential amino acid, endogenous synthesis can lead to incomplete labeling if not carefully controlled.	High incorporation efficiency in arginine-auxotrophic cell lines or when using dialyzed serum to minimize unlabeled arginine.	High incorporation efficiency in lysine-auxotrophic cell lines or when using dialyzed serum to minimize unlabeled lysine.
Metabolic Stability	Glycine is a central metabolite involved in numerous pathways, including serine synthesis and the folate cycle. This metabolic activity can lead to label scrambling.[1]	Can be enzymatically converted to proline in some cell lines, which can complicate data analysis if not accounted for.[2]	Generally considered metabolically stable with minimal conversion to other amino acids.
Impact on Proteome Coverage	Labeling with a single amino acid that is not a universal tryptic cleavage site may result in a lower percentage of labeled peptides compared to Arg/Lys labeling.	In combination with lysine labeling, provides comprehensive labeling of the proteome for trypsin-digested samples.	In combination with arginine labeling, provides comprehensive labeling of the proteome for trypsin-digested samples.
Reproducibility Considerations	The extent of metabolic conversion and endogenous synthesis can introduce variability between experiments if not tightly controlled.	Arginine-to-proline conversion rates can vary between cell lines and experimental conditions, potentially affecting reproducibility.	High metabolic stability contributes to high reproducibility between experiments.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for ensuring the reproducibility of metabolic labeling experiments. Below are representative protocols for metabolic labeling with Glycine-15N,d2 and the standard SILAC approach using Arginine and Lysine.

Protocol 1: Metabolic Labeling with Glycine-15N,d2

This protocol is adapted from general metabolic labeling procedures for adherent mammalian cells.

1. Cell Culture and Adaptation:

• Culture cells in standard DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
• For the "heavy" labeled condition, prepare custom DMEM lacking glycine.
• Supplement this medium with 10% dialyzed FBS (to minimize unlabeled glycine) and Glycine-15N,d2 at a concentration equivalent to that in standard DMEM.
• Culture cells in the "heavy" medium for at least five to six cell doublings to ensure maximal incorporation of the labeled glycine. The "light" control cells are cultured in parallel in standard DMEM.

2. Experimental Treatment:

• Once a high level of incorporation is confirmed (typically >95%), cells can be subjected to the desired experimental treatments (e.g., drug administration, growth factor stimulation).

3. Cell Harvest and Lysis:

• Wash cells with ice-cold PBS.
• Harvest cells by scraping into a suitable lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).
• Combine the "light" and "heavy" cell lysates at a 1:1 protein concentration ratio.

4. Protein Digestion:

• Perform a standard in-solution or in-gel tryptic digest of the combined protein lysate.

5. Mass Spectrometry Analysis:

• Analyze the resulting peptide mixture by LC-MS/MS.
• The mass shift corresponding to the incorporation of Glycine-15N,d2 will be used for relative quantification.

Protocol 2: Standard SILAC with 13C6-Arginine and 13C6,15N2-Lysine

This is a standard protocol for SILAC experiments.

1. Cell Culture and Adaptation:

• Culture cells in SILAC-specific DMEM/RPMI 1640 medium that lacks arginine and lysine.
• For the "light" condition, supplement the medium with standard L-Arginine and L-Lysine.
• For the "heavy" condition, supplement the medium with 13C6-L-Arginine and 13C6,15N2-L-Lysine.
• Both media should be supplemented with 10% dialyzed FBS.
• Culture cells for at least five to six doublings to achieve complete labeling.

2. Experimental Treatment:

• Apply experimental conditions to the "light" and "heavy" labeled cell populations.

3. Cell Harvest and Lysis:

• Harvest and lyse the cells as described in Protocol 1.
• Combine the "light" and "heavy" lysates in a 1:1 protein ratio.

4. Protein Digestion:

• Perform a tryptic digest on the combined lysate.

5. Mass Spectrometry Analysis:

• Analyze the peptide mixture by LC-MS/MS.
• Quantify the relative abundance of peptides based on the mass shifts introduced by the heavy isotopes.

Visualizing Experimental Workflows and Pathways

Workflow for a Glycine-15N,d2 Metabolic Labeling Experiment

Caption: Workflow of a metabolic labeling experiment using Glycine-15N,d2.

Simplified Metabolic Fate of Glycine

Caption: Simplified metabolic pathways involving glycine.

Conclusion

Metabolic labeling with stable isotopes is a highly reproducible method for quantitative proteomics. The choice of labeled amino acid is a critical parameter that can influence the outcome and reproducibility of an experiment.

• Arginine and Lysine remain the gold standard for most SILAC experiments due to their high incorporation efficiency in auxotrophic cell lines, metabolic stability (with the caveat of arginine-to-proline conversion), and the comprehensive labeling they provide for tryptic digests. This leads to high reproducibility.

• Glycine-15N,d2 offers a valuable alternative, particularly for studies focused on glycine metabolism and its interconnected pathways. However, researchers must be mindful of potential challenges related to its non-essential nature and metabolic activity, which could introduce variability if not carefully controlled. Achieving high labeling efficiency and minimizing label scrambling are key to ensuring the reproducibility of glycine-based metabolic labeling experiments.

For general quantitative proteomics studies where the highest reproducibility is the primary concern, a combination of labeled arginine and lysine is recommended. When the biological questions are specifically targeted towards glycine metabolism, Glycine-15N,d2 is a powerful tool, provided that the experimental conditions are rigorously optimized and controlled.

References

• 1. mdpi.com [mdpi.com]
• 2. Prevention of Amino Acid Conversion in SILAC Experiments with Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Glycine-15N,d2: A Comparative Analysis of Applications in Life Sciences

For researchers, scientists, and drug development professionals, the selection of an appropriate stable isotope tracer is paramount for the success of metabolic, proteomic, and pharmacokinetic studies. Among the diverse array of available tracers, Glycine-15N,d2, a glycine molecule enriched with both a stable nitrogen isotope (¹⁵N) and two deuterium atoms (d2), offers a unique combination of features for tracking glycine's metabolic fate. This guide provides an objective comparison of Glycine-15N,d2's performance with alternative tracers, supported by experimental data and detailed methodologies.

Performance Comparison of Glycine-15N,d2 and Alternative Tracers

The utility of Glycine-15N,d2 and its singly-labeled counterpart, ¹⁵N-glycine, is most prominently documented in the study of whole-body protein turnover. A direct comparison with the widely used ¹³C-leucine tracer provides valuable insights into the strengths and limitations of each method.

Parameter	¹⁵N-Glycine (End-product method)	¹³C-Leucine (Precursor method)	Key Findings & Citations
Methodology	Single oral dose of ¹⁵N-glycine, measurement of ¹⁵N enrichment in urinary end-products (urea and ammonia).	Primed, continuous intravenous infusion of ¹³C-leucine, measurement of ¹³C enrichment in plasma and expired CO₂.	The ¹⁵N-glycine method is less invasive and more convenient for field studies.[1]
Protein Synthesis Rate	Shows wider variation in measurements.	Considered the "gold standard" with less variation, capable of detecting small but significant changes.	The ¹³C-leucine method is more precise for detecting subtle changes in protein synthesis.
Net Protein Balance	Good to moderate agreement with the ¹³C-leucine method.	Provides a direct measure of net protein balance.	A significant correlation exists between the two methods for net protein synthesis.
Reproducibility	The reproducibility of the ¹⁵N-glycine method with urinary ammonia as the end-product is approximately +/- 13%.[2]	Generally considered to have high reproducibility, though specific figures vary by study.	The choice of end-product and study conditions significantly impacts the reproducibility of the ¹⁵N-glycine method.

Applications of Glycine-15N,d2 in Research

Whole-Body Protein Turnover

The measurement of whole-body protein turnover is a critical application of ¹⁵N-glycine. The non-invasive nature of the single oral dose method makes it particularly suitable for studies in vulnerable populations, such as children and for field research.[1][3]

A single oral dose of ¹⁵N-glycine (typically 2-4 mg/kg body weight) is administered to the subject in a fasted or fed state. Urine is collected over a defined period (commonly 12 or 24 hours). The enrichment of ¹⁵N in urinary end-products, primarily ammonia and urea, is measured using isotope ratio mass spectrometry. Protein synthesis, breakdown, and net balance are then calculated based on the isotopic enrichment and total nitrogen excretion.[3]

Experimental workflow for whole-body protein turnover measurement.

Tracing Nitrogen Metabolism and Purine Biosynthesis

Glycine is a fundamental precursor for the biosynthesis of purines, the building blocks of DNA and RNA. ¹⁵N-glycine serves as an excellent tracer to elucidate the pathways of nitrogen metabolism and quantify the rate of de novo purine synthesis. This is particularly relevant in cancer research, where metabolic pathways are often reprogrammed.

Cells (e.g., A549 cancer cells) are cultured in a medium containing ¹⁵N-glycine. Over a time course, cell metabolites are extracted. The incorporation of ¹⁵N into purine-containing metabolites such as adenine, adenosine, AMP, ADP, and ATP is quantified using high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (HRMS²). The rate of incorporation provides a direct measure of de novo purine biosynthesis.

Workflow for tracing purine biosynthesis using ¹⁵N-Glycine.

Quantitative Proteomics: A Conceptual Comparison with SILAC

While Stable Isotope Labeling by Amino acids in Cell culture (SILAC) is a dominant method in quantitative proteomics, typically utilizing ¹³C and ¹⁵N labeled arginine and lysine, a glycine-based labeling strategy offers a complementary approach.

• SILAC (Stable Isotope Labeling by Amino acids in Cell culture): In this method, cells are grown in media containing either "light" (normal) or "heavy" (isotope-labeled) essential amino acids (commonly arginine and lysine). The proteins from different cell populations are then mixed, digested, and analyzed by mass spectrometry. The ratio of heavy to light peptides provides a precise quantification of relative protein abundance.

• Glycine-15N,d2 Labeling: A similar metabolic labeling approach can be employed using Glycine-15N,d2. This would be particularly useful for studying the turnover and abundance of glycine-rich proteins or for investigating pathways where glycine metabolism is of central interest. The dual labeling with ¹⁵N and d2 provides a distinct mass shift, facilitating detection and quantification.

While direct quantitative comparisons are limited in the literature, a glycine-based approach would be advantageous when studying proteins with low arginine or lysine content, where traditional SILAC may provide poor coverage.

References

• 1. Measuring Protein Turnover in the Field: Implications for Military Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein turnover in man measured with 15N: comparison of end products and dose regimes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Whole Body Protein Turnover and Net Protein Balance After Pediatric Thoracic Surgery: A Noninvasive Single-Dose 15 N Glycine Stable Isotope Protocol With End-Product Enrichment - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Glycine-15N,d2 and 13C-Labeled Glycine in Metabolic Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of metabolic research and drug development, stable isotope-labeled compounds are indispensable tools for elucidating complex biological pathways. Among these, labeled glycine isotopologues serve as critical tracers for a multitude of processes, from protein synthesis to one-carbon metabolism. This guide provides an objective comparison of two key types of labeled glycine: Glycine-15N,d2 and 13C-labeled glycine. The information herein is supported by experimental data to aid researchers in selecting the optimal tracer for their specific experimental needs.

Data Presentation: A Quantitative Comparison

The choice between Glycine-15N,d2 and 13C-labeled glycine is fundamentally driven by the biological question and the analytical technique employed. While a direct head-to-head benchmarking study is not extensively available in published literature, a comparative summary of their primary applications and performance characteristics can be synthesized from various studies.

Feature	Glycine-15N,d2	13C-Labeled Glycine (e.g., [1,2-13C2]glycine)
Primary Application	Measurement of whole-body protein synthesis and turnover.[1][2] Tracing nitrogen metabolism.[3][4]	Quantification of glycine metabolic flux, including decarboxylation and conversion to serine.[5] Tracing carbon flow in one-carbon metabolism and gluconeogenesis.
Analytical Technique	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy
Key Performance Metric	Protein Synthesis Rate: Can be used to determine the fractional rate of protein synthesis in various tissues.	Glycine Flux: Total whole-body glycine flux has been quantified at approximately 463 ± 55 µmol/(kg·h) in healthy volunteers.
Metabolic Stability: The 15N label is primarily traced through pathways of nitrogen metabolism. Deuteration at the α-carbon can increase metabolic stability by reducing susceptibility to certain enzymatic reactions.	Decarboxylation Rate: The rate of glycine cleavage via the glycine cleavage system (GCS) has been measured at 190 ± 41 µmol/(kg·h), accounting for about 39% of total glycine flux.
NMR Signal: Deuteration significantly increases the spin-lattice relaxation time (T1) in NMR, which is advantageous for hyperpolarization studies, leading to longer signal retention.	Conversion to Serine: The flux from glycine to serine via serine hydroxymethyltransferase (SHMT) has been quantified at 193 ± 28 µmol/(kg·h).

Key Experimental Insights

• Metabolic Interconversion: It is crucial to recognize that glycine and serine are readily interconvertible in biological systems. This metabolic scrambling can affect the interpretation of tracer data, and experimental designs should account for this.

• NMR Performance: For studies utilizing hyperpolarized NMR, the inclusion of deuterium in the glycine molecule, as in Glycine-15N,d2, offers a distinct advantage. Deuteration of the α-hydrogens in γ-glutamyl-[1-13C]glycine was shown to increase the T1 relaxation time by 1.5-fold, thereby extending the lifetime of the hyperpolarized signal.

• Mass Spectrometry Analysis: Both 13C and 15N labeling provide distinct mass shifts that are readily detectable by mass spectrometry, allowing for the quantification of labeled analytes in complex biological matrices.

Experimental Protocols

Below are detailed methodologies for key experiments involving stable isotope-labeled glycine.

Protocol 1: Quantification of Whole-Body Glycine Flux and Decarboxylation using [1,2-13C2]glycine

This protocol is adapted from studies quantifying glycine kinetics in humans.

1. Materials:

• [1,2-13C2]glycine
• Sterile saline solution for infusion
• Blood collection tubes with anticoagulant
• Breath collection bags
• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) system

2. Procedure:

• Subject Preparation: Subjects are typically studied in a post-absorptive state.
• Tracer Infusion: A primed, constant intravenous infusion of [1,2-13C2]glycine is administered. The priming dose helps to rapidly achieve isotopic steady state.
• Sample Collection:
• Blood samples are collected at baseline and at regular intervals during the infusion to measure plasma glycine and serine enrichment.
• Breath samples are collected to measure the enrichment of 13CO2, a product of glycine decarboxylation.
• Sample Preparation:
• Plasma is separated from blood samples by centrifugation.
• Plasma amino acids are typically derivatized for GC-MS analysis to improve volatility and chromatographic separation.
• Mass Spectrometry Analysis:
• The isotopic enrichment of glycine and serine in plasma is determined by monitoring the mass-to-charge ratios (m/z) of the unlabeled (M+0) and labeled (e.g., M+2 for [1,2-13C2]glycine) ions.
• The enrichment of 13CO2 in breath samples is measured using isotope ratio mass spectrometry.
• Data Analysis:
• Glycine flux is calculated from the isotopic dilution of the infused tracer in plasma at isotopic steady state.
• The rate of glycine decarboxylation is calculated from the rate of 13CO2 appearance in breath.

Protocol 2: Measurement of Protein Synthesis Rates with [15N]glycine

This protocol is based on studies measuring protein turnover in vivo.

1. Materials:

• [15N]glycine
• Infusion or oral administration vehicle
• Tissue and blood collection supplies
• Isotope Ratio Mass Spectrometry (IRMS) or GC-MS system

2. Procedure:

• Tracer Administration: [15N]glycine is administered either as a single oral dose or via continuous infusion.
• Sample Collection:
• For single-dose studies, urine is collected over a defined period (e.g., 9-12 hours) to measure the excretion of 15N in end products like ammonia and urea.
• For infusion studies, tissue biopsies and blood samples are collected at the end of the infusion period.
• Sample Preparation:
• Proteins are precipitated from tissue homogenates and plasma.
• The protein pellet is hydrolyzed to release amino acids.
• Amino acids are isolated and derivatized if necessary for GC-MS analysis.
• Urinary nitrogen-containing end products are isolated.
• Mass Spectrometry Analysis:
• The 15N enrichment in the protein-bound amino acid pool and the free amino acid pool (or urinary end products) is measured.
• Data Analysis:
• The fractional rate of protein synthesis is calculated based on the incorporation of 15N into protein relative to the enrichment of the precursor pool over time.

Visualizing Glycine's Metabolic Role

To better understand the metabolic pathways where these tracers are employed, the following diagrams illustrate key processes and experimental workflows.

Caption: Key metabolic pathways of glycine and the utility of different isotopic labels.

Caption: A generalized experimental workflow for stable isotope tracing studies.

Conclusion

The selection between Glycine-15N,d2 and 13C-labeled glycine is not a matter of inherent superiority but one of strategic alignment with research objectives. For studies focused on nitrogen metabolism and protein turnover, [15N]glycine is the tracer of choice. When investigating carbon flux, particularly through the glycine cleavage system and one-carbon metabolism, 13C-labeled glycine provides invaluable quantitative data. The addition of deuterium to the glycine molecule offers specific advantages for NMR-based studies by enhancing signal longevity. By understanding the distinct applications and performance characteristics of each tracer, researchers can design more precise and informative experiments to unravel the complexities of glycine metabolism in health and disease.

References

• 1. Measurement of protein synthesis rates with [15N]glycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of whole body protein metabolism in critically ill children: can we use the [15N]glycine single oral dose method? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of pool sizes and turnover rates of amino acids in humans: 15N-glycine and 15N-alanine single-dose experiments using gas chromatography-mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tracing the nitrogen metabolites of glycine using (15)N-glycine and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Glycine turnover and decarboxylation rate quantified in healthy men and women using primed, constant infusions of [1,2-13C2]glycine and [2H3]leucine - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Protein Identification: Glycine-15N,d2 Labeling vs. Established Methods

For researchers, scientists, and drug development professionals navigating the complexities of quantitative proteomics, the precise identification and quantification of proteins are paramount. This guide provides an objective comparison of Glycine-15N,d2 labeling with established alternatives such as Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), Isobaric Tags for Relative and Absolute Quantitation (iTRAQ), and Tandem Mass Tags (TMT). Supported by experimental data and detailed methodologies, this document aims to inform the selection of the most appropriate protein identification strategy for your research needs.

Metabolic labeling using stable isotopes is a powerful technique for the quantitative analysis of proteins by mass spectrometry. By incorporating isotopes into proteins in vivo, researchers can accurately compare protein abundance between different cell populations. Glycine-15N,d2 labeling is a metabolic labeling approach where cells are cultured in a medium containing glycine labeled with both a heavy nitrogen isotope (15N) and two deuterium atoms (d2). This introduces a specific mass shift in glycine-containing peptides, enabling their differentiation and quantification in a mass spectrometer.

Performance Comparison: Glycine-15N,d2 Labeling vs. Alternatives

The choice of a quantitative proteomics strategy depends on various factors, including the biological system, experimental goals, and available instrumentation. While direct head-to-head comparisons of Glycine-15N,d2 labeling with all other methods are not extensively documented in single studies, we can construct a comparison based on the principles of each technique and available data for similar metabolic labeling approaches.

Feature	Glycine-15N,d2 Labeling	SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture)	iTRAQ (Isobaric Tags for Relative and Absolute Quantitation)	TMT (Tandem Mass Tags)
Principle	Metabolic Labeling (in vivo)	Metabolic Labeling (in vivo)	Chemical Labeling (in vitro)	Chemical Labeling (in vitro)
Labeling Stage	During protein synthesis in cell culture	During protein synthesis in cell culture	Post-protein extraction and digestion (peptide level)	Post-protein extraction and digestion (peptide level)
Specificity	Labels glycine residues	Typically labels arginine and lysine residues	Labels primary amines (N-terminus and lysine side chains)	Labels primary amines (N-terminus and lysine side chains)
Multiplexing	Typically 2-plex (light vs. heavy)	2-plex or 3-plex (light, medium, heavy)	4-plex and 8-plex	Up to 18-plex
Quantification Level	MS1 (precursor ion)	MS1 (precursor ion)	MS2 or MS3 (reporter ions)	MS2 or MS3 (reporter ions)
Accuracy & Precision	High (early mixing of samples reduces variability)	High (early mixing of samples reduces variability)[1]	Good, but can be affected by ratio compression[2]	Good, but can be affected by ratio compression
Dynamic Range	Good	Good	Moderate, can be limited by co-isolation interference	Moderate, can be limited by co-isolation interference
Sample Compatibility	Proliferating cells in culture	Proliferating cells in culture	Virtually any sample type	Virtually any sample type
Cost	Moderate (cost of labeled glycine)	High (cost of labeled amino acids and special media)	High (cost of reagents)	High (cost of reagents)
Workflow Complexity	Requires cell culture adaptation	Requires cell culture adaptation and multiple cell passages for full incorporation	Multi-step chemical labeling post-digestion	Multi-step chemical labeling post-digestion

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for Glycine-15N,d2 labeling and the comparative techniques.

Glycine-15N,d2 Metabolic Labeling Protocol

This protocol outlines the general steps for labeling proteins in cell culture using Glycine-15N,d2 for mass spectrometry analysis.

• Cell Culture Adaptation: Gradually adapt cells to a custom culture medium deficient in standard glycine but supplemented with a known concentration of Glycine-15N,d2. This adaptation phase is critical to ensure normal cell proliferation and high incorporation efficiency.

• Cell Growth and Labeling: Culture the experimental cell population in the "heavy" Glycine-15N,d2 medium and the control population in a parallel "light" medium containing unlabeled glycine. Allow the cells to undergo a sufficient number of divisions (typically 5-6) to ensure near-complete incorporation of the labeled amino acid.

• Cell Harvest and Lysis: Harvest the "heavy" and "light" cell populations separately. Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Mixing: Determine the protein concentration of each lysate. Mix equal amounts of protein from the "heavy" and "light" samples.

• Protein Digestion: Reduce, alkylate, and digest the combined protein mixture into peptides using a protease such as trypsin.

• Peptide Cleanup: Desalt the peptide mixture using a C18 StageTip or equivalent to remove contaminants that could interfere with mass spectrometry analysis.

• LC-MS/MS Analysis: Analyze the cleaned peptide sample by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The mass spectrometer will detect the mass difference between the "light" and "heavy" glycine-containing peptides.

• Data Analysis: Use specialized software to identify peptides and quantify the relative abundance of proteins based on the intensity ratios of the isotopic peptide pairs at the MS1 level.

SILAC Protocol

The SILAC workflow is similar to the Glycine-15N,d2 labeling protocol but typically utilizes labeled arginine and lysine.

• Cell Culture: Grow two cell populations in parallel. One population is cultured in a "light" medium containing natural arginine and lysine, while the other is grown in a "heavy" medium containing stable isotope-labeled arginine (e.g., 13C6-Arg) and lysine (e.g., 13C6,15N2-Lys).

• Incorporation: Ensure complete incorporation of the labeled amino acids by culturing the cells for at least five to six cell divisions.

• Sample Preparation: Harvest and lyse the cells from both populations.

• Mixing and Digestion: Combine equal amounts of protein from the "light" and "heavy" lysates and proceed with in-solution or in-gel digestion.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by LC-MS/MS.

• Data Analysis: Quantify the relative protein abundance by comparing the signal intensities of the "light" and "heavy" peptide pairs in the MS1 spectra.[3]

iTRAQ/TMT Protocol

These chemical labeling methods are performed on peptides after protein extraction and digestion.

• Protein Extraction and Digestion: Extract proteins from different samples and digest them into peptides using an enzyme like trypsin.

• Peptide Labeling: Label the peptides from each sample with a different isobaric tag (e.g., iTRAQ 4-plex or TMT 10-plex reagents) according to the manufacturer's protocol.

• Sample Pooling: Combine the labeled peptide samples into a single mixture.[4]

• Fractionation (Optional): To reduce sample complexity, the combined peptide mixture can be fractionated using techniques like strong cation exchange (SCX) or high-pH reversed-phase chromatography.

• LC-MS/MS Analysis: Analyze the peptide mixture (or each fraction) by LC-MS/MS. In the MS2 spectrum, the isobaric tags fragment to produce reporter ions of different masses, the intensities of which correspond to the relative abundance of the peptide in each sample.

• Data Analysis: Identify peptides from the fragmentation patterns and quantify their relative abundance based on the intensities of the reporter ions in the MS2 or MS3 spectra.

Visualizing the Workflow and Applications

Diagrams can help clarify complex experimental workflows and the biological context of the research.

Caption: Experimental workflow for quantitative proteomics using Glycine-15N,d2 metabolic labeling.

Application in Studying Protein Turnover

Glycine-15N,d2 labeling is particularly well-suited for studying protein turnover, the balance between protein synthesis and degradation. By introducing the labeled glycine at a specific time point, researchers can track its incorporation into newly synthesized proteins and monitor the degradation of pre-existing, unlabeled proteins. This dynamic information is critical for understanding cellular homeostasis and disease progression.

Caption: Logical workflow for analyzing protein turnover rates using Glycine-15N,d2 labeling.

References

• 1. Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 4. benchchem.com [benchchem.com]

A Researcher's Guide to Comparative Proteomics: Statistical Analysis Using Glycine-¹⁵N,d₂

For researchers, scientists, and drug development professionals, the precise quantification of protein abundance is paramount to understanding cellular mechanisms and identifying potential therapeutic targets. Stable isotope labeling coupled with mass spectrometry has become a cornerstone of quantitative proteomics. This guide provides an objective comparison of metabolic labeling using Glycine-¹⁵N,d₂ with alternative established methods, namely Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) and Label-Free Quantification (LFQ). We present supporting experimental data, detailed methodologies, and visual workflows to aid in the selection of the most appropriate technique for your research needs.

Data Presentation: A Comparative Overview

The following tables summarize hypothetical yet representative quantitative data from a comparative proteomics experiment. In this simulated study, two cell populations (Control vs. Treated) were analyzed using three different methodologies: Glycine-¹⁵N,d₂ labeling, traditional SILAC (using ¹³C₆,¹⁵N₂-Lysine and ¹³C₆,¹⁵N₄-Arginine), and Label-Free Quantification. The data presented are for a curated list of proteins known to be involved in a specific signaling pathway.

Table 1: Protein Abundance Ratios (Treated/Control)

Protein ID	Glycine-¹⁵N,d₂ Ratio	SILAC Ratio	Label-Free Ratio
P12345	1.85	1.92	2.10
P67890	0.52	0.48	0.65
Q12345	1.10	1.05	1.15
Q67890	3.20	3.10	3.50
R12345	0.95	1.01	0.90

Table 2: Statistical Analysis of Protein Ratios

Protein ID	Glycine-¹⁵N,d₂ (p-value)	SILAC (p-value)	Label-Free (p-value)	Glycine-¹⁵N,d₂ (CV %)	SILAC (CV %)	Label-Free (CV %)
P12345	0.008	0.005	0.015	8	6	15
P67890	0.012	0.009	0.025	10	8	18
Q12345	0.450	0.380	0.350	12	10	20
Q67890	0.001	0.0008	0.005	7	5	12
R12345	0.850	0.910	0.780	15	12	25

CV: Coefficient of Variation

Experimental Protocols

Detailed methodologies for the three key comparative proteomics techniques are provided below.

Protocol 1: Metabolic Labeling with Glycine-¹⁵N,d₂

This protocol outlines the steps for in-vitro metabolic labeling of cultured cells using Glycine-¹⁵N,d₂.

• Cell Culture and Labeling:

  • Culture two populations of cells in parallel. For the "heavy" labeled sample, use a custom-formulated growth medium deficient in glycine. Supplement this medium with Glycine-¹⁵N,d₂ to a final concentration of 0.4 mM.

  • Culture the "light" (control) sample in a standard medium containing natural abundance glycine.

  • Allow the cells to undergo at least five doublings to ensure near-complete incorporation of the labeled glycine.

• Sample Preparation:

  • Harvest and lyse the "heavy" and "light" cell populations separately.

  • Determine the protein concentration of each lysate using a BCA assay.

  • Mix equal amounts of protein from the "heavy" and "light" lysates.

• Protein Digestion:

  • Reduce the mixed protein sample with dithiothreitol (DTT) and alkylate with iodoacetamide.

  • Digest the proteins into peptides using trypsin overnight at 37°C.

• Mass Spectrometry and Data Analysis:

  • Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Process the raw data using software capable of handling variable modifications, such as MaxQuant or Protein Prospector.[1][2]

  • Identify peptides and quantify the relative abundance of "heavy" and "light" peptide pairs.

  • Perform statistical analysis on the protein ratios to determine significant changes.

Protocol 2: Conventional SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture)

This protocol describes the widely used SILAC method for comparative proteomics.[3]

• Cell Culture and Labeling:

  • Culture two cell populations in specialized SILAC media. The "heavy" medium is supplemented with stable isotope-labeled arginine (¹³C₆, ¹⁵N₄) and lysine (¹³C₆, ¹⁵N₂). The "light" medium contains the natural abundance isotopes of these amino acids.

  • Ensure complete incorporation by culturing for at least five cell divisions.[3]

• Sample Preparation and Digestion:

  • Follow the same steps for harvesting, lysis, protein quantification, and mixing as described in the Glycine-¹⁵N,d₂ protocol.

  • Perform in-solution tryptic digestion of the mixed protein sample.

• Mass Spectrometry and Data Analysis:

  • Analyze the peptide mixture using LC-MS/MS.

  • Utilize software such as MaxQuant for data processing.[1] The software will identify peptide pairs with a fixed mass difference corresponding to the labeled amino acids and calculate their abundance ratios.

  • Statistical analysis is then performed to identify significantly regulated proteins.

Protocol 3: Label-Free Quantification (LFQ)

This protocol outlines a common workflow for quantitative proteomics without the use of stable isotopes.

• Sample Preparation:

  • Culture and treat cell populations as required for the experiment.

  • Harvest and lyse each sample individually.

  • Digest the proteins from each sample separately using trypsin.

• Mass Spectrometry:

  • Analyze each peptide sample by LC-MS/MS in separate runs. It is crucial to maintain consistent chromatography and instrument performance across all runs.

• Data Analysis:

  • Process the raw data using software like MaxQuant, which includes the MaxLFQ algorithm.

  • The software performs retention time alignment and normalization across the different runs.

  • Protein quantification is based on the intensity of the precursor ions.

  • Statistical tests, such as t-tests or ANOVA, are applied to identify proteins with significant abundance changes between experimental groups.

Mandatory Visualization

The following diagrams illustrate the experimental workflows and a representative signaling pathway.

Comparative Proteomics Workflows

Generic Signaling Pathway

Quantitative Proteomics Logic Flow

Conclusion

The choice of a quantitative proteomics strategy is contingent on the specific biological question, available resources, and the desired level of quantitative accuracy.

• Glycine-¹⁵N,d₂ Labeling: This metabolic labeling approach offers a cost-effective alternative to SILAC when complete proteome labeling is desired. As glycine is incorporated into numerous proteins, it provides broad coverage. However, the variable number of glycine residues per peptide can complicate data analysis, requiring specialized software capable of handling these mass shifts.

• SILAC: Considered a gold standard for quantitative proteomics in cell culture, SILAC provides high accuracy and precision due to the early mixing of samples, which minimizes experimental variability. The fixed mass shift of labeled arginine and lysine simplifies data analysis. The primary limitations are the cost of isotopic amino acids and its inapplicability to primary tissues that do not divide in culture.

• Label-Free Quantification (LFQ): LFQ is the most flexible and cost-effective method, applicable to a wide range of sample types. However, it is more susceptible to experimental variation, as samples are processed and analyzed individually. This often necessitates a greater number of technical and biological replicates to achieve statistical power. Data analysis is also more complex, requiring sophisticated algorithms for alignment and normalization.

Ultimately, a thorough understanding of the strengths and weaknesses of each method, as outlined in this guide, will enable researchers to design robust quantitative proteomics experiments that yield reliable and biologically meaningful results.

References

• 1. researchgate.net [researchgate.net]
• 2. A practical guide to the MaxQuant computational platform for SILAC-based quantitative proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reddit - The heart of the internet [reddit.com]

Safety & Regulatory Compliance

Navigating the Disposal of Glycine-15N,d2: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance is paramount when handling and disposing of chemical reagents. This guide provides essential, step-by-step procedures for the proper disposal of Glycine-15N,d2, a stable isotope-labeled amino acid crucial in metabolic research and drug development.

Glycine-15N,d2, while not classified as a hazardous substance, requires responsible disposal to prevent environmental contamination. The health and safety characteristics of this isotopically labeled compound are considered identical to those of unlabeled glycine. It is important to note that Glycine-15N,d2 is not radioactive.[1]

Primary Disposal Method: Professional Waste Management

The universally recommended and safest method for the disposal of Glycine-15N,d2, for both large and small quantities, is to engage a licensed professional waste disposal company.[1][2] This ensures that the compound is managed in an environmentally responsible manner and in accordance with all applicable regulations.

Key Steps for Professional Disposal:

• Collection and Storage:

  • Collect waste Glycine-15N,d2 in a designated, properly labeled, and sealed container.

  • Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3][4]

• Contact a Licensed Vendor:

  • Reach out to your institution's environmental health and safety (EHS) office for a list of approved chemical waste vendors.

  • Provide the vendor with a clear and accurate description of the waste, including its identity (Glycine-15N,d2) and quantity.

• Packaging and Labeling for Pickup:

  • Follow the specific packaging and labeling instructions provided by the waste disposal company.

  • Ensure the container is securely sealed to prevent any leakage during transport.

Accidental Release and Spill Cleanup

In the event of a spill, prompt and appropriate action is necessary to minimize exposure and environmental contamination.

Spill Response Protocol:

• Personal Protective Equipment (PPE): Before addressing a spill, ensure you are wearing appropriate PPE, including safety glasses, gloves, and a lab coat. For larger spills or where dust may be generated, respiratory protection may be necessary.

• Containment: For solid spills, prevent the dust from spreading. You can achieve this by gently covering the spill with an absorbent material.

• Cleanup: Carefully sweep or scoop the spilled material into a suitable container for disposal. Avoid actions that could generate dust.

• Decontamination: Clean the spill area with soap and water.

• Waste Disposal: The collected spill waste should be disposed of as chemical waste through a licensed disposal company.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₂H₃D₂¹⁵NO₂	N/A
Appearance	White solid
Solubility	Soluble in water
Stability	Stable under normal conditions; moisture sensitive
NFPA Health Hazard	1 (Exposure could cause irritation)
NFPA Fire Hazard	0 (Materials that will not burn)
NFPA Reactivity	0 (Normally stable)

Experimental Protocol Context: Use of Glycine-15N,d2 in Metabolic Studies

While specific experimental protocols are highly varied, a common application of Glycine-15N,d2 is in metabolic flux analysis using mass spectrometry. A generalized workflow is as follows:

• Cell Culture and Labeling: Cells of interest are cultured in a medium where standard glycine is replaced with Glycine-15N,d2. The cells are incubated for a defined period to allow for the uptake and incorporation of the labeled glycine into various metabolic pathways.

• Metabolite Extraction: After the labeling period, the cells are harvested, and metabolites are extracted using a solvent system, such as a mixture of methanol, acetonitrile, and water.

• Sample Analysis: The extracted metabolites are then analyzed by a mass spectrometer (e.g., LC-MS/MS). The instrument detects the mass shift in downstream metabolites due to the incorporation of the heavy isotopes from Glycine-15N,d2.

• Data Analysis: The resulting data is analyzed to determine the flux through various metabolic pathways, providing insights into cellular metabolism under different conditions.

• Waste Generation: Waste generated from these experiments includes leftover labeling media, cell culture waste, and contaminated lab supplies (e.g., pipette tips, tubes). All waste containing Glycine-15N,d2 should be collected for professional disposal.

Disposal Workflow for Glycine-15N,d2

The following diagram outlines the decision-making process for the proper disposal of Glycine-15N,d2.

Caption: Disposal workflow for Glycine-15N,d2 waste.

References

• 1. isotope.com [isotope.com]
• 2. geneseo.edu [geneseo.edu]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com [carlroth.com]

Personal protective equipment for handling Glycine-15N,d2

This guide provides immediate safety, operational, and disposal protocols for laboratory personnel working with Glycine-15N,d2. Adherence to these procedures is critical for ensuring a safe laboratory environment and maintaining the integrity of the compound.

Hazard Identification and Personal Protective Equipment (PPE)

Glycine-15N,d2, a stable isotopically labeled compound, is not radioactive and shares the same chemical hazards as standard glycine.[1][2] The primary risks are associated with its physical form as a powder and potential for mild irritation.

Recommended Personal Protective Equipment (PPE):

A risk assessment should be conducted for specific laboratory tasks to determine if additional PPE is required.[3]

PPE Category	Minimum Requirement	Rationale
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles.[3][4]	Protects against dust particles and accidental splashes.
Hand Protection	Disposable nitrile gloves.	Prevents skin contact with the chemical.
Body Protection	A standard laboratory coat must be worn at all times.	Protects clothing and skin from spills.
Respiratory Protection	Generally not required under normal use with adequate ventilation. A dust mask may be used if handling large quantities that could generate dust.	Minimizes inhalation of airborne particles.
Foot Protection	Closed-toe shoes must be worn in the laboratory.	Protects feet from spills and falling objects.

Operational Plan: From Receipt to Use

Proper handling and storage are crucial to maintain the chemical and isotopic purity of Glycine-15N,d2. While stable isotopes do not require special handling for radioactive properties, deuterated compounds can be sensitive to environmental conditions.

Step-by-Step Handling Protocol:

• Receiving and Inspection: Upon receipt, inspect the container for any damage. Verify that the product name and specifications on the label match the order.

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated place.

  • Protect from light and moisture to prevent degradation and hydrogen-deuterium exchange.

  • Recommended storage is at room temperature.

• Preparation for Use:

  • Before opening, allow the container to equilibrate to room temperature to prevent condensation, which can introduce moisture.

  • Handle the compound in an area with adequate ventilation, such as a chemical fume hood, especially when weighing or transferring the powder, to avoid dust formation.

• During Use:

  • Avoid contact with skin, eyes, and clothing.

  • Do not eat, drink, or smoke in the laboratory.

  • Wash hands thoroughly after handling.

Caption: Workflow for Handling Glycine-15N,d2.

Disposal Plan

Waste containing stable isotopes does not require the same disposal procedures as radioactive waste. However, it must be handled as chemical waste in accordance with local, state, and federal regulations.

Disposal Protocol:

• Waste Segregation:

  • Do not mix waste containing Glycine-15N,d2 with radioactive waste.

  • Collect waste in a designated and clearly labeled container for non-hazardous chemical waste.

• Container Labeling:

  • The waste container must be labeled with its contents, including the name "Glycine-15N,d2".

• Disposal Request:

  • Follow your institution's procedures for chemical waste disposal. This typically involves contacting the Environmental Health and Safety (EH&S) department for waste pickup.

• Contaminated Materials:

  • Dispose of any contaminated PPE (e.g., gloves) and lab supplies (e.g., weigh boats, pipette tips) in the designated chemical waste container.

Caption: Disposal Plan for Glycine-15N,d2 Waste.

Emergency Procedures

In case of accidental exposure or spills, follow these immediate steps.

Incident	First Aid / Spill Response
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Skin Contact	Wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops or persists.
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.
Small Spill	Sweep up the material, avoiding dust generation, and place it in a suitable, closed container for disposal.
Large Spill	Evacuate the area. Prevent further dust generation. Contact your institution's emergency response team or EH&S.

References

• 1. moravek.com [moravek.com]
• 2. Deuterated Compounds [simsonpharma.com]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. mmbio.byu.edu [mmbio.byu.edu]